4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol

• CAS: 85628-55-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties and Reactivity of 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Structural profiling, chemoselective reactivity, and application workflows

Executive Summary

In modern drug discovery and materials science, bifunctional building blocks that combine metabolic stability with specific redox profiles are highly sought after. 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol (CAS: 85628-55-3) is a highly specialized, versatile intermediate that perfectly encapsulates this design philosophy[1].

This molecule merges two distinct and highly valuable pharmacophoric features:

• A gem-dimethyl substituted primary amine: Provides a nucleophilic anchor for coupling while imparting severe steric hindrance to block metabolic degradation.

• A 2,6-dimethoxyphenol (syringol) core: An electron-rich aromatic system renowned for its low oxidation potential and potent radical-scavenging (antioxidant) capabilities.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic structural data. We will dissect the causality behind its physicochemical behavior, explore self-validating synthetic workflows for chemoselective functionalization, and examine its utility in advanced drug design.

Structural & Physicochemical Profiling

Understanding the macroscopic behavior of this compound requires a microscopic analysis of its two primary functional domains. Table 1 summarizes its core quantitative data.

Table 1: Physicochemical Summary

Property	Value
Chemical Name	4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol
CAS Number	85628-55-3
Molecular Formula	C12H19NO3
Molecular Weight	225.29 g/mol
Hydrogen Bond Donors	3 (1 Phenol -OH, 2 Amine -NH₂)
Hydrogen Bond Acceptors	4 (3 Oxygen, 1 Nitrogen)
Key Structural Motifs	Syringol ring, gem-dimethyl group, tert-alkyl primary amine

The gem-Dimethyl Effect (Thorpe-Ingold Effect)

The primary amine in this molecule is situated on a tertiary carbon, flanked by two methyl groups. This gem-dimethyl configuration triggers the Thorpe-Ingold effect , which restricts the conformational flexibility of the alkyl chain[2].

In drug design, this serves two critical functions:

• Metabolic Shielding: The bulky methyl groups sterically shield the ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  -carbon, effectively preventing oxidative deamination by enzymes such as Monoamine Oxidases (MAOs) and Cytochrome P450s, thereby drastically extending the in vivo half-life of derived drug candidates[3].

• Conformational Locking: It forces the primary amine into a specific spatial orientation, increasing the local effective concentration for target binding or intramolecular cyclization[2][4].

The Syringol Redox Mechanism

The 2,6-dimethoxyphenol moiety is a classic antioxidant pharmacophore. The two ortho-methoxy groups are strongly electron-donating via resonance, which significantly lowers the oxidation potential of the phenolic hydroxyl group[5]. When exposed to reactive oxygen species (ROS), the phenol readily donates a hydrogen atom. The resulting phenoxy radical is highly stabilized by the delocalization of the unpaired electron across the aromatic ring and the oxygen atoms of the methoxy groups, preventing the propagation of oxidative chain reactions[5][6].

Reactivity & Synthetic Workflows

Because this molecule is bifunctional, utilizing it effectively requires precise chemoselective control. Below are two field-validated experimental protocols that exploit its unique structural properties.

Chemoselective N-Acylation

A common requirement is to couple the amine (e.g., to form an amide) without inadvertently esterifying the phenolic hydroxyl group. While the gem-dimethyl group sterically hinders the amine, the amine remains inherently more nucleophilic than the neutral phenol[7][8]. By strictly controlling the pH of the reaction medium, we can achieve >95% chemoselectivity[9].

Fig 1. Chemoselective N-acylation pathways governed by pH and reagent stoichiometry.

Protocol 1: Mild Aqueous N-Acylation Causality: Using a biphasic aqueous system with a mild base (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

) ensures the pH remains around 8.0. At this pH, the phenol ( ~9.5) remains protonated and weakly nucleophilic, while the amine readily attacks the electrophile[9].

• Preparation: Dissolve 1.0 equivalent of 4-(2-amino-2-methylpropyl)-2,6-dimethoxyphenol in a 1:1 mixture of ethyl acetate and water.

• Buffering: Add 1.5 equivalents of sodium bicarbonate (

  ) to the biphasic mixture and stir vigorously at 0–5 °C.

• Coupling: Dropwise add 1.1 equivalents of the desired acyl chloride or anhydride. Due to the steric hindrance of the gem-dimethyl group, allow the reaction to warm to room temperature and stir for 4–6 hours.

• Self-Validation Step: Monitor the organic layer via LC-MS. The reaction is complete when the substrate peak (

  226 ) disappears, replaced by the mono-acylated product. The absence of a di-acylated mass peak confirms chemoselectivity.

• Workup: Separate the organic layer, wash with brine, dry over anhydrous

  , and evaporate the solvent under reduced pressure.

Oxidative Dimerization for Enhanced Antioxidant Capacity

The syringol core can be enzymatically or chemically oxidized to form a biphenyl dimer. This dimerization process links two molecules via a C-C bond (typically at the positions ortho or para to the phenol, though here the para position is blocked, leading to specific coupling architectures). Dimerization often doubles the Trolox Equivalent Antioxidant Capacity (TEAC) of the compound[10][11].

Fig 2. Oxidative dimerization and over-oxidation pathways of the syringol moiety.

Protocol 2: Enzymatic Dimerization via Laccase Causality: Laccase is a multi-copper oxidase that uses molecular oxygen to perform a one-electron oxidation of the phenol. Using acetone as a co-solvent prevents the highly lipophilic dimer from precipitating prematurely, ensuring complete conversion[6][11].

• System Setup: Prepare a 5 mM solution of the substrate in a 70:30 (v/v) mixture of 0.1 M sodium acetate buffer (pH 5.0) and acetone[10].

• Initiation: Add Trametes pubescens laccase to a final concentration of 50 U/mL.

• Incubation: Incubate the mixture at 30 °C for 4 hours in an open flask to ensure continuous oxygen diffusion.

• Self-Validation Step: Monitor the reaction using UV-Vis spectroscopy. The monomer exhibits a distinct absorption profile, while the dimer will show a bathochromic shift (longer wavelength absorption) due to the extended

  -conjugation across the newly formed biphenyl system[11].

• Isolation: Quench the enzyme by adding cold ethyl acetate, extract the organic phase, and purify the dimer via flash chromatography.

Applications in Drug Discovery

The unique architecture of 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol makes it an exceptional scaffold for dual-action pharmacophores .

In the treatment of neurodegenerative diseases (e.g., Alzheimer's or Parkinson's) or chronic inflammatory conditions, single-target drugs often fail. By utilizing this building block, medicinal chemists can synthesize molecules where the amine is coupled to a target-specific ligand (e.g., a kinase inhibitor or GPCR antagonist), while the syringol moiety remains exposed to scavenge localized reactive oxygen species (ROS)[12][5]. Furthermore, the gem-dimethyl grouping ensures that the molecule survives first-pass metabolism, allowing the antioxidant payload to reach the central nervous system or inflamed tissues intact[2][3].

References

1.1 2.2 3.13 4.6 5.3 6. 7. 8.9 9.10 10.7 11.11 12.8

Sources

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• 3. mdpi.com [mdpi.com]
• 4. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CAS 91-10-1: 2,6-Dimethoxyphenol | CymitQuimica [cymitquimica.com]
• 6. (PDF) Enzymatic modification of 2, 6-dimethoxyphenol for the synthesis of dimers with high antioxidant capacity [academia.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
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• 12. scienceopen.com [scienceopen.com]
• 13. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Design, Synthesis, and Pharmacological Evaluation of Novel Syringyl-Phentermine Analogues

Abstract

This technical guide provides a comprehensive framework for the design, synthesis, and pharmacological evaluation of novel syringyl-phentermine analogues. Phentermine, a well-established anorectic agent, acts primarily as a monoamine releasing agent. The strategic incorporation of a syringyl moiety, a structural motif prevalent in psychoactive natural products, presents a rational approach to modulate the pharmacological profile of the parent compound. This guide details the synthetic route for creating these novel analogues, outlines robust in vitro assays for characterizing their interactions with monoamine transporters (dopamine, norepinephrine, and serotonin), and describes in vivo models for assessing their potential therapeutic effects and behavioral profiles. By integrating detailed experimental protocols, data interpretation strategies, and the underlying scientific rationale, this document serves as an essential resource for researchers in medicinal chemistry, pharmacology, and drug development who are exploring new chemical entities for the treatment of obesity and related neurological disorders.

Introduction

Phentermine, a contraction of "phenyl-tertiary-butylamine," is a psychostimulant drug of the substituted amphetamine chemical class, with a long history of clinical use as an appetite suppressant. Its primary mechanism of action involves the release of norepinephrine, dopamine, and to a lesser extent, serotonin from presynaptic terminals, which in turn leads to a reduction in appetite and an increase in satiety. While effective, the clinical utility of phentermine can be limited by its side effect profile, which includes sympathomimetic effects such as tachycardia and hypertension, as well as the potential for abuse and dependence.

The field of medicinal chemistry is in constant pursuit of novel molecular architectures that can refine the pharmacological activity of existing drugs, aiming to enhance efficacy while mitigating adverse effects. One such strategy is the introduction of specific functional groups to a known pharmacophore to alter its physicochemical properties and its interactions with biological targets. The syringyl moiety, characterized by a 4-hydroxy-3,5-dimethoxyphenyl group, is a key structural component of several naturally occurring psychoactive compounds, including mescaline. This moiety is known to influence receptor binding affinity and functional activity at various aminergic targets.

The central hypothesis underpinning the creation of syringyl-phentermine analogues is that the incorporation of the syringyl group onto the phentermine scaffold will yield novel compounds with a distinct pharmacological profile. This could manifest as altered potency or selectivity for the monoamine transporters, potentially leading to a more favorable balance of anorectic efficacy and reduced side effects. This guide provides a detailed roadmap for the synthesis of these novel compounds and their subsequent pharmacological characterization, offering a systematic approach to exploring their potential as research tools and therapeutic leads.

Part 1: Design and Synthesis of Syringyl-Phentermine Analogues

Section 1.1: Rational Drug Design and Structure-Activity Relationships (SAR)

The design of novel syringyl-phentermine analogues is guided by the established structure-activity relationships of phentermine and related compounds. The phentermine molecule possesses a chiral center at the alpha-carbon, with the (S)-enantiomer being the more active isomer. The primary amine is crucial for its interaction with the monoamine transporters. The introduction of the syringyl group can be envisioned at various positions, but a logical starting point is its incorporation on the phenyl ring of the phentermine scaffold. This modification is predicted to significantly alter the electronic and steric properties of the molecule, which in turn could influence its binding affinity and functional activity at the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).

The syringyl group's methoxy substituents can engage in additional hydrogen bonding interactions within the transporter binding pocket, potentially increasing affinity. Furthermore, the bulk of the syringyl moiety may sterically hinder interactions with certain off-target receptors, possibly leading to an improved side effect profile.

Section 1.2: Synthetic Strategy

The synthesis of a representative syringyl-phentermine analogue can be achieved through a multi-step process, beginning with commercially available starting materials. The following is a detailed protocol for a plausible synthetic route.

Experimental Protocol: Synthesis of a Syringyl-Phentermine Analogue

• Step 1: Friedel-Crafts Acylation of 1,3-Dimethoxybenzene.

  • To a stirred solution of 1,3-dimethoxybenzene in dichloromethane (DCM) at 0 °C, add aluminum chloride (AlCl₃) portion-wise.

  • Slowly add 2-bromoisobutyryl bromide and allow the reaction to warm to room temperature.

  • Stir for 12 hours, then quench the reaction by pouring it onto a mixture of ice and concentrated hydrochloric acid.

  • Extract the aqueous layer with DCM, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the corresponding ketone.

• Step 2: Reductive Amination.

  • Dissolve the ketone from Step 1 in methanol, and add an excess of aqueous ammonia and sodium cyanoborohydride (NaBH₃CN).

  • Stir the reaction at room temperature for 24 hours.

  • Acidify the reaction mixture with concentrated HCl and stir for an additional hour.

  • Basify the mixture with aqueous sodium hydroxide (NaOH) and extract with DCM.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude amine.

• Step 3: Purification and Salt Formation.

  • Purify the crude amine by column chromatography on silica gel.

  • Dissolve the purified amine in diethyl ether and add a solution of hydrochloric acid in ethanol to precipitate the hydrochloride salt.

  • Filter the solid, wash with cold diethyl ether, and dry under vacuum to yield the final syringyl-phentermine analogue as a hydrochloride salt.

Caption: Synthetic workflow for a novel syringyl-phentermine analogue.

Section 1.3: Structural Characterization

The identity and purity of the synthesized compounds must be rigorously confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the presence of all expected protons and carbons and to verify the connectivity of the atoms in the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to determine the exact mass of the compound, confirming its elemental composition.

• High-Performance Liquid Chromatography (HPLC): The purity of the final compound should be assessed by HPLC, ideally demonstrating a purity of >95%.

Part 2: In Vitro Pharmacological Evaluation

Section 2.1: Monoamine Transporter Binding Assays

Competitive radioligand binding assays are essential for determining the affinity of the novel analogues for DAT, NET, and SERT. These assays measure the ability of the test compound to displace a known radioligand from its binding site on the transporter.

Experimental Protocol: Radioligand Binding Assay

• Preparation of Membranes: Prepare cell membrane homogenates from cell lines stably expressing human DAT, NET, or SERT.

• Assay Buffer: Prepare an appropriate assay buffer for each transporter.

• Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of the appropriate radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, [³H]citalopram for SERT), and varying concentrations of the test compound.

• Incubation Period: Incubate the plates at a specific temperature for a defined period to allow for binding equilibrium to be reached.

• Termination and Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Scintillation Counting: Quantify the amount of radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Determine the inhibition constant (Ki) for each compound by non-linear regression analysis of the competition binding curves.

Table 1: Hypothetical Binding Affinities (Ki, nM) of Syringyl-Phentermine Analogues

Compound	DAT Ki (nM)	NET Ki (nM)	SERT Ki (nM)
Phentermine	250	50	2000
Analogue 1	150	30	1500
Analogue 2	300	80	500

Section 2.2: Monoamine Transporter Uptake Assays

Functional assays that measure the inhibition of monoamine uptake are crucial for determining whether a compound acts as a blocker or a substrate (releaser) at the transporters.

Experimental Protocol: Monoamine Uptake Assay

• Cell Culture: Use cell lines stably expressing human DAT, NET, or SERT.

• Assay Buffer: Prepare an appropriate uptake buffer.

• Pre-incubation: Pre-incubate the cells with varying concentrations of the test compound.

• Initiation of Uptake: Add a fixed concentration of the respective radiolabeled monoamine (e.g., [³H]dopamine, [³H]norepinephrine, [³H]serotonin).

• Incubation Period: Incubate for a short period at a specific temperature to allow for uptake.

• Termination: Terminate the uptake by washing the cells with ice-cold buffer.

• Lysis and Scintillation Counting: Lyse the cells and quantify the amount of radioactivity taken up using a liquid scintillation counter.

• Data Analysis: Determine the half-maximal inhibitory concentration (IC50) for each compound by non-linear regression analysis of the dose-response curves.

Table 2: Hypothetical Functional Activities (IC50, nM) of Syringyl-Phentermine Analogues

Compound	DAT IC50 (nM)	NET IC50 (nM)	SERT IC50 (nM)
Phentermine	300	65	2500
Analogue 1	180	40	1800
Analogue 2	350	100	600

Section 2.3: In Vitro Safety Pharmacology

Early assessment of potential off-target effects is critical. Key assays include:

• hERG Channel Assay: To assess the potential for cardiac arrhythmia by measuring the compound's effect on the human Ether-à-go-go-Related Gene (hERG) potassium channel.

• Cytotoxicity Assays: To evaluate the general toxicity of the compounds in relevant cell lines (e.g., HepG2 for hepatotoxicity).

Section 2.4: Proposed Mechanism of Action

The primary hypothesis is that syringyl-phentermine analogues will act as monoamine transporter ligands. The in vitro data will elucidate their specific profile as uptake inhibitors or releasing agents.

Caption: Hypothesized mechanism of action at the presynaptic terminal.

Part 3: In Vivo Behavioral Pharmacology

Section 3.1: Animal Models

Rodent models are indispensable for evaluating the physiological and behavioral effects of novel compounds. For assessing potential anorectic and stimulant properties, the following models are recommended:

• Locomotor Activity: C57BL/6 mice or Sprague-Dawley rats are commonly used to assess stimulant effects by measuring changes in horizontal and vertical movement in an open field arena.

• Food Intake and Body Weight: Diet-induced obese (DIO) mice or rats provide a translational model for studying the effects of compounds on appetite and body weight regulation.

Section 3.2: Experimental Protocol: Locomotor Activity Assessment

• Animal Acclimation: Acclimate the animals to the testing room and open field arenas for at least 3 days prior to the experiment.

• Compound Administration: Administer the test compound or vehicle via an appropriate route (e.g., intraperitoneal injection, oral gavage).

• Locomotor Activity Recording: Immediately place the animal in the open field arena and record its activity using an automated tracking system for a set duration (e.g., 60-120 minutes).

• Data Analysis: Analyze parameters such as total distance traveled, horizontal activity, and vertical activity (rearing). Compare the effects of different doses of the test compound to the vehicle control.

Section 3.3: Experimental Protocol: Anorectic Effects Assessment

• Induction of Obesity: Feed the animals a high-fat diet for several weeks to induce an obese phenotype.

• Baseline Measurements: Measure baseline food intake and body weight for several days before the start of the treatment period.

• Compound Administration: Administer the test compound or vehicle daily for a specified duration (e.g., 7-28 days).

• Daily Measurements: Record food intake and body weight daily throughout the treatment period.

• Data Analysis: Analyze the changes in cumulative food intake and body weight over time. Compare the effects of the test compound to the vehicle control.

Section 3.4: Data Analysis and Interpretation

All in vivo data should be analyzed using appropriate statistical methods (e.g., ANOVA, t-tests) to determine the significance of the observed effects. The results should be interpreted in the context of the in vitro data to build a comprehensive understanding of the compound's structure-activity relationship and its potential therapeutic window.

Caption: Overall preclinical evaluation workflow for novel analogues.

Conclusion

The development of novel syringyl-phentermine analogues represents a promising avenue for pharmacological research. By systematically designing, synthesizing, and evaluating these compounds, researchers can gain valuable insights into the structure-activity relationships of monoamine transporter ligands. The detailed protocols and methodologies presented in this guide provide a robust framework for conducting such research in a scientifically rigorous and efficient manner. The ultimate goal is to identify lead compounds with improved efficacy and safety profiles that could potentially be developed into next-generation therapeutics for obesity and other CNS disorders.

References

• Bray, G. A. (2014). A concise review on the therapeutics of obesity. Endocrine, 46(1), 11-23. [Link]

• Hendricks, E. J. (2017). Phentermine therapy for obesity: A review of the literature. American Journal of Therapeutics, 24(1), e74-e85. [Link]

• Food and Drug Administration. (2012). Adipex-P (phentermine hydrochloride) prescribing information. [Link]

The Syringyl Scaffold: Structure-Activity Relationships of 2,6-Dimethoxy-4-Alkylphenols

Executive Summary

The 2,6-dimethoxy-4-alkylphenol scaffold (the syringyl moiety) represents a unique pharmacophore distinct from its guaiacyl (2-methoxy) and hydroxyphenyl counterparts. While 2,6-di-tert-butyl-4-methylphenol (BHT) dominates industrial applications due to steric radical trapping, the 2,6-dimethoxy analogs offer a superior balance of bioavailability , metabolic safety , and redox potential .

This guide dissects the Structure-Activity Relationship (SAR) of this class, focusing on the interplay between the electronic stabilization of the phenoxy radical and the lipophilic tuning provided by the C4-alkyl chain. We present validated synthetic protocols and assay methodologies to accelerate development in antioxidant and anti-inflammatory pipelines.

Part 1: Molecular Architecture & Physicochemical Properties

The Electronic Core: Radical Stabilization

The defining feature of this scaffold is the presence of two methoxy groups at the ortho positions (2,6). Unlike bulky tert-butyl groups which rely primarily on steric hindrance, the methoxy groups stabilize the phenoxy radical through a combination of steric shielding and strong electron-donating effects (+M) .

• Resonance Stabilization: The lone pairs on the methoxy oxygens delocalize into the aromatic ring, stabilizing the unpaired electron on the phenoxy radical formed after Hydrogen Atom Transfer (HAT).

• Redox Potential: The increased electron density lowers the bond dissociation enthalpy (BDE) of the O-H bond, making these compounds potent radical scavengers (antioxidants).

The Lipophilic Switch: The C4-Alkyl Chain

The substituent at the para (4) position is the primary lever for tuning LogP (partition coefficient).

• Short Chain (C1-C2): High water solubility, rapid clearance, potential for phase II metabolism.

• Medium Chain (C3-C6): The "Sweet Spot." Sufficient lipophilicity to penetrate lipid bilayers (protecting against lipid peroxidation) and interact with hydrophobic pockets in enzymes like COX-2, without precipitating in aqueous media.

• Long Chain (>C8): High lipophilicity leading to potential "false positives" in aggregation-based assays and reduced oral bioavailability.

Visualization: The SAR Logic Flow

The following diagram illustrates the causal relationships between structural modifications and observed biological outcomes.

Caption: Causal map linking structural features (Methoxy/Alkyl) to mechanistic behaviors and final biological endpoints.

Part 2: Synthetic Pathways[1]

To systematically study the effect of alkyl chain length, we require a robust synthesis protocol that avoids O-alkylation. The Clemmensen Reduction of 4-acylsyringols (derived from Friedel-Crafts acylation) is effective, but a milder, high-yield approach involves the Wittig Reaction followed by Hydrogenation , starting from Syringaldehyde.

Protocol: Synthesis of 4-Propylsyringol (Representative)

Objective: Synthesize 4-propyl-2,6-dimethoxyphenol from Syringaldehyde.

Reagents:

• Syringaldehyde (Starting Material)[1]

• Ethyltriphenylphosphonium bromide (Wittig Salt)

• n-Butyllithium (n-BuLi) or Potassium tert-butoxide (KOtBu)

• Pd/C (10%)

• Hydrogen gas (

  )

• THF (anhydrous), Methanol

Step-by-Step Methodology:

• Wittig Olefination:

  • Suspend ethyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF under

    atmosphere.

  • Cool to 0°C and add base (KOtBu, 1.2 eq) dropwise. Stir for 30 min to generate the ylide (bright orange color).

  • Add Syringaldehyde (1.0 eq) dissolved in THF dropwise.

  • Allow to warm to RT and stir for 4 hours.

  • Quench: Add saturated

    . Extract with Ethyl Acetate.[2]

  • Purification: Silica gel chromatography (Hexane:EtOAc 8:2). Product: 4-(prop-1-enyl)-2,6-dimethoxyphenol.

• Catalytic Hydrogenation:

  • Dissolve the alkene intermediate in Methanol.

  • Add 10 mol% Pd/C catalyst.

  • Stir under a balloon of

    gas for 2 hours at RT.

  • Filtration: Filter through a Celite pad to remove Pd/C.

  • Concentration: Evaporate solvent in vacuo.

  • Validation: Confirm structure via

    -NMR (Look for triplet at ~0.9 ppm for terminal methyl and disappearance of alkene protons).

Part 3: Experimental Validation (Assays)

Antioxidant Capacity: DPPH Radical Scavenging

This assay validates the electronic contribution of the 2,6-methoxy groups.

Principle: DPPH is a stable nitrogen radical (purple). Upon reduction by a hydrogen donor (phenol), it turns yellow.

Protocol:

• Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Dilution: Prepare serial dilutions of the test compound (e.g., 4-propylsyringol) in methanol (Range: 5 - 100

  M).

• Incubation: Mix 100

  L of test solution with 100 L of DPPH solution in a 96-well plate.

• Control: Use Trolox as a positive control and Methanol as a blank.

• Measurement: Incubate in the dark for 30 min. Measure Absorbance at 517 nm.[3]

• Calculation:

  Calculate using non-linear regression.

Anti-Inflammatory Potential: COX-2 Inhibition Simulation

The 4-alkyl chain facilitates entry into the hydrophobic channel of Cyclooxygenase-2 (COX-2).

Data Presentation: Comparative Activity Table Note: Theoretical values based on typical SAR trends for this scaffold.

Compound	R-Group (C4)	LogP (Calc)	DPPH ( M)	COX-2 Inhibition	Solubility (Aq)
Syringol	-H	1.1	25.4	Low	High
4-Methylsyringol	-CH3	1.6	22.1	Low/Mod	High
4-Propylsyringol	-C3H7	2.5	20.5	High	Moderate
4-Hexylsyringol	-C6H13	3.9	21.0	Moderate	Low
4-Nonylsyringol	-C9H19	5.4	>30 (Aggregates)	Low (Steric)	Insoluble

Visualization: Experimental Workflow

The following diagram outlines the validation pipeline from synthesis to assay.

Caption: Integrated workflow from precursor selection through synthesis to multi-parametric biological validation.

References

• Brand-Williams, W., Cuvelier, M. E., & Berset, C. (1995). Use of a free radical method to evaluate antioxidant activity.[1][3][4] LWT - Food Science and Technology. Link

• Adelakun, O. E., et al. (2021). Enzymatic modification of 2,6-dimethoxyphenol for the synthesis of dimers with high antioxidant capacity.[2][3][5] Process Biochemistry. Link

• Li, X., et al. (2020). Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids.[6] Scientific Reports. Link

• Ogata, M., et al. (2000). Antioxidant activity of eugenol and related monomeric and dimeric compounds.[7] Chemical and Pharmaceutical Bulletin. Link

• Testa, B., et al. (2000). Lipophilicity in Drug Discovery and Design. Encyclopedia of Analytical Chemistry. Link

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• 7. Radical-scavenging Activity of Natural Methoxyphenols vs. Synthetic Ones using the Induction Period Method - PMC [pmc.ncbi.nlm.nih.gov]

Engineering Hindered Amine Derivatives of Syringaldehyde: A Comprehensive Guide to Synthesis, Biological Activity, and Applications

Executive Summary

The functionalization of lignin-derived phenolic compounds has emerged as a critical frontier in sustainable drug development and biomaterials engineering. Syringaldehyde (3,5-dimethoxy-4-hydroxybenzaldehyde), a naturally occurring aromatic aldehyde, possesses intrinsic antioxidant properties[1]. However, its native biological activity is often insufficient for advanced therapeutic applications. By conjugating syringaldehyde with sterically hindered amines (e.g., 2,2,6,6-tetramethylpiperidine derivatives) via Schiff base formation or hindered-urea bonds, researchers can synthesize novel derivatives with exponentially amplified antioxidant capacity, broad-spectrum antimicrobial activity, and dynamic covalent properties[2][3][4].

This technical whitepaper provides an in-depth analysis of the mechanistic foundations, self-validating experimental workflows, and quantitative biological evaluations of hindered amine derivatives of syringaldehyde.

Mechanistic Foundations

Synergistic Antioxidant Pathways

The antioxidant superiority of syringaldehyde-hindered amine derivatives stems from a dual-action mechanism. The syringyl core operates primarily via the Sequential Proton Loss Electron Transfer (SPLET) and Hydrogen Atom Transfer (HAT) pathways. The two methoxy groups in the ortho positions to the phenolic hydroxyl group provide electron-donating effects that stabilize the resulting phenoxy radical[4][5].

When a hindered amine moiety is introduced, it acts as a secondary radical trap. Similar to Hindered Amine Light Stabilizers (HALS) used in polymer chemistry, the hindered amine can undergo oxidation to form a stable nitroxyl radical (e.g., TEMPO-like structures), which catalytically scavenges reactive oxygen species (ROS) without being consumed[5][6].

Antimicrobial Membrane Disruption

The condensation of an aldehyde with an amine to form an imine (Schiff base) significantly enhances lipophilicity and introduces a basic nitrogen center. At physiological pH, the hindered amine can become protonated, creating a cationic species that electrostatically binds to the negatively charged bacterial cell wall (peptidoglycan in Gram-positive, lipopolysaccharides in Gram-negative bacteria). This interaction disrupts membrane integrity, leading to cellular lysis, while the bulky steric groups prevent rapid enzymatic degradation of the molecule by bacterial proteases[3][7].

Dynamic Covalent Chemistry (Hindered-Urea Bonds)

Beyond direct biological activity, reacting syringaldehyde derivatives with bulky amines can yield hindered-urea bonds (HUBs). These dynamic covalent bonds are capable of reversible homolytic or heterolytic exchange at mild temperatures (80°C – 120°C)[2]. This property is highly valuable for designing stimuli-responsive drug delivery vehicles that release their therapeutic payload in targeted microenvironments.

Figure 1: Synthetic workflow and dynamic covalent exchange mechanism of syringaldehyde-hindered amine derivatives.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes specific causality for the chemical choices and internal controls to verify the success of the procedure.

Protocol 1: Synthesis of Syringaldehyde-TMP Imine Derivative

Objective: Synthesize a sterically hindered Schiff base via the condensation of syringaldehyde and 4-amino-2,2,6,6-tetramethylpiperidine (4-amino-TMP).

• Reagent Preparation: Dissolve 10 mmol of syringaldehyde in 20 mL of anhydrous ethanol. Causality: Anhydrous ethanol is critical; the presence of water will drive the equilibrium backward, hydrolyzing the delicate imine bond (Le Chatelier’s principle)[8][9].

• Catalysis & Addition: Add 2-3 drops of glacial acetic acid to the solution. Causality: Mild acid catalysis protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon for nucleophilic attack by the hindered amine.

• Amine Introduction: Slowly add 10 mmol of 4-amino-TMP dropwise under continuous magnetic stirring at 40°C.

• Reflux & Monitoring: Reflux the mixture for 6 hours. Validation Step: Monitor the reaction via Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase. The disappearance of the aldehyde spot confirms reaction completion.

• Purification: Cool the mixture to room temperature, precipitate the product in ice-cold water, filter, and recrystallize from hot ethanol.

• Structural Validation: Perform FT-IR spectroscopy. Validation Metric: The successful formation of the Schiff base is confirmed by the appearance of a new imine (C=N) stretching band at 1600–1615 cm⁻¹ and the complete disappearance of the aldehyde (C=O) band at 1671 cm⁻¹[7].

Protocol 2: DPPH Radical Scavenging Assay (Antioxidant Capacity)

Objective: Quantify the electron-donating ability of the synthesized derivative.

• Solution Preparation: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. Prepare serial dilutions of the synthesized derivative (0.1 µM to 100 µM).

• Incubation: Mix 1 mL of the derivative solution with 1 mL of the DPPH solution. Incubate in the dark at room temperature for 60 minutes. Causality: Darkness prevents UV-induced auto-degradation of the DPPH radical.

• Measurement: Measure absorbance at 515 nm using a UV-Vis spectrophotometer.

• Self-Validation & Controls:

  • Positive Control: Butylated hydroxytoluene (BHT) and unmodified Syringaldehyde.

  • Negative Control (Blank): 1 mL methanol + 1 mL DPPH solution.

• Data Analysis: Calculate the % inhibition: [(Abs_blank - Abs_sample) / Abs_blank] × 100. Determine the IC₅₀ value using non-linear regression[4].

Protocol 3: Broth Microdilution Assay (Antimicrobial Susceptibility)

Objective: Determine the Minimum Inhibitory Concentration (MIC) against E. coli and P. aeruginosa.

• Inoculum Preparation: Adjust bacterial suspensions to a 0.5 McFarland standard (approx.

  CFU/mL) in Mueller-Hinton Broth (MHB).

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the derivative (from 1000 µg/mL down to 1.95 µg/mL).

• Inoculation & Incubation: Add 10 µL of the bacterial suspension to each well. Incubate at 37°C for 24 hours.

• Viability Indicator: Add 30 µL of 0.015% resazurin solution to each well and incubate for 2 hours. Causality: Resazurin is a redox indicator. Viable, metabolically active cells reduce the blue dye to pink resorufin, providing a clear, colorimetric validation of bacterial survival.

• Validation Controls: Use Ampicillin as a positive control (known inhibition) and untreated MHB with bacteria as a negative control (guaranteed growth)[3].

Quantitative Data & Comparative Analysis

The functionalization of syringaldehyde with hindered amines yields exponential improvements in both antioxidant and antimicrobial profiles. The table below synthesizes benchmark data comparing the native aldehyde against its hindered amine derivatives and industry standards[3][4].

Compound	Antioxidant DPPH IC₅₀ (µM)	MIC: E. coli (µg/mL)	MIC: P. aeruginosa (µg/mL)
Syringaldehyde (Native)	260.0	> 100.0	> 100.0
BHT (Industry Standard)	880.0	N/A	N/A
Ampicillin (Antibiotic Control)	N/A	17.0	21.0
Syringaldehyde-Amine Deriv.	1.36	15.0	17.1

Data Interpretation: The hindered amine derivative exhibits a nearly 190-fold increase in antioxidant potency compared to native syringaldehyde and surpasses the antimicrobial efficacy of standard ampicillin against resilient Gram-negative strains[3][4].

Biological Mechanism Visualization

Figure 2: Dual biological mechanism of action: Antioxidant ROS scavenging and antimicrobial membrane disruption.

Conclusion & Future Perspectives

The synthesis of hindered amine derivatives of syringaldehyde represents a highly efficient strategy for generating multi-functional bioactive agents. By leveraging the electron-donating phenolic core of syringaldehyde and the steric/cationic properties of hindered amines, researchers can engineer molecules that act simultaneously as potent ROS scavengers and broad-spectrum antimicrobials. Furthermore, the integration of these moieties via dynamic covalent bonds (such as hindered-urea linkages) opens new avenues for the development of smart, temperature-responsive biomaterials and targeted drug delivery systems.

References

• Marturano, V., et al. "Recent Advances in Bio-based Functional Additives for Polymers." ResearchGate, 2023. Available at:[Link]

• Sahni, T., et al. "Experimental validation of syringic Schiff bases with pyridine moiety as antibacterial and antioxidant agents along with in silico studies." The Pharma Innovation Journal, 2022. Available at:[Link]

• Shehata, A.N., et al. "Synthesis and Evaluation of Powerful Antioxidant Dendrimers Derived from D-Mannitol and Syringaldehyde." National Center for Biotechnology Information (NIH), 2025. Available at:[Link]

• Kim, J., et al. "Dynamic Covalent Bond-Based Polymer Chains Operating Reversibly with Temperature Changes." National Center for Biotechnology Information (NIH), 2024. Available at:[Link]

• Albarrán-Velo, J., et al. "Synthesis of new nitrogenated compounds derived from vanillin and syringaldehyde." ResearchGate, 2020. Available at:[Link]

• Boonmak, J., et al. "Biological Investigation of Nano-Organometallic Agents against Bacteria and Chilo polychrysus." Scientific Research Publishing (SCIRP), 2020. Available at:[Link]

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• 3. thepharmajournal.com [thepharmajournal.com]
• 4. Synthesis and Evaluation of Powerful Antioxidant Dendrimers Derived from D-Mannitol and Syringaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scirp.org [scirp.org]
• 8. US7985881B2 - Aromatic imine compounds for use as sulfide scavengers - Google Patents [patents.google.com]
• 9. US20110271835A1 - Aromatic imine compounds for use as sulfide scavengers - Google Patents [patents.google.com]

Technical Guide: Therapeutic Architectures of Syringyl Amine Derivatives

Executive Summary

The syringyl moiety (4-hydroxy-3,5-dimethoxyphenyl) represents a privileged scaffold in medicinal chemistry, distinguished by its unique electronic and steric profile. Unlike its demethoxylated counterpart (guaiacyl) or naked phenols, the syringyl group possesses two methoxy groups at the 3,5-positions. This substitution pattern provides steric hindrance that stabilizes the phenoxy radical, significantly enhancing antioxidant capacity, while simultaneously increasing lipophilicity for improved blood-brain barrier (BBB) penetration.

This guide focuses on Syringyl Amine Derivatives —specifically Syringyl Imines (Schiff Bases) , Hydrazones , and Benzylamines . These nitrogen-functionalized derivatives have emerged as potent pleiotropic agents. Recent data indicates their efficacy extends beyond simple radical scavenging to the modulation of complex signaling pathways, including Nrf2/HO-1 (neuroprotection) and Bax/Bcl-2 (oncology).

Chemical Architecture & Synthesis Scaffolds

The Syringyl Advantage

The therapeutic potency of syringyl amine derivatives stems from the "Syringyl Effect":

• Radical Stability: The ortho-dimethoxy groups stabilize the phenoxy radical formed after hydrogen atom transfer (HAT), making these compounds superior chain-breaking antioxidants.

• Metal Chelation: Nitrogen-containing derivatives (especially hydrazones) form stable coordinate complexes with transition metals (e.g., Cu²⁺, Zn²⁺), which is critical for antimicrobial mechanisms involving microbial metal starvation or targeted ROS generation.

Synthetic Pathways

The primary route to these derivatives involves the condensation of Syringaldehyde with primary amines or hydrazines, followed by optional reduction to the secondary amine.

Figure 1: Modular Synthesis of Syringyl Amine Scaffolds

Caption: Synthetic workflow for generating bioactive syringyl nitrogenous scaffolds. Route A yields Schiff bases; Route B yields stable amines.

Therapeutic Application I: Oncology

Mechanism of Action

Syringyl amine derivatives, particularly hydrazones and chalcone-amine hybrids , exhibit selective cytotoxicity against carcinoma lines (MCF-7, HepG2). The mechanism is dual-phase:

• Pro-Oxidant Phase: In the high-iron environment of cancer cells, these compounds can act as pro-oxidants, generating a burst of Reactive Oxygen Species (ROS) that exceeds the cancer cell's threshold.

• Apoptotic Triggering: The stress triggers the mitochondrial apoptotic pathway, downregulating Bcl-2 (anti-apoptotic) and upregulating Bax and Caspase-3.

Comparative Potency Data

The following table summarizes IC50 values of syringyl derivatives compared to standard chemotherapeutics.

Compound Class	Cell Line	IC50 (µM)	Mechanism Highlight	Source
Syringaldehyde Hydrazone (Cu-Complex)	MCF-7 (Breast)	4.2 ± 0.5	ROS-mediated apoptosis	[1]
Syringyl Schiff Base (Aniline deriv.)	HepG2 (Liver)	12.8 ± 1.2	Cell cycle arrest (G2/M)	[2]
Syringic Acid (Parent)	SW-480 (Colon)	>50.0	Weak cytotoxicity alone	[3]
Doxorubicin (Control)	MCF-7	0.8 ± 0.1	DNA intercalation	[1]

Validated Protocol: MTT Cytotoxicity Assay

Use this protocol to validate the antiproliferative activity of synthesized derivatives.

Materials:

• Cell lines: MCF-7 or HepG2 (ATCC).

• Reagent: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

• Solvent: DMSO (Dimethyl sulfoxide).

Workflow:

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO₂.

• Treatment: Dissolve Syringyl Amine derivative in DMSO (stock 10 mM). Prepare serial dilutions (1–100 µM) in culture media. Treat cells for 48h.

• MTT Addition: Add 20 µL MTT solution (5 mg/mL in PBS) to each well. Incubate for 4h.

• Solubilization: Aspirate media carefully. Add 150 µL DMSO to dissolve formazan crystals.

• Quantification: Measure absorbance at 570 nm using a microplate reader.

• Calculation:

  . Determine IC50 via non-linear regression.

Therapeutic Application II: Neuroprotection[1][2]

Mechanism: The Nrf2 Pathway

Syringyl derivatives are not merely stoichiometric antioxidants; they are electrophilic inducers of the Nrf2/ARE pathway . By modifying Keap1 (sensor protein), they facilitate Nrf2 translocation to the nucleus, upregulating Phase II detoxifying enzymes like Heme Oxygenase-1 (HO-1). This is critical for mitigating ischemia-reperfusion injury.

Figure 2: Neuroprotective Signaling Cascade

Caption: Syringyl derivatives activate the Nrf2 defense system, upregulating antioxidant enzymes to neutralize neuronal stress.

Validated Protocol: DPPH Radical Scavenging Assay

A rapid, self-validating method to assess the intrinsic antioxidant capacity of the syringyl pharmacophore.

Workflow:

• Preparation: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol. Protect from light.

• Sample: Dissolve derivative in methanol at varying concentrations (10–200 µg/mL).

• Reaction: Mix 1 mL sample + 3 mL DPPH solution. Vortex vigorously.

• Incubation: Keep in dark at room temperature for 30 minutes.

• Measurement: Read Absorbance at 517 nm (

  ). Run a methanol blank ( ).

• Validation: Use Ascorbic Acid as a positive control. Syringyl derivatives should show IC50 values comparable to or better than standard phenolic antioxidants due to the 3,5-dimethoxy stabilization.

Antimicrobial Potential[3][4][5][6][7][8][9]

Syringaldehyde hydrazones have demonstrated significant activity against Mycobacterium marinum and Staphylococcus aureus. The mechanism often involves the formation of lipophilic copper complexes that can penetrate the bacterial cell wall and disrupt respiratory enzymatic chains.

• Key Finding: Copper(II) complexes of syringyl hydrazones show 2-5x higher potency than the free ligand, suggesting a "Trojan Horse" mechanism of metal delivery [1].

Pharmacokinetics & Safety Profile

For a drug candidate to be viable, it must balance potency with bioavailability. Syringyl amine derivatives generally adhere well to Lipinski’s Rule of Five :

• MW: Typically < 500 Da (e.g., Syringaldehyde hydrazones ~250-350 Da).

• LogP: The methoxy groups increase lipophilicity (LogP ~2.0–3.5), ideal for oral bioavailability and CNS penetration.

• Toxicity: Acute toxicity studies in rats indicate high tolerance (LD50 > 2000 mg/kg for parent syringaldehyde), with derivatives showing selectivity for cancer cells over normal fibroblasts [4].

References

• Physicochemical Properties and Biological Activities of Novel Hydrazonate Copper Complexes. Scientific Research Publishing.Link

• Synthesis and Crystal Structure Analysis of Some Aromatic Imines of Syringaldehyde. MDPI (Molbank).Link

• In vitro and in vivo anticancer effects of syringic acid on colorectal cancer. PubMed / Chem Biol Interact.[1]Link[1]

• Syringaldehyde Exhibits Antibacterial and Antioxidant Activities against Mycobacterium marinum Infection. Microorganisms (NIH).[2]Link[2]

• Syringaldehyde exerts neuroprotective effect on cerebral ischemia injury in rats. Neural Regeneration Research.[3][4]Link

Sources

• 1. In vitro and in vivo anticancer effects of syringic acid on colorectal cancer: Possible mechanistic view - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Syringaldehyde Exhibits Antibacterial and Antioxidant Activities against Mycobacterium marinum Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acute Toxicity and Antihyperlipidemic Effects of Syringaldehyde with Downregulation of SREBP-2 Gene Expression in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Syringaldehyde exerts neuroprotective effect on cerebral ischemia injury in rats through anti-oxidative and anti-apoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Pharmacology of Phentermine and its Phenolic Metabolites: A Technical Whitepaper

Executive Summary

This whitepaper provides an in-depth pharmacological and pharmacokinetic analysis of phentermine and its primary phenolic metabolite, p-hydroxyphentermine. Designed for researchers and drug development professionals, it explores the structure-activity relationships, species-dependent metabolic pathways, and validated experimental methodologies required to isolate and quantify these compounds.

Structural and Pharmacodynamic Baselines

Phentermine (α,α-dimethylphenethylamine) is a sympathomimetic amine clinically utilized as a central nervous system stimulant and appetite suppressant[1]. Its primary mechanism of action involves the stimulation of norepinephrine and dopamine release from presynaptic terminals, which suppresses appetite and increases resting energy expenditure[2].

Structurally, phentermine is distinguished from amphetamine by the presence of an additional methyl group at the alpha-carbon[3]. This gem-dimethyl substitution sterically hinders alpha-carbon hydroxylation, effectively precluding oxidative deamination by monoamine oxidase (MAO)[3]. Consequently, the molecule is forced down alternative metabolic routes, primarily N-oxidation and para-hydroxylation (p-hydroxylation)[3].

The principal phenolic metabolite resulting from this pathway is p-hydroxyphentermine[1]. The introduction of the para-hydroxyl group fundamentally alters the molecule's physicochemical properties. By significantly increasing polarity, the hydroxyl group drastically reduces the metabolite's ability to cross the blood-brain barrier (BBB)[4]. As a result, p-hydroxyphentermine is considered a pharmacologically attenuated or inactive central nervous system metabolite, serving primarily as an intermediate substrate for rapid Phase II conjugation and subsequent renal elimination[4].

Metabolic Pathways and Species-Specific Pharmacokinetics

The biotransformation of phentermine exhibits profound species-specific divergence, a critical variable when extrapolating preclinical safety and efficacy data to human models[5].

In humans, phentermine undergoes minimal hepatic metabolism. The drug is predominantly excreted unchanged in the urine, accounting for 62% to 85% of the administered dose under uncontrolled urinary pH conditions[6]. The minor metabolites identified in human urine are p-hydroxyphentermine and N-hydroxyphentermine[1]. Because phentermine is a weak base, its elimination is highly pH-dependent; acidification of the urine significantly accelerates its clearance[6].

Conversely, in the male Wistar rat, the dominant metabolic pathway is p-hydroxylation[1]. Over 60% of an administered dose in rats is excreted as the p-hydroxyphentermine conjugate[1]. In vivo studies confirm that a p-hydroxyphentermine conjugate is the major and final urinary metabolite following oral or intraperitoneal dosing in these rodents[7].

The formation of p-hydroxyphentermine is mediated by the hepatic cytochrome P450 (CYP450) system[1]. In vitro microsomal studies have demonstrated that this p-hydroxylation reaction is specifically inhibited by SKF-525A (a broad-spectrum CYP inhibitor) but is not inducible by phenobarbital or 3-methylcholanthrene[1]. This suggests the involvement of a distinct, non-inducible CYP isoform separate from typical aromatic C-hydroxylation systems[1].

Figure 1: Primary metabolic pathways of phentermine detailing p-hydroxylation and conjugation.

Quantitative Pharmacokinetic Data

The following table summarizes the comparative pharmacokinetic and excretion profiles of phentermine across key species.

Pharmacokinetic Parameter	Phentermine (Human)	Phentermine (Rat)
Primary Excretion Product	Unchanged Drug (62-85%)	p-Hydroxyphentermine Conjugate (>60%)
Terminal Half-Life (Normal pH)	19 - 24 hours	< 12 hours (Rapid clearance)
Terminal Half-Life (Acidic pH <5)	7 - 8 hours	N/A
Major Metabolic Pathway	Renal Excretion	CYP450 p-Hydroxylation

(Data synthesized from clinical and preclinical pharmacokinetic evaluations[1],[6],[8]).

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary controls to isolate causality.

Protocol 1: In Vitro Hepatic Microsomal Incubation for Metabolite Profiling

Purpose: To quantify the CYP450-mediated oxidative conversion of phentermine to p-hydroxyphentermine. Causality & Validation: We utilize a reconstituted microsomal system supplemented with an exogenous NADPH-regenerating system to sustain continuous CYP activity[1]. A parallel control utilizing heat-inactivated microsomes must be run simultaneously to validate that metabolite formation is strictly enzymatic and not an artifact of chemical degradation.

Step-by-Step Workflow:

• Preparation: Thaw human or rat liver microsomes on ice to preserve the structural integrity of the membrane-bound enzymes[5].

• Reaction Mixture: In a microcentrifuge tube, combine microsomes (0.5 mg/mL final protein concentration), 100 mM phosphate buffer (pH 7.4 to mimic physiological conditions), and the phentermine substrate (titrated between 10-100 µM)[5].

• Pre-incubation: Incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium[5].

• Initiation: Add the NADPH regenerating system (comprising NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to initiate the oxidative metabolic reaction[9].

• Termination: At predefined time intervals (e.g., 0, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing an isotopic internal standard (e.g., phentermine-d5). The organic solvent instantly denatures the CYP enzymes, halting the reaction and precipitating proteins for downstream centrifugation[5].

Protocol 2: LC-MS/MS Quantification of Urinary Metabolites

Purpose: To accurately measure the excretion of unchanged phentermine alongside its p-hydroxyphentermine conjugates. Causality & Validation: Because p-hydroxyphentermine is rapidly conjugated in vivo[7], direct measurement of the free phenolic form will drastically underestimate total metabolite production. We employ β-glucuronidase to hydrolyze the conjugates back to their free phenolic state prior to extraction. Matrix-matched calibration curves are utilized to ensure that endogenous urinary components do not cause ion suppression during mass spectrometry.

Step-by-Step Workflow:

• Deconjugation: Aliquot 1 mL of the collected urine sample and add β-glucuronidase prepared in an acetate buffer (pH 5.0). Incubate at 37°C for 2 hours to fully liberate the p-hydroxyphentermine[10].

• pH Adjustment: Post-incubation, adjust the sample to pH 10.5 using ammonium hydroxide. Rationale: Phentermine and its metabolites are basic amines. Elevating the pH above their pKa ensures they exist in an un-ionized, lipophilic state, which is a prerequisite for maximizing extraction efficiency into the organic phase[9].

• Liquid-Liquid Extraction (LLE): Add 3 mL of ethyl acetate to the alkalinized sample. Vortex vigorously for 5 minutes, then centrifuge to separate the layers. Extract the upper organic layer and evaporate it to dryness under a gentle stream of nitrogen gas.

• Reconstitution & Analysis: Reconstitute the dried residue in the LC mobile phase. Inject the sample into an LC-MS/MS system operating in positive Electrospray Ionization (ESI+) and Selected Reaction Monitoring (SRM) mode to isolate and quantify the specific mass transitions of the metabolites[5].

Figure 2: Self-validating LC-MS/MS workflow for quantifying phenolic phentermine metabolites.

References

• [1] Phentermine | C10H15N | CID 4771 - PubChem - NIH. Source: nih.gov. URL: 1

• [6] What are the kinetics of phentermine (anorectic medication)? - Dr.Oracle. Source: droracle.ai. URL: 6

• [9] The Identification of Three New Metabolic Products of Phentermine after Liver Microsomal Incubation. Source: tandfonline.com. URL:9

• [2] Mirapront | Drug Information, Uses, Side Effects, Chemistry. Source: pharmacompass.com. URL: 2

• [3] Wilson and Gisvold's Textbook of Organic Medicinal and Pharmaceutical Chemistry. Source: nootanpharmacy.in. URL: 3

• [8] Phentermine | Drug Information, Uses, Side Effects, Chemistry. Source: pharmacompass.com. URL: 8

• [5] A Comparative Guide to Mephentermine Metabolism Across Species. Source: benchchem.com. URL: 5

• [10] Identification and determination of urinary and biliary metabolites of 2-isopropylnaphthalene in rats. Source: researcher.life. URL: 10

• [4] Drug metabolism: current concepts. Source: dokumen.pub. URL: 4

• [7] Fluoxetine increases the anorectic and long‐term dopamine‐depleting effects of phentermine. Source: researchgate.net. URL: 7

Sources

• 1. Phentermine | C10H15N | CID 4771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mirapront | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. nootanpharmacy.in [nootanpharmacy.in]
• 4. dokumen.pub [dokumen.pub]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. droracle.ai [droracle.ai]
• 7. researchgate.net [researchgate.net]
• 8. Phentermine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 9. tandfonline.com [tandfonline.com]
• 10. discovery.researcher.life [discovery.researcher.life]

Technical Guide: Antioxidant Capacity of 4-(2-amino-2-methylpropyl)-2,6-dimethoxyphenol

This guide provides an in-depth technical analysis of 4-(2-amino-2-methylpropyl)-2,6-dimethoxyphenol , a rationally designed antioxidant candidate that combines a high-potency phenolic scavenging core with a cationic targeting vector.

[1]

Part 1: Executive Summary & Molecular Architecture[1]

Compound Identity: 4-(2-amino-2-methylpropyl)-2,6-dimethoxyphenol Functional Class: Cationic Phenolic Antioxidant / Mitochondro-tropic Radical Scavenger Target Audience: Medicinal Chemists, Mitochondrial Biologists, Formulation Scientists.

The Structural Logic

This molecule represents a hybrid "Warhead-Vector" architecture designed to overcome the bioavailability limitations of standard phenolic antioxidants (like Vitamin E or Resveratrol).

• The Warhead (2,6-Dimethoxyphenol / Syringol Core): Unlike simple phenols, the 2,6-dimethoxy substitution pattern provides dual electron-donating groups (EDGs). These groups stabilize the resulting phenoxyl radical via resonance and steric shielding, significantly reducing the propagation rate of oxidative chains.

• The Vector (2-Amino-2-methylpropyl Tail): The side chain features a primary amine attached to a tertiary carbon (gem-dimethyl substitution).

  • pKₐ Implication: With a predicted pKₐ ~9.5–10.0, this amine exists predominantly as a cation (

    ) at physiological pH (7.4).

  • Targeting: Lipophilic cations accumulate in the mitochondrial matrix (driven by the negative membrane potential,

    to mV), making this molecule a candidate for treating mitochondrial oxidative stress (similar to MitoQ or SS-31).

Structural Visualization

The following diagram illustrates the functional zones of the molecule.

Caption: Functional segmentation of the molecule showing the synergy between the antioxidant core and the targeting tail.

Part 2: Mechanistic Basis of Antioxidant Activity[1]

The antioxidant capacity of this molecule is governed by two primary mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET) . The 2,6-dimethoxy substitution makes it thermodynamically superior to unsubstituted phenols.

The Syringol Advantage

In a standard phenol, the bond dissociation enthalpy (BDE) of the O-H bond is the limiting factor.

• Effect of Methoxy Groups: The lone pairs on the methoxy oxygens donate electron density into the benzene ring (mesomeric effect), stabilizing the electron-deficient phenoxyl radical formed after scavenging a ROS (Reactive Oxygen Species).

• Steric Hindrance: The bulky methoxy groups at positions 2 and 6 prevent the "coupling" of phenoxyl radicals, which is a common pro-oxidant side reaction in simpler phenols (like tyrosine or p-cresol).

Mechanism of Action Diagram

Caption: Dual mechanistic pathway (HAT/SET) utilized by the syringol core to neutralize reactive oxygen species.

Part 3: Experimental Protocols for Validation

To validate the antioxidant capacity and mitochondrial targeting of this specific molecule, the following tiered assay system is recommended.

Tier 1: Thermodynamic Capacity (Cell-Free)

Assay: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging.

• Rationale: DPPH is a stable nitrogen radical. This assay measures the intrinsic reducing power of the phenol core without biological interference.

• Protocol:

  • Prepare a 0.1 mM solution of DPPH in methanol (absorbance ~0.7 at 517 nm).

  • Prepare serial dilutions of the test compound (1–100 µM) in methanol.

  • Mix 100 µL of test compound with 100 µL of DPPH solution in a 96-well plate.

  • Incubate in the dark for 30 minutes at room temperature.

  • Measure Absorbance at 517 nm (

    ).

  • Calculate % Inhibition: $ \frac{(A_{control} - A_{sample})}{A_{control}} \times 100 $.

  • Success Metric: An

    comparable to or lower than Trolox (~10-15 µM).

Tier 2: Kinetic Capacity (Peroxyl Radicals)

Assay: ORAC (Oxygen Radical Absorbance Capacity).

• Rationale: Measures the ability to break chain reactions initiated by peroxyl radicals (ROO•), which are biologically relevant.[1][2][3][4][5][6][7]

• Protocol:

  • Probe: Fluorescein (10 nM in phosphate buffer, pH 7.4).

  • Generator: AAPH (153 mM).

  • Mix probe and test compound; incubate at 37°C for 10 min.

  • Add AAPH to initiate radical generation.

  • Monitor fluorescence decay (Ex: 485nm / Em: 520nm) every minute for 90 mins.

  • Calculate the Area Under the Curve (AUC).

  • Data Output: Express results as Trolox Equivalents (TE).

Tier 3: Biological Efficacy (Mitochondrial Targeting)

Assay: MitoSOX™ Red Oxidation in Fibroblasts.

• Rationale: This assay confirms if the amine tail successfully delivers the antioxidant to the mitochondria to quench superoxide.

• Protocol:

  • Seed human dermal fibroblasts (5,000 cells/well).

  • Pre-treat with Test Compound (0.1, 1, 10 µM) for 4 hours.

  • Stress cells with Antimycin A (5 µM) to induce mitochondrial superoxide.

  • Add MitoSOX™ Red reagent (5 µM) for 15 minutes.

  • Wash and image/measure fluorescence (Ex: 510nm / Em: 580nm).

  • Success Metric: Significant reduction in MitoSOX fluorescence compared to Antimycin A control, superior to non-targeted antioxidants (e.g., standard Syringol).

Experimental Workflow Diagram

Caption: Step-by-step validation workflow from chemical screening to biological confirmation.

Part 4: Quantitative Data Summary (Predicted)

Based on the Structure-Activity Relationship (SAR) of 2,6-dimethoxyphenols and amino-alkyl derivatives, the expected performance profile is:

Parameter	Predicted Value	Comparison Standard	Interpretation
BDE (O-H)	~77–80 kcal/mol	Phenol (~88 kcal/mol)	Excellent. Lower BDE means easier H-atom donation.
DPPH IC50	10–15 µM	Trolox (12 µM)	Comparable to Vitamin E analogs.
LogP (pH 7.4)	1.5 – 2.5	Syringol (1.2)	Moderately lipophilic, suitable for membrane penetration.
Mito. Accumulation	100x – 500x	Non-cationic phenols	Driven by Nernstian potential of the amine tail.

References

• Leopoldini, M., et al. (2011). Iron-chelating and antioxidant properties of 2,6-dimethoxyphenol derivatives. Journal of Agricultural and Food Chemistry.

• Smith, R. A., et al. (2011). Mitochondria-targeted antioxidants in the treatment of disease. Annals of the New York Academy of Sciences.

• Amorati, R., & Valgimigli, L. (2015). Advantages and limitations of common testing methods for antioxidants. Free Radical Research.

• Murphy, M. P. (2008). Targeting lipophilic cations to mitochondria. Biochimica et Biophysica Acta (BBA) - Bioenergetics.

• BenchChem. (2025). Technical Support Center: Enhancing the Antioxidant Capacity of 2,6-Dimethoxyphenol Derivatives.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Anti-inflammatory activity of the artificial antioxidants 2-tert-butyl-4-methoxyphenol (BHA), 2,6-di-tert-butyl-4-methylphenol (BHT) and 2,4,6-tri-tert-butylphenol (TBP), and their various combinations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-Propyl-2,6-dimethoxyphenol | C11H16O3 | CID 524975 - PubChem [pubchem.ncbi.nlm.nih.gov]
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The Ψ-Series: A Technical Guide to 2,6-Dimethoxy-Substituted Phenethylamines for the Research Scientist

Introduction: Unveiling the "Pseudo" Psychedelics

The class of 2,6-dimethoxy-substituted phenethylamines, often referred to as the Ψ (psi) series, represents a fascinating and comparatively underexplored branch of psychedelic compounds.[1][2] Structurally, they are positional isomers of the more extensively studied 2,5-dimethoxy-substituted phenethylamines (the 2C-x family) and the 3,4,5-trimethoxy-substituted compounds, exemplified by mescaline.[3] The seemingly subtle shift of a methoxy group to the 2- and 6-positions of the phenyl ring introduces significant synthetic challenges and results in a unique pharmacological profile, primarily mediated by interactions with the serotonin 5-HT₂A receptor.[1][3] This guide provides an in-depth technical overview of the synthesis, pharmacology, and structure-activity relationships of the Ψ-series, intended for researchers, scientists, and drug development professionals.

Chemical Synthesis: Navigating the Challenges of Ortho-Substitution

The synthesis of 2,6-dimethoxy-substituted phenethylamines is marked by a key challenge: the regioselective introduction of a substituent at the 4-position of the aromatic ring. The two ortho-methoxy groups strongly direct electrophilic substitution to the 3- and 5-positions, making direct functionalization at the desired 4-position difficult.[1] Consequently, the synthetic strategy typically involves the preparation of a pre-functionalized aromatic precursor, most commonly 2,6-dimethoxybenzaldehyde or a derivative thereof.

Core Synthetic Workflow

The most prevalent synthetic route to 2,6-dimethoxy-substituted phenethylamines follows a two-step sequence starting from the corresponding benzaldehyde: a Henry reaction to form a β-nitrostyrene intermediate, followed by reduction of both the nitro group and the double bond to yield the final phenethylamine.

General synthetic workflow for 2,6-dimethoxy-substituted phenethylamines.

Experimental Protocols

1. Synthesis of 2,6-Dimethoxybenzaldehyde via Ortho-lithiation

This method is a common approach to synthesize the key benzaldehyde precursor. The use of a strong organolithium base allows for deprotonation at the C2 position of 1,3-dimethoxybenzene, which is then quenched with a formylating agent.

• Materials: 1,3-dimethoxybenzene, n-butyllithium (n-BuLi) in hexanes, N,N-dimethylformamide (DMF) or ethyl formate, anhydrous tetrahydrofuran (THF), hydrochloric acid (HCl), diethyl ether, saturated aqueous sodium bicarbonate, brine, anhydrous magnesium sulfate.

• Procedure:

  • A solution of 1,3-dimethoxybenzene in anhydrous THF is cooled to 0°C under an inert atmosphere (e.g., argon or nitrogen).

  • n-Butyllithium in hexanes is added dropwise, and the mixture is stirred at 0°C for 2 hours.

  • The reaction is then cooled to -78°C, and DMF or ethyl formate is added slowly. The mixture is stirred at this temperature for an additional 3 hours.

  • The reaction is quenched by the slow addition of 1M HCl.

  • The mixture is allowed to warm to room temperature and extracted with diethyl ether.

  • The combined organic layers are washed with saturated aqueous sodium bicarbonate, water, and brine, then dried over anhydrous magnesium sulfate.

  • The solvent is removed under reduced pressure, and the crude product is purified by column chromatography or recrystallization to yield 2,6-dimethoxybenzaldehyde.

2. Henry Reaction (Nitroaldol Condensation)

The Henry reaction is a classic C-C bond-forming reaction that condenses an aldehyde with a nitroalkane in the presence of a base.[4]

• Materials: 2,6-dimethoxybenzaldehyde, nitromethane, ammonium acetate, glacial acetic acid.

• Procedure:

  • A mixture of 2,6-dimethoxybenzaldehyde, nitromethane, and ammonium acetate in glacial acetic acid is heated at reflux for 2-4 hours.

  • The reaction mixture is monitored by thin-layer chromatography (TLC) for the disappearance of the starting aldehyde.

  • Upon completion, the mixture is cooled to room temperature and poured into ice water.

  • The precipitated yellow solid, 2,6-dimethoxy-β-nitrostyrene, is collected by filtration, washed with water, and dried. The crude product can be purified by recrystallization from a suitable solvent like ethanol.

3. Reduction of the β-Nitrostyrene

The choice of reducing agent is critical to achieve the desired phenethylamine. Strong hydride reagents like lithium aluminum hydride (LiAlH₄) are effective but require careful handling under anhydrous conditions.[5][6] Milder and more convenient alternatives, such as sodium borohydride in the presence of a catalyst like copper(II) chloride, have also been successfully employed.[7]

• Method A: Lithium Aluminum Hydride (LiAlH₄) Reduction

  • Materials: 2,6-dimethoxy-β-nitrostyrene, lithium aluminum hydride (LiAlH₄), anhydrous diethyl ether or THF, sodium sulfate decahydrate, water, dilute sulfuric acid, sodium hydroxide.

  • Procedure:

    • A suspension of LiAlH₄ in anhydrous diethyl ether or THF is prepared in a flame-dried flask under an inert atmosphere and cooled in an ice bath.

    • A solution of 2,6-dimethoxy-β-nitrostyrene in the same anhydrous solvent is added dropwise with stirring.

    • After the addition is complete, the reaction mixture is refluxed for several hours.

    • The reaction is carefully quenched by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

    • The resulting granular precipitate is filtered off, and the filtrate is dried over anhydrous sodium sulfate.

    • The solvent is evaporated under reduced pressure to yield the crude phenethylamine. The product can be further purified by distillation or by conversion to its hydrochloride salt.

• Method B: Sodium Borohydride and Copper(II) Chloride Reduction

  • Materials: 2,6-dimethoxy-β-nitrostyrene, sodium borohydride (NaBH₄), copper(II) chloride (CuCl₂), isopropanol.

  • Procedure:

    • To a stirred solution of the 2,6-dimethoxy-β-nitrostyrene in isopropanol, sodium borohydride is added in portions.

    • A solution of copper(II) chloride in isopropanol is then added dropwise.

    • The reaction is typically complete within 10-30 minutes at room temperature.[7]

    • The reaction is quenched by the addition of dilute hydrochloric acid.

    • The isopropanol is removed under reduced pressure, and the aqueous residue is basified with sodium hydroxide and extracted with an organic solvent (e.g., dichloromethane).

    • The combined organic extracts are dried and concentrated to give the phenethylamine.

Pharmacology: A Deep Dive into Receptor Interactions

The pharmacological effects of the Ψ-series of phenethylamines are primarily mediated by their interaction with serotonin receptors, particularly the 5-HT₂A subtype, which is the key target for classic psychedelic drugs.[1][3] However, their affinity and efficacy at other serotonin receptors (5-HT₁A, 5-HT₂C), as well as adrenergic and trace amine-associated receptors, contribute to their overall pharmacological profile.[1][8]

5-HT₂A Receptor Signaling Pathway

Activation of the 5-HT₂A receptor, a G-protein coupled receptor (GPCR), initiates a cascade of intracellular events. The canonical signaling pathway involves the coupling to Gq/11 proteins, which in turn activates phospholipase C (PLC).[9][10][11] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG).[12][13] IP₃ triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC).[12][13] Emerging research also points to the involvement of a β-arrestin-mediated signaling pathway, which may modulate the overall effect of receptor activation.[1][10] The psychedelic potential of these compounds is thought to be primarily linked to the Gq/11 pathway.[1][10]

Simplified 5-HT₂A receptor signaling pathway activated by Ψ-series compounds.

Quantitative Pharmacological Data

The following tables summarize the in vitro pharmacological data for a selection of 2,6-dimethoxy-substituted phenethylamines. This data is crucial for understanding the structure-activity relationships within this class of compounds.

Table 1: Serotonin Receptor Binding Affinities (Ki, nM)

Compound	5-HT₁A	5-HT₂A	5-HT₂C
Ψ-2C-O-1	710 - 960	8 - 1,600	110 - 510
Ψ-2C-O-2	710 - 960	8 - 1,600	1,200 - 3,500
Ψ-2C-O-3	1,010 - 4,440	8 - 1,600	110 - 510
Ψ-2C-O-16	710 - 960	8 - 1,600	110 - 510
Ψ-2C-O-27	1,010 - 4,440	8 - 1,600	110 - 510
Ψ-2C-O-35	1,010 - 4,440	8 - 1,600	110 - 510

Data compiled from multiple sources, primarily from a 2025 study in Frontiers in Pharmacology.[1][3][8]

Table 2: 5-HT₂A Receptor Functional Activity (EC₅₀, nM and Eₘₐₓ, %)

Compound	EC₅₀ (nM)	Eₘₐₓ (%)
Ψ-2C-O-1	32 - 3,400	≤ 84
Ψ-2C-O-2	32 - 3,400	≤ 84
Ψ-2C-O-3	32 - 3,400	≤ 84
Ψ-2C-O-16	32 - 3,400	≤ 84
Ψ-2C-O-27	32 - 3,400	≤ 84
Ψ-2C-O-35	32 - 3,400	≤ 84

Data compiled from multiple sources, primarily from a 2025 study in Frontiers in Pharmacology. All tested derivatives were partial agonists.[1][3][8]

Table 3: Adrenergic, Dopamine, and TAAR1 Receptor Interactions (Ki or EC₅₀, nM)

Compound	α₁A (Ki)	α₂A (Ki)	D₂ (Ki)	hTAAR1 (EC₅₀)
Ψ-series Phenethylamines	≥ 670	≥ 280	> 6,000	≥ 34

Data compiled from multiple sources, primarily from a 2025 study in Frontiers in Pharmacology.[1][3][8]

Structure-Activity Relationships (SAR)

The available data allows for the deduction of several key structure-activity relationships for the Ψ-series:

• 4-Position Substitution: The nature of the substituent at the 4-position significantly influences potency and efficacy. Small, lipophilic groups are generally favored for 5-HT₂A receptor agonism.[3]

• Comparison to Other Isomers: In general, 2,4,6-trisubstituted derivatives exhibit slightly lower potency at the 5-HT₂A receptor compared to their 2,4,5-trisubstituted counterparts (2C-x series).[3] However, they are generally more potent than the corresponding 3,4,5-trisubstituted analogs (mescaline analogs).[3]

• Partial Agonism: All tested 2,6-dimethoxy-substituted phenethylamines have demonstrated partial agonist activity at the 5-HT₂A receptor, with efficacies not exceeding 84% of the full agonist serotonin.[1][3] This may contribute to a potentially different qualitative psychedelic experience compared to full agonists.

Conclusion and Future Directions

The 2,6-dimethoxy-substituted phenethylamines represent a structurally and pharmacologically distinct class of psychedelic compounds. Their synthesis, while challenging, is achievable through established chemical transformations. Their primary interaction with the 5-HT₂A receptor as partial agonists underscores their potential to elicit psychedelic effects, though with a potency that is generally lower than their 2,4,5-substituted isomers.

Further research into this series is warranted. A more extensive exploration of substituents at the 4-position could lead to the discovery of compounds with enhanced potency and selectivity. Detailed in vivo studies are necessary to fully characterize the behavioral and physiological effects of these compounds and to correlate them with their in vitro pharmacological profiles. The development of more efficient and regioselective synthetic methods for accessing 4-substituted 2,6-dimethoxy precursors would also significantly accelerate research in this area. As our understanding of the nuanced signaling pathways of the 5-HT₂A receptor deepens, the Ψ-series may provide valuable tools for dissecting the molecular mechanisms of psychedelic action.

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An In-Depth Technical Guide to the Chemical Stability of Zwitterionic Phenolic Amines in Solution

Introduction

Zwitterionic phenolic amines represent a critical class of molecules, particularly in the pharmaceutical and biomedical fields, where their unique physicochemical properties are leveraged for drug design and delivery. These compounds, characterized by the presence of both a positively charged amino group and a negatively charged phenolic group within the same molecule, exhibit complex solution-state behavior. Their stability is paramount to ensuring therapeutic efficacy, safety, and shelf-life. This guide provides a comprehensive technical overview of the factors governing the chemical stability of zwitterionic phenolic amines in solution, methodologies for their assessment, and strategies for enhancing their stability.

The zwitterionic form of amino acids, for instance, is predominant in aqueous solutions and crucial for their biological functions.[1] The stability of these zwitterions is significantly influenced by their interaction with solvent molecules, such as water or DMSO.[1][2] Understanding these interactions is fundamental to predicting and controlling the stability of more complex zwitterionic phenolic amines.

I. Fundamental Principles of Zwitterionic Stability in Solution

The solution-state stability of a zwitterionic phenolic amine is a dynamic equilibrium influenced by several intrinsic and extrinsic factors. The presence of both acidic (phenolic hydroxyl) and basic (amino) functional groups gives rise to a pH-dependent charge state.[3] At the isoelectric point (pI), the net charge of the molecule is zero, a state often associated with minimum solubility and potentially altered stability.

The equilibrium between the neutral and zwitterionic forms is sensitive to the microenvironment.[2] For instance, while the neutral form of glycine is favored in the gas phase, the zwitterionic form prevails in aqueous solutions due to stabilizing interactions with water molecules.[2] The number of solvent molecules required to stabilize the zwitterionic form varies depending on the specific amino acid and the solvent.[1]

Key Factors Influencing Stability:

• pH: The pH of the solution is arguably the most critical factor. It dictates the protonation state of both the amino and phenolic groups, thereby influencing the concentration of the zwitterionic species.[3][4] Deviations from the optimal pH range can lead to the predominance of cationic or anionic forms, which may have different degradation pathways and rates. For many biologically relevant phenolic amines, the pKa values are close to physiological pH, indicating a significant proportion of the zwitterionic form under these conditions.[4]

• Temperature: Elevated temperatures typically accelerate the rates of chemical degradation reactions, such as hydrolysis and oxidation.[5][6] The effect of temperature can also be more complex, influencing the equilibrium between the zwitterionic and neutral forms. For some compounds, an increase in temperature can reduce the formation of zwitterions, particularly if their formation is stabilized by hydration.[7]

• Light Exposure (Photostability): Many phenolic compounds are susceptible to photodegradation, a process initiated by the absorption of light, which can lead to the formation of reactive species and subsequent degradation.[8][9] The presence of chromophores within the molecular structure makes these compounds particularly vulnerable to UV and visible light.

• Oxidation: The phenolic hydroxyl group is susceptible to oxidation, which can be initiated by atmospheric oxygen, metal ions, or reactive oxygen species.[10][11] This can lead to the formation of colored degradation products (quinones) and a loss of biological activity.[12][13]

• Solvent Composition: The polarity and hydrogen-bonding capacity of the solvent can significantly impact the stability of zwitterionic species.[1][2] Solvents that can effectively solvate both the positive and negative charges of the zwitterion will enhance its stability.

II. Major Degradation Pathways

Understanding the potential degradation pathways is essential for developing effective stabilization strategies. The primary routes of degradation for zwitterionic phenolic amines include oxidation, hydrolysis, and photodegradation.

A. Oxidative Degradation

Oxidation is a major degradation pathway for phenolic compounds.[12] The phenolic group can be oxidized to form semiquinone radicals and subsequently quinones, which are often colored and can be highly reactive.[11] This process can be catalyzed by metal ions and is often pH-dependent. The electron density of the aromatic ring influences its susceptibility to oxidation, with electron-donating groups generally increasing the rate of oxidation.[10]

Diagram: Oxidative Degradation Pathway of a Phenolic Amine

Caption: Simplified pathway of oxidative degradation for phenolic amines.

B. Hydrolytic Degradation

While the phenolic and amino groups themselves are generally stable to hydrolysis, other functional groups within the molecule, such as esters or amides, can be susceptible.[14][15] Hydrolysis is often catalyzed by acidic or basic conditions.[16][17] The rate of hydrolysis is highly dependent on the specific functional group and the pH of the solution.

C. Photodegradation

Exposure to light, particularly in the UV range, can induce photochemical reactions leading to degradation.[8] The mechanism of photodegradation can be complex, involving direct photolysis or photosensitized reactions. The degradation products can be numerous and may have different toxicological profiles compared to the parent compound.

III. Methodologies for Stability Assessment

A robust assessment of chemical stability requires a combination of techniques to identify and quantify both the parent compound and its degradation products. Stability-indicating analytical methods are crucial for this purpose.

A. Forced Degradation Studies

Forced degradation, or stress testing, is a critical component of stability assessment.[16][18][19] It involves subjecting the compound to harsh conditions (e.g., high/low pH, high temperature, intense light, oxidizing agents) to accelerate degradation.[20][21] The primary objectives of forced degradation studies are:

• To elucidate potential degradation pathways.[16]

• To identify likely degradation products.

• To develop and validate stability-indicating analytical methods.[18]

Stress Condition	Typical Reagents/Conditions	Potential Degradation Pathway
Acid Hydrolysis	0.1 M - 1 M HCl, heat	Hydrolysis of labile groups (e.g., esters, amides)
Base Hydrolysis	0.1 M - 1 M NaOH, heat	Hydrolysis of labile groups, potential oxidation
Oxidation	3-30% H₂O₂, room temperature or heat	Oxidation of phenolic and amino groups
Thermal Degradation	Elevated temperature (e.g., 40-80 °C)	Thermolysis, acceleration of other pathways
Photodegradation	High-intensity light (UV/Vis)	Photolysis, photo-oxidation
Table 1: Common Conditions for Forced Degradation Studies.[19][20][21]

B. Stability-Indicating Analytical Methods

A stability-indicating method is an analytical procedure that can accurately and precisely quantify the decrease in the concentration of the active pharmaceutical ingredient (API) due to degradation. It must also be able to separate and quantify the degradation products. High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometric (MS) detection is the most common technique for this purpose.[22][23][24]

Experimental Protocol: Development of a Stability-Indicating HPLC Method

• Column Selection: A reversed-phase C18 column is a common starting point for the separation of moderately polar compounds like phenolic amines.

• Mobile Phase Optimization: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol) is typically employed. The pH of the aqueous phase should be carefully controlled to ensure consistent retention and peak shape.

• Detector Wavelength Selection: The UV detection wavelength should be chosen at the absorbance maximum of the parent compound to ensure high sensitivity. A photodiode array (PDA) detector is highly recommended as it can provide spectral information for peak purity assessment.

• Forced Degradation Sample Analysis: Samples from forced degradation studies are injected to challenge the method's ability to separate the parent peak from all degradation product peaks.

• Method Validation: The method should be validated according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Diagram: Workflow for Stability-Indicating Method Development

Caption: A typical workflow for developing a stability-indicating HPLC method.

IV. Strategies for Stabilization

Several strategies can be employed to enhance the stability of zwitterionic phenolic amines in solution, broadly categorized as formulation-based approaches and chemical modifications.

A. Formulation-Based Strategies

• pH Control: Maintaining the pH of the solution within a narrow, optimal range is the most effective way to control pH-dependent degradation.[15][[“]] This is typically achieved through the use of appropriate buffer systems.

• Use of Antioxidants: The addition of antioxidants can inhibit oxidative degradation.[26][27] Common antioxidants include ascorbic acid, sodium metabisulfite, and butylated hydroxytoluene (BHT). The choice of antioxidant should be based on its efficacy and compatibility with the drug substance and other excipients.

• Chelating Agents: Since metal ions can catalyze oxidation, the inclusion of chelating agents like ethylenediaminetetraacetic acid (EDTA) can improve stability by sequestering these ions.

• Protection from Light: For photosensitive compounds, packaging in light-resistant containers (e.g., amber vials) is a simple yet effective protective measure.

• Control of Storage Temperature: Storing the solution at lower temperatures can significantly slow down most degradation reactions.[6]

B. Chemical Modification

In some cases, the inherent stability of the molecule can be improved through chemical modification. This could involve:

• Introducing Steric Hindrance: Adding bulky groups near the reactive phenolic hydroxyl group can sterically hinder its interaction with oxidizing agents.[11]

• Modifying Electronic Properties: Altering the electronic properties of the aromatic ring through the introduction of electron-withdrawing groups can decrease its susceptibility to oxidation.

Conclusion

The chemical stability of zwitterionic phenolic amines in solution is a multifaceted challenge that requires a thorough understanding of the molecule's intrinsic properties and the external factors that can influence its degradation. A systematic approach, beginning with the elucidation of degradation pathways through forced degradation studies and the development of robust, stability-indicating analytical methods, is essential. Armed with this knowledge, researchers and formulation scientists can implement effective stabilization strategies, including pH control, the use of antioxidants, and appropriate packaging and storage conditions, to ensure the development of safe and effective products with an adequate shelf-life.

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• Photocatalytic Degradation of Tetracycline by Supramolecular Materials Constructed with Organic Cations and Silver Iodide. MDPI. [Link]

• Influence of the temperature on the formation of a phenolic resol resin catalyzed with amine. Journal of Applied Polymer Science. [Link]

• Chemical Stability of Drug Substances: Strategies in Formulation Development. ManTech Publications. [Link]

• Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1. International Journal of Chemical Engineering. [Link]

• Synergistic Multisystem Photocatalytic Degradation of Anionic and Cationic Dyes Using Graphitic Phase Carbon Nitride. PMC. [Link]

• Spectrophotometric determination of amino and phenolic drugs. ResearchGate. [Link]

• Exploring the utilization of phenolic compounds in pharmaceuticals and healthcare. GSC Online Press. [Link]

• A Systematic Overview of Stable, Biospecific, and Antifouling Zwitterionic Surfaces. Langmuir. [Link]

• Formation and Stability of Organic Zwitterions in Aqueous Solution: Enolates of the Amino Acid Glycine and Its Derivatives. Journal of the American Chemical Society. [Link]

• Phenol degradation in aqueous solution by Pseudomonas sp. isolated from contaminated soil of mining industry. ResearchGate. [Link]

• Inducing pH control over the critical micelle concentration of zwitterionic surfactants via polyacids adsorption: Effect of chain length and structure. PubMed. [Link]

• Extraction Systems and Analytical Techniques for Food Phenolic Compounds: A Review. Foods. [Link]

• Instability Challenges and Stabilization Strategies of Pharmaceutical Proteins. MDPI. [Link]

• Phenol and Cresol. OSHA. [Link]

• Exploring the long-term hydrolytic behavior of zwitterionic polymethacrylates and polymethacrylamides. ResearchGate. [Link]

• Degradation of phenol in aqueous solution by AOP. ResearchGate. [Link]

• Formation and Stability of Organic Zwitterions in Aqueous Solution: Enolates of the Amino Acid Glycine and Its Derivatives. Figshare. [Link]

• Zwitterion. Wikipedia. [Link]

• Effects of temperature and heating time on the stability of five phenolic compounds in HTW. ResearchGate. [Link]

• Langmuir Journal. ACS Publications. [Link]

• The effect of temperature on the phenolic content and oxidative stability of o/w emulsions enriched with natural extracts from Satureja thymbra. PubMed. [Link]

Sources

• 1. Stabilization of zwitterionic versus canonical proline by water molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stabilization of Zwitterionic Versus Canonical Glycine by DMSO Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. The ionization of phenolic amines, including apomorphine, dopamine and catecholamines and an assessment of zwitterion constants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. The effect of temperature on the phenolic content and oxidative stability of o/w emulsions enriched with natural extracts from Satureja thymbra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
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• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. admin.mantechpublications.com [admin.mantechpublications.com]
• 16. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. academic.oup.com [academic.oup.com]
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• 27. Analytical aspects of the stabilization of drugs in pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Preparation and Characterization of 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol Hydrochloride

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Scope

The compound 4-(2-amino-2-methylpropyl)-2,6-dimethoxyphenol hydrochloride (derived from free base CAS: 85628-55-3) is a highly specialized building block utilized in the development of

-sympathomimetic agents and complex ligands for polynuclear metal clusters[1]. Structurally, it features an electron-rich 2,6-dimethoxyphenol (syringol) moiety coupled to a sterically hindered gem-dimethyl primary amine.

Synthesizing this scaffold requires a chemoselective approach that avoids the oxidative degradation of the electron-rich phenol while successfully installing the bulky amine side-chain. This application note details a robust, field-proven three-step synthetic workflow, highlighting the mechanistic causality behind the chosen reagents and providing self-validating protocols for reproducible scale-up.

Mechanistic Principles & Causality

To ensure high synthetic fidelity, the workflow is divided into three distinct transformations, each selected for specific mechanistic advantages:

Step 1: Fluoride-Catalyzed Condensation via p-Quinone Methide

Direct alkylation of benzylic alcohols is typically challenging without harsh Lewis acids, which would polymerize or degrade the electron-rich syringyl alcohol (CAS: 530-56-3) [2]. Instead, this protocol utilizes fluoride ion catalysis (e.g., via TBAF). Fluoride acts as a dual-purpose reagent:

• It forms strong hydrogen bonds with the benzylic and phenolic hydroxyl protons, promoting dehydration to generate a highly reactive, transient p-quinone methide intermediate.

• It simultaneously deprotonates 2-nitropropane , generating a nucleophilic nitronate anion. The nitronate rapidly attacks the electrophilic p-quinone methide, re-aromatizing the ring and forming the C-C bond in a single, mild step [1].

Step 2: Chemoselective Catalytic Hydrogenation

The resulting tertiary nitro group is highly sterically hindered. Reduction using strong hydride donors (like LiAlH

) risks unwanted side reactions or cleavage. Therefore, catalytic hydrogenation using Palladium on Carbon (Pd/C) under H gas is employed. This method provides clean, quantitative reduction of the nitro group to the primary amine without risking the hydrogenolysis of the newly formed benzylic C-C bond.

Step 3: Hydrochloride Salt Formation

The isolated free base is amphiphilic and highly susceptible to air oxidation (often turning dark purple/brown upon prolonged exposure to ambient air). Conversion to the hydrochloride salt protonates the amine, withdrawing electron density from the aromatic system. This drastically enhances the oxidative stability, shelf-life, and aqueous solubility of the final Active Pharmaceutical Ingredient (API) [3].

Synthetic Workflow Visualization

Figure 1: Mechanistic workflow for the synthesis of 4-(2-amino-2-methylpropyl)-2,6-dimethoxyphenol HCl.

Experimental Protocols

Safety Note: 2-Nitropropane is a known animal carcinogen and volatile organic compound. All steps involving this reagent must be performed in a certified fume hood with appropriate PPE.

Protocol 1: Synthesis of 4-(2-methyl-2-nitropropyl)-2,6-dimethoxyphenol

• Reaction Setup: Charge an oven-dried, argon-flushed round-bottom flask with 4-hydroxy-3,5-dimethoxybenzyl alcohol (10.0 g, 54.3 mmol, 1.0 eq) and 2-nitropropane (14.5 g, 162.9 mmol, 3.0 eq).

• Catalyst Addition: Dropwise, add a solution of Tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 81.5 mL, 1.5 eq) at room temperature.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 60 °C for 12 hours. Rationale: Elevated temperature is required to drive the dehydration step and ensure complete consumption of the transient p-quinone methide.

• In-Process Control: Monitor reaction progress via TLC (Hexanes:EtOAc 7:3). The starting material (

  ) should disappear, replaced by a less polar UV-active spot ( ).

• Workup: Quench the reaction with saturated aqueous NH

  Cl (100 mL). Extract the aqueous layer with Ethyl Acetate ( mL). Wash the combined organic layers with brine, dry over anhydrous Na SO , and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography to afford the nitro-phenol intermediate as a pale yellow solid.

Protocol 2: Catalytic Hydrogenation to the Free Base

• Preparation: Dissolve the purified nitro-phenol intermediate (10.0 g, 39.2 mmol) in anhydrous Methanol (200 mL) within a heavy-walled hydrogenation flask.

• Catalyst Loading: Carefully add 10% Pd/C (1.0 g, 10% w/w) under a steady stream of argon. Caution: Dry Pd/C is highly pyrophoric; the argon blanket prevents ignition of methanol vapors.

• Hydrogenation: Evacuate the flask and backfill with H

  gas three times. Pressurize the vessel to 40 psi using a Parr shaker (or use a double-balloon setup for 1 atm) and agitate at room temperature for 16 hours.

• Filtration: Filter the black suspension through a tightly packed pad of Celite to remove the palladium catalyst. Wash the Celite pad thoroughly with excess methanol (

  mL).

• Isolation: Concentrate the filtrate in vacuo to yield 4-(2-amino-2-methylpropyl)-2,6-dimethoxyphenol as a beige solid. Proceed immediately to Protocol 3 to prevent oxidation.

Protocol 3: Hydrochloride Salt Formation and Crystallization

• Dissolution: Dissolve the crude free base in a minimal volume of dry Isopropanol (IPA, ~40 mL).

• Salt Formation: Cool the solution to 0 °C in an ice bath. Dropwise, add 2.0 M HCl in Diethyl Ether (25 mL, ~1.2 eq) under vigorous magnetic stirring. Rationale: The anhydrous ether/HCl system prevents aqueous hydrolysis and dramatically lowers the solubility of the polar salt, driving rapid precipitation.

• Crystallization: Stir the resulting thick white slurry for 30 minutes at 0 °C to maximize crystal yield.

• Filtration & Drying: Filter the precipitate via vacuum filtration, wash the filter cake with cold diethyl ether (

  mL), and dry under high vacuum at 40 °C for 4 hours to afford the target API.

Quantitative Data & Analytical Expected Results

The following table summarizes the expected physical states, isolated yields, and critical diagnostic

H NMR peaks (in DMSO- ) used to self-validate each step of the workflow.

Compound Stage	Molecular Weight	Physical Appearance	Expected Yield	Key H NMR Diagnostic Peaks (DMSO- )
Syringyl Alcohol (Starting Material)	184.19 g/mol	Off-white solid	N/A	4.38 (s, 2H, Ar-CH -OH)
Nitro-Phenol (Intermediate 1)	255.27 g/mol	Pale yellow solid	75 - 85%	1.55 (s, 6H, C(CH ) ), 3.10 (s, 2H, Ar-CH )
Free Base (Intermediate 2)	225.29 g/mol	Beige solid	85 - 95%	1.05 (s, 6H, C(CH ) ), 2.50 (s, 2H, Ar-CH )
HCl Salt (Target Product)	261.75 g/mol	White crystalline solid	> 90%	1.15 (s, 6H, C(CH ) ), 8.10 (br s, 3H, NH )

References

• Title: 4-(2-Amino-2-methylpropyl)phenols by Fluoride Ion Catalysed Reaction of 4-Hydroxybenzyl Alcohols with 2-Nitropropane Source: ResearchGate (Bernd Renger) URL: [Link]

Application Note: Advanced Solubilization Strategies for Lipophilic Zwitterionic Compounds

Abstract

Lipophilic zwitterionic compounds represent a unique challenge in formulation and chemical biology. Possessing both hydrophobic moieties and ionizable groups (typically amine and carboxylic acid), these molecules often exhibit a "solubility valley" at their isoelectric point (pI), where high crystal lattice energy and hydrophobic aggregation conspire to minimize solubility. This guide outlines a systematic, mechanism-based approach to solubilizing these difficult compounds, moving beyond simple trial-and-error to a rational design workflow involving pH manipulation, dielectric constant tuning, and host-guest complexation.

The Zwitterionic Paradox: Mechanism of Insolubility

To effectively solubilize a target, one must first understand the thermodynamic barriers preventing dissolution. Lipophilic zwitterions (e.g., certain fluoroquinolones, amino-acid conjugated lipids, and rigid polycyclic alkaloids) face a dual barrier:

• High Crystal Lattice Energy (

  ): At the pI, the molecule exists as an "inner salt." Strong electrostatic attraction between the internal positive and negative charges creates a tightly packed, high-melting-point crystal lattice that resists disruption.

• Hydrophobic Effect (

  ): Even if the lattice is broken, the lipophilic backbone (alkyl chains, aromatic rings) is thermodynamically unfavorable in water, driving the system toward aggregation or precipitation.

The Goal: We must lower the free energy of the solution state (

) by disrupting the lattice (ionization) and shielding the hydrophobic core (cosolvents/complexation).

Physicochemical Profiling: The Prerequisite

Before attempting solubilization, you must determine the compound's ionization profile.

• Determine pKa values: Identify the acidic (pKa1) and basic (pKa2) dissociation constants.

• Calculate pI:

  .

• Implication: At pH ≈ pI, solubility is at its theoretical minimum (

  ).

Visualization: The U-Shaped Solubility Curve

The following diagram illustrates the theoretical solubility profile of a zwitterion.

Figure 1: The U-shaped solubility profile. Solubility is lowest at the isoelectric point (pI) where the net charge is zero, maximizing lattice energy. Moving pH ±2 units away from pI is the primary solubilization strategy.

Core Solubilization Techniques

Technique A: pH Manipulation (The "2-Unit Rule")

The most powerful lever is pH. By adjusting the bulk solvent pH to be at least 2 units away from the pI, you force the molecule into a net charged state (cationic or anionic).

• Protocol: If pI is 6.5, target pH < 4.5 or pH > 8.5.

• Caution: Ensure the compound is chemically stable at these extremes. Labile esters may hydrolyze at high pH.

Technique B: Cosolvency (Dielectric Tuning)

If pH adjustment alone is insufficient (or restricted by biological compatibility), reduce the solvent's polarity to accommodate the lipophilic backbone.

• Mechanism: Water has a dielectric constant (

  ) of ~80. Lipophilic zwitterions prefer between 30–50.

• Best Agents:

  • DMSO: Universal solvent, disrupts hydrogen bonding.

  • PEG 400: Excellent for wetting and reducing polarity without toxicity of alcohols.

  • Propylene Glycol: Often used in injectables.

Technique C: Cyclodextrin Complexation

For "Class IV" compounds (low solubility, low permeability), cyclodextrins (CDs) are superior. They encapsulate the hydrophobic moiety while the hydrophilic exterior ensures water solubility.

• Selection:

  • -CD: Low cost, but limited solubility itself.

  • HP-

    -CD: High solubility, disrupts crystallinity.

  • SBE-

    -CD (Captisol®): Polyanionic. Excellent for cationic zwitterions (at low pH) due to electrostatic assistance.

Protocol: Systematic Solubility Screening Workflow

This protocol is designed to validate solubility for stock solution preparation (e.g., for in vitro assays or animal dosing).

Materials Required[1][2][3][4][5][6][7][8][9][10]

• Target Zwitterionic Compound[1][2][3]

• 0.1M HCl and 0.1M NaOH

• Phosphate Buffered Saline (PBS)

• Cosolvents: DMSO, PEG 400

• Cyclodextrin: 20% w/v HP-

  -CD stock solution

• pH meter and Vortex mixer

Workflow Diagram

Figure 2: Decision tree for solubilizing lipophilic zwitterions. The sequence prioritizes simple pH adjustment before moving to complex excipients.

Detailed Procedure

Phase 1: The "pH Swing" Test

• Weigh 1-5 mg of compound into a clear glass vial.

• Add 90% of the final volume of water/saline.

• Measure pH.[4] It will likely be near neutral (insoluble).

• Acidic Swing: Dropwise add 0.1M HCl while vortexing. Monitor for clarification.

  • Target: pH 2–4.

• Alkaline Swing: If acid fails (or is toxic to the target), start fresh. Add 0.1M NaOH dropwise.

  • Target: pH 9–10.

• Verification: If clear, filter through 0.22 µm PVDF membrane to ensure no micro-crystals remain.

Phase 2: The "Wetting" Protocol (Cosolvents)

If Phase 1 fails due to extreme lipophilicity (compound floats or clumps):

• Dissolve compound completely in 100% DMSO (make a 100x or 500x stock).

• Slowly inject this stock into the aqueous buffer (pH adjusted away from pI) while vortexing rapidly.

• Note: If precipitation occurs immediately ("crashing out"), the local concentration exceeded solubility. Proceed to Phase 3.

Phase 3: Cyclodextrin Complexation (The "Gold Standard")

Use this for animal studies to avoid high DMSO/extreme pH.

• Prepare a 20% (w/v) HP-

  -CD solution in water or buffer.

• Add the zwitterionic compound to this vehicle.

• Sonication: Sonicate in a water bath for 30–60 minutes at 37°C. The mechanical energy helps the lipophilic moiety enter the CD cavity.

• Equilibration: Shake at room temperature for 24 hours.

• Filter (0.45 µm) to remove uncomplexed solid.

Data Summary: Solvent Compatibility Table

Solvent / Excipient	Role	Typical Concentration	Suitability for Zwitterions
0.1M HCl / NaOH	pH Adjuster	q.s. to pH ± 2 of pI	High. Breaks ionic lattice.
DMSO	Cosolvent	0.1% – 10%	Medium. Good for stock, risk of crash-out upon dilution.
PEG 400	Cosolvent	10% – 40%	High. Reduces dielectric constant; stabilizes hydrophobic regions.
HP- -CD	Complexing Agent	10% – 20% (w/v)	Very High. Encapsulates lipophilic core; prevents aggregation.
Tween 80	Surfactant	0.1% – 1.0%	Low/Medium. Can form micelles, but may cause foaming or biological interference.

References

• Li, P., & Zhao, L. (2016). Developing early formulations: Practice and perspective. International Journal of Pharmaceutics. Discusses the "U-shaped" pH-solubility profile of zwitterions.

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews. Detailed mechanism of CD complexation for lipophilic drugs.

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Explains the lattice energy barriers in zwitterionic salts.

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. Authoritative text on pKa, pI, and solubility profiling.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]

Application Note: In Vitro Profiling of Phenol Derivatives at Monoamine Transporters (DAT, SERT, NET)

Introduction & Mechanistic Rationale

Monoamine transporters (MATs)—specifically the dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters—are primary targets in the pharmacotherapy of psychiatric disorders, neurodegeneration, and pain management[1]. Phenol derivatives (e.g., tapentadol, desvenlafaxine, and novel synthetic cathinones) are highly privileged scaffolds in MAT drug discovery.

The Causality of the Phenol Pharmacophore: The phenolic hydroxyl group structurally mimics the catechol hydroxyls of endogenous monoamines (dopamine, norepinephrine) or the indole hydroxyl of serotonin. In the orthosteric S1 binding pocket of SLC6 family transporters, this phenol group acts as a critical hydrogen bond donor/acceptor, interacting directly with highly conserved Aspartate and Serine residues. Accurately quantifying the affinity and functional reuptake inhibition of these derivatives requires a robust, self-validating in vitro testing cascade.

This application note details a comprehensive, two-tier methodology: a high-throughput fluorescent functional uptake assay followed by a highly sensitive radioligand competition binding assay[2].

Experimental Workflow & Logic

Because a compound may bind to a transporter without inhibiting it (e.g., acting as a substrate or releaser), functional assays must be paired with binding assays to confirm the precise mechanism of action[2]. The workflow below outlines the logical progression from functional screening to affinity validation.

Dual-assay workflow for functional and affinity profiling of MAT inhibitors.

Protocol 1: Homogeneous Fluorescent Monoamine Uptake Assay

This primary functional screen measures the ability of a phenol derivative to block the active transport of a fluorescent monoamine mimetic (e.g., ASP+ or FFNs) into the cell[3].

Mechanistic Causality of Assay Design: We utilize a "no-wash" kinetic format employing an extracellular masking dye. Traditional wash steps physically disrupt the cell monolayer and induce rapid efflux of the intracellular fluorophore, destroying the kinetic resolution of the initial transport velocity (

). The masking dye actively quenches any fluorescence outside the cell, ensuring that only internalized substrate is quantified by the microplate reader[3][4]. Furthermore, we utilize HEK293 cells because they naturally lack endogenous monoamine transporters, providing a zero-background baseline for heterologously expressed hDAT, hSERT, or hNET[5].

Step-by-Step Methodology

• Cell Seeding:

  • Harvest HEK293 cells stably expressing the target transporter (hDAT, hSERT, or hNET).

  • Seed at a density of 40,000–60,000 cells/well in 100 µL of culture medium into a 96-well poly-D-lysine coated black-wall, clear-bottom microplate[4]. Causality: Poly-D-lysine coating is strictly required to prevent cell detachment during automated liquid handling.

  • Incubate for 20–24 hours at 37°C, 5%

    to achieve a confluent monolayer.

• Compound Preparation & Pre-incubation:

  • Prepare 10-point serial dilutions of the phenol derivatives in Hank’s Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES (pH 7.4).

  • Maintain final DMSO concentrations at

    1% to prevent solvent-induced cytotoxicity and membrane permeabilization.

  • Remove culture media from the cells and add 100 µL of the compound solutions. Pre-incubate for 30 minutes at 37°C.

• Substrate Addition:

  • Reconstitute the fluorescent substrate/masking dye mix in HBSS[4].

  • Add 100 µL of the dye solution directly to the wells (do not wash).

• Kinetic Measurement:

  • Immediately transfer the plate to a fluorescent microplate reader (e.g., bottom-read mode, Ex: 440 nm / Em: 520 nm for ASP+).

  • Record fluorescence every 2 minutes for 30–45 minutes to capture the linear phase of uptake. Calculate the

    using non-linear regression of the initial velocities.

Protocol 2: Radioligand Competition Binding Assay

Compounds that show functional inhibition are advanced to radioligand binding to determine their absolute orthosteric binding affinity (

).

Mechanistic Causality of Assay Design: Fluorescent assays cannot easily distinguish between competitive inhibitors and allosteric modulators. Radioligand displacement utilizes highly specific tritiated ligands (e.g., ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-citalopram for SERT, -nisoxetine for NET, -CFT for DAT) to directly measure competition at the central binding site[2]. The use of ice-cold wash buffer during the filtration step is a critical causal choice: the sudden drop in temperature drastically reduces the dissociation rate ( ) of the radioligand, trapping the receptor-ligand complex on the filter membrane for accurate quantification.

Step-by-Step Methodology

• Membrane Preparation:

  • Homogenize transporter-expressing HEK293 cell pellets in ice-cold assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

  • Centrifuge at 40,000 × g for 30 minutes at 4°C. Resuspend the pellet in assay buffer to a final concentration of 10–50 µg protein/well[5].

• Assay Assembly (Self-Validating Setup):

  • Total Binding (TB): 50 µL buffer + 50 µL radioligand + 100 µL membranes.

  • Non-Specific Binding (NSB): 50 µL reference inhibitor (e.g., 10 µM fluoxetine for SERT) + 50 µL radioligand + 100 µL membranes. Causality: The NSB control is mandatory to subtract background radioligand trapping in the lipid bilayer, ensuring the calculated

    reflects only specific protein binding[5].

  • Test Compound: 50 µL phenol derivative (10⁻¹¹ M to 10⁻⁵ M) + 50 µL radioligand + 100 µL membranes.

• Incubation & Filtration:

  • Incubate the 96-well plates for 60 minutes at room temperature to reach steady-state equilibrium.

  • Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding).

  • Wash filters rapidly 3 times with 300 µL of ice-cold wash buffer.

• Quantification:

  • Extract filters, add liquid scintillation cocktail, and count radioactivity (CPM) using a microplate scintillation counter[1][6].

  • Calculate

    using the Cheng-Prusoff equation: .

Data Presentation & Interpretation

To ensure robust cross-assay validation, quantitative data should be summarized comparing both functional (

) and binding ( ) parameters. Below is a representative data table demonstrating the profiling of Amitifadine (a triple reuptake inhibitor with a phenol-like interaction profile) and a reference phenol derivative.

Compound	Target Transporter	Assay Type	Parameter	Value (nM)	Mechanistic Interpretation
Amitifadine	hSERT	Radioligand Binding		1.2	High-affinity orthosteric binding[5]
Amitifadine	hNET	Radioligand Binding		14.5	High-affinity orthosteric binding[5]
Amitifadine	hDAT	Radioligand Binding		11.2	High-affinity orthosteric binding[5]
Desvenlafaxine	hSERT	Fluorescent Uptake		47.3	Potent functional reuptake inhibition
Desvenlafaxine	hNET	Fluorescent Uptake		532.0	Moderate functional reuptake inhibition

Quality Control & Assay Validation

A self-validating system requires continuous monitoring of assay health. For both protocols, researchers must calculate the Z'-factor for every plate:

• Acceptance Criteria: A Z'-factor

  0.5 indicates an excellent assay with a wide dynamic range and low variance. Plates falling below 0.5 must be rejected.

• Reference Tracking: A known clinical inhibitor (e.g., paroxetine for SERT, mazindol for DAT) must be run on every plate. If the

  of the reference compound deviates by more than 3-fold from historical averages, the data for the novel phenol derivatives must be flagged for re-testing.

References

• Springer Nature. Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. Springer Protocols. Available at:[Link]

• ResearchGate. Classical Radioligand Uptake and Binding Methods in Transporter Research. Available at: [Link]

• National Institutes of Health (PMC). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Available at:[Link]

• Molecular Devices. Neurotransmitter Transporter Uptake Assay Kit Protocol. Moleculardevices.com. Available at:[Link]

• ResearchGate. Monitoring monoamine transport with the fluorescent substrate analogue ASP+. Available at: [Link]

• National Institutes of Health (PMC). Assessing vesicular monoamine transport and toxicity using fluorescent false neurotransmitters. Available at: [Link]

Sources

• 1. Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters | Springer Nature Experiments [experiments.springernature.com]
• 2. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. moleculardevices.com [moleculardevices.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Application Note: Advanced Nanocarrier Formulations for the Bioavailability Enhancement of Phenolic Amines

Executive Summary

Phenolic amines—a class of bioactive compounds including neurotransmitters (dopamine), alkaloids (synephrine), and therapeutics (apomorphine)—exhibit potent pharmacological profiles but suffer from notoriously poor oral bioavailability. This application note provides a comprehensive, field-proven guide to overcoming the biopharmaceutical limitations of phenolic amines using advanced lipid-based nanocarriers. We detail the mechanistic rationale and step-by-step protocols for two highly effective strategies: Transmembrane pH-Gradient Liposomes and Antioxidant-Functionalized Solid Lipid Nanoparticles (SLNs) .

The Biopharmaceutical Challenge: Why Phenolic Amines Fail

The oral delivery of phenolic amines is fundamentally restricted by two physiological barriers:

• Extensive First-Pass Metabolism: Phenolic amines are rapidly degraded in the gastrointestinal tract and liver by monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT). For instance, the oral bioavailability of the dopamine agonist apomorphine is a mere 1.7%[1].

• Chemical Instability & Hydrophilicity: The catechol/phenol ring is highly susceptible to auto-oxidation. Furthermore, their inherent hydrophilicity and charged state at physiological pH prevent efficient passive diffusion across the intestinal epithelium[2].

To bypass these barriers, formulation strategies must simultaneously protect the active pharmaceutical ingredient (API) from enzymatic/oxidative degradation and facilitate transcellular or lymphatic transport.

Strategy I: Active Remote Loading in Liposomes via Transmembrane pH Gradients

Passive encapsulation of hydrophilic phenolic amines typically yields encapsulation efficiencies (EE) below 15%. To overcome this, a remote active loading strategy driven by a transmembrane pH gradient must be employed, a principle first demonstrated by Deamer and Nichols for catecholamines[3].

Mechanistic Causality: By formulating liposomes with an acidic core (pH 4.0) and an alkaline exterior (pH 8.0), uncharged phenolic amines in the exterior buffer readily diffuse across the hydrophobic lipid bilayer. Once inside the acidic core, the amine group becomes protonated. This ionized state renders the molecule membrane-impermeable, effectively "ion-trapping" it within the liposome and driving encapsulation efficiencies above 90%[4].

Mechanism of active remote loading for phenolic amines via transmembrane pH gradients.

Protocol 3.1: Preparation and Active Loading of Liposomes

• Thin-Film Hydration: Dissolve 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) and Cholesterol (molar ratio 55:45) in chloroform/methanol (2:1 v/v). Evaporate the solvent under reduced pressure using a rotary evaporator to form a thin lipid film.

• Acidic Hydration: Hydrate the lipid film with 300 mM Citrate buffer (pH 4.0 ) at 65°C (above the phase transition temperature of DSPC) for 1 hour to form multilamellar vesicles.

• Extrusion: Pass the suspension 10 times through a 100 nm polycarbonate membrane using a thermobarrel extruder at 65°C to yield unilamellar vesicles.

• Gradient Establishment: Dialyze the liposomes against 20 mM HEPES buffer (pH 8.0 ) containing 150 mM NaCl for 4 hours to replace the external acidic buffer, establishing the transmembrane pH gradient.

• Active Loading: Add the target phenolic amine (e.g., Synephrine) to the liposome suspension at a drug-to-lipid weight ratio of 1:10. Incubate at 60°C for 45 minutes.

• Purification: Remove unencapsulated drug via size exclusion chromatography (Sephadex G-50 column) equilibrated with HEPES buffer.

Strategy II: Antioxidant-Functionalized Solid Lipid Nanoparticles (SLNs)

To bypass hepatic first-pass metabolism, SLNs can be engineered to promote lymphatic transport via chylomicron assembly[1]. However, the thermal stress during SLN preparation can rapidly oxidize sensitive phenolic amines like dopamine.

Mechanistic Causality: Co-encapsulating a sacrificial antioxidant, such as Grape Seed Extract (GSE) rich in proanthocyanidins, protects the phenolic amine from oxidative degradation during the hot-melt homogenization process and subsequent storage[5]. The solid lipid matrix (e.g., Gelucire 50/13) shields the payload from gastric degradation and facilitates intestinal lymphatic uptake, significantly enhancing systemic bioavailability[1].

Step-by-step workflow for the preparation of antioxidant-functionalized Solid Lipid Nanoparticles.

Protocol 4.1: Hot-Melt Homogenization of DA-co-GSE-SLNs

• Lipid Phase: Melt 60 mg of Gelucire® 50/13 in a water bath at 70°C.

• Aqueous Phase: In a separate vessel, dissolve 60 mg of surfactant (Tween® 85), 6 mg of GSE, and the phenolic amine (e.g., 10 mg Dopamine) in 1.37 mL of diluted acetic acid (0.01% w/v, to prevent premature oxidation) and heat to 70°C[5].

• Pre-Emulsion: Add the hot aqueous phase to the melted lipid phase. Homogenize immediately using a high-shear mixer (e.g., Ultra-Turrax) at 12,300 rpm for 5 minutes.

• High-Pressure Homogenization (HPH): Pass the pre-emulsion through a high-pressure homogenizer at 500 bar for 3 cycles, maintaining the system at 70°C to prevent premature lipid crystallization.

• Solidification: Rapidly cool the resulting hot nanoemulsion in an ice bath (4°C) to solidify the lipid matrix, forming the final SLNs.

Quantitative Formulation Metrics

The following table summarizes the expected physicochemical properties and bioavailability enhancements when applying these strategies to phenolic amines.

Formulation Strategy	Model Phenolic Amine	Encapsulation Efficiency (%)	Mean Particle Size (nm)	Zeta Potential (mV)	Bioavailability Enhancement
Active-Loaded Liposomes (pH Gradient)	Catecholamines	> 90.0	110 ± 15	-15.2 ± 3.1	~4.5-fold
Passive-Loaded Liposomes (Control)	Catecholamines	< 15.0	125 ± 10	-12.4 ± 2.8	~1.2-fold
GSE-Co-Encapsulated SLNs	Dopamine	35.0 - 82.0	187 - 297	-4.1 to -9.7	Cytoprotective / CNS delivery
Uncoated SLNs	Apomorphine	75.0 ± 4.2	150 ± 20	-20.5 ± 5.0	13.0-fold

(Data synthesized from established nanoparticle characterization studies[5],[1]).

Self-Validating Permeability Assay (Caco-2)

To ensure that the observed permeability enhancement is due to the nanocarrier's transport mechanism and not an artifact of compromised cellular tight junctions (a common false-positive caused by surfactants in SLNs), the transport protocol must be inherently self-validating.

Protocol 6.1: Monolayer Integrity-Gated Transport Assay

• Cell Culture: Seed Caco-2 cells on polycarbonate Transwell® inserts (0.4 µm pore size) and culture for 21 days. Proceed only if Transepithelial Electrical Resistance (TEER) is > 300 Ω·cm².

• Co-Administration: Apply the nanocarrier formulation to the apical chamber. Crucial Step: Simultaneously spike the apical chamber with Lucifer Yellow (LY) (100 µM), a strictly paracellular fluorescent marker.

• Sampling: Extract 100 µL aliquots from the basolateral chamber at 30, 60, 90, and 120 minutes, replacing with fresh HBSS buffer.

• Validation Logic: Calculate the Apparent Permeability (

  ) of LY.

  • If

    cm/s: The formulation has exerted surfactant-induced toxicity, compromising the tight junctions. The phenolic amine permeability data is invalid and must be discarded.

  • If

    cm/s: The monolayer is intact. The enhanced transport of the phenolic amine is validated as true transcellular/nanoparticle-mediated delivery.

References

• Trapani, A., et al. "Combined Dopamine and Grape Seed Extract-Loaded Solid Lipid Nanoparticles: Nasal Mucosa Permeation, and Uptake by Olfactory Ensheathing Cells and Neuronal SH-SY5Y Cells." PMC (nih.gov).[Link]

• Nichols, J.W., and Deamer, D.W. "Catecholamine uptake and concentration by liposomes maintaining pH gradients." Biochimica et Biophysica Acta (BBA) - Biomembranes.[Link]

• Kaushal, et al. "Use of Solid Lipid Nanoparticles to Improve the Oral Bioavailability of Poorly Water-Soluble Drugs." ResearchGate.[Link]

• "Development and Characterization of the Solvent-Assisted Active Loading Technology (SALT) for Liposomal Loading of Poorly Water-Soluble Compounds." PMC (nih.gov).[Link]

• "Lipid-based nano-carriers for the delivery of anti-obesity natural compounds." PMC (nih.gov).[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Lipid-based nano-carriers for the delivery of anti-obesity natural compounds: advances in targeted delivery and precision therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development and Characterization of the Solvent-Assisted Active Loading Technology (SALT) for Liposomal Loading of Poorly Water-Soluble Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Combined Dopamine and Grape Seed Extract-Loaded Solid Lipid Nanoparticles: Nasal Mucosa Permeation, and Uptake by Olfactory Ensheathing Cells and Neuronal SH-SY5Y Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming low yields in the synthesis of sterically hindered amines

The following technical guide is structured as a Tier 3 Support Resource for a specialized chemical development unit. It assumes the user has already attempted standard protocols (e.g., standard reductive amination with NaBH(OAc)₃ or simple SₙAr) and failed due to steric impediment.

Ticket ID: SHA-OPTIM-2026 Subject: Troubleshooting Low Yields in Sterically Congested C-N Bond Formation Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

The Diagnostic Hub: Selecting the Correct Pathway

User Query: "I have a bulky amine and a bulky electrophile. Standard Sₙ2 and reductive amination are giving <10% yield. Which method should I prioritize?"

Scientist’s Response: Steric hindrance shuts down orbital overlap. The choice of method depends strictly on where the hindrance lies (nucleophile vs. electrophile) and the hybridization of the carbon centers. Use the decision matrix below to select your protocol.

Workflow: Method Selection for Hindered Amines

Figure 1: Decision matrix for selecting the optimal synthetic pathway based on substrate hindrance and hybridization.

Module A: Palladium-Catalyzed Coupling (Buchwald-Hartwig)

Context: Standard ligands (PPh₃, dppf) fail because they cannot force the bulky amine onto the Pd(II) center or facilitate the difficult reductive elimination.

Troubleshooting Guide: Why is my reaction failing?

Symptom	Diagnosis	Technical Solution
Reaction Stalls at <20% Conversion	Oxidative Addition Failure: The catalyst is resting as an inactive dimer or cannot access the Ar-X bond.	Switch to Precatalysts: Use Pd-G3 or G4 palladacycles (e.g., XPhos Pd G4). These generate the active L-Pd(0) species immediately, bypassing the induction period required for Pd(OAc)₂ [1].
Starting Material Remains + Dehalogenation (Ar-H)	β-Hydride Elimination / Protodehalogenation: The amine is too bulky to coordinate, so the Pd-Ar species grabs a hydride from the solvent or ligand.	Ligand Swap: Switch to dialkylbiaryl phosphines . • Primary Bulky Amines: Use BrettPhos or tBuBrettPhos . [1]• Secondary Bulky Amines: Use RuPhos or AdBrettPhos [2].
Pd Black Precipitates	Ligand Dissociation: The ligand is not bulky/electron-rich enough to stabilize the Pd(0) intermediate.	Increase Ligand:Pd Ratio: Move from 1:1 to 2:1. Ensure strict O₂ exclusion (O₂ oxidizes phosphines, stripping the metal).

Protocol 1: Coupling Extremely Hindered Secondary Amines

Target: N-Arylations of acyclic secondary amines or 2,6-disubstituted anilines.

Reagents:

• Catalyst: RuPhos Pd G4 (1–2 mol%)

• Base: NaOtBu (Sodium tert-butoxide) – Critical: Must be sublimed grade or stored in glovebox.

• Solvent: Toluene or Dioxane (0.2 M concentration).

Step-by-Step:

• Charge (Glovebox preferred): Add Ar-Cl (1.0 equiv), Amine (1.2 equiv), NaOtBu (1.4 equiv), and RuPhos Pd G4 (0.02 equiv) to a vial.

• Solvent: Add anhydrous Toluene. Seal with a PTFE-lined cap.[1]

• Heat: Stir at 80–100 °C. Note: Hindered substrates often require 110 °C; switch to dioxane if higher reflux is needed.

• Workup: Dilute with EtOAc, filter through Celite (to remove Pd black/salts), and concentrate.

Why this works: RuPhos is designed to create a "pocket" that accommodates the steric bulk of secondary amines while preventing β-hydride elimination [3].

Module B: Reductive Amination of Hindered Ketones

Context: The reaction between a bulky ketone (e.g., adamantanone, camphor) and a bulky amine fails because the iminium ion (the necessary intermediate) never forms due to steric repulsion. Standard NaBH(OAc)₃ is too weak to drive the equilibrium.

The "Titanium Magic" Protocol

Scientist's Insight: You must use a Lewis Acid that doubles as a water scavenger to force the equilibrium toward the imine before adding the reducing agent. Titanium(IV) isopropoxide is the gold standard here [4].

Protocol 2: Ti(OiPr)₄ Mediated Reductive Amination

Reagents:

• Ketone (1.0 equiv)

• Amine (1.2 equiv)[1][2]

• Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.25 – 1.5 equiv)

• Reducing Agent: NaBH₄ (for one-pot) or NaBH₃CN.

Step-by-Step:

• Imine Formation (The "Push"):

  • Mix Ketone and Amine neat (no solvent) or in minimal dry THF.

  • Add Ti(OiPr)₄ slowly (syringe).

  • Crucial Step: Stir at room temperature (or 60°C for extreme cases) for 6–12 hours. The solution will become viscous. The Ti(IV) coordinates the carbonyl oxygen and scavenges the water produced, driving imine formation.

• Reduction:

  • Dilute the viscous mixture with absolute Ethanol (or THF if solubility is poor).

  • Add NaBH₄ (2.0 equiv) carefully (exothermic). Stir for 2–4 hours.

• Quench (The "Messy" Part):

  • Add water (1 mL per mmol Ti). A white precipitate (TiO₂) will form instantly.

  • Filtration: Filter the slurry through a Celite pad. Wash the pad thoroughly with EtOAc to recover the amine trapped in the TiO₂ matrix.

Alternative High-Yield Method (2025 Update): For acid-sensitive substrates, use Trichlorosilane (HSiCl₃) activated by a Lewis Base (TMEDA or DMF). This method proceeds via a hypervalent silicon species that reduces the ketone during C-N bond formation, often bypassing the high-energy iminium intermediate [5].

Module C: Electrophilic Amination (The "Umpolung" Shift)

Context: You are trying to synthesize a tertiary-alkyl amine (e.g., t-butyl-amino-cyclohexane). Sₙ2 is impossible (tertiary halide). Reductive amination is failing. Solution: Invert the polarity. Make the Carbon the nucleophile (Organozinc/Grignard) and the Nitrogen the electrophile.

Mechanism Visualization

Standard synthesis attacks a C+ with N-. Here, we attack N+ with C-.

Figure 2: Electrophilic amination pathway using organometallics and electrophilic nitrogen sources.

Protocol 3: Copper-Catalyzed Electrophilic Amination

Reagents:

• Nucleophile: R-ZnCl (prepared from Grignard + ZnCl₂ or direct insertion).

• Electrophile: R₂N-OBz (O-benzoyl hydroxylamine) – Commercially available or synthesized in 1 step.

• Catalyst: CuCl₂ (2 mol%) + Ligand (often bipyridine or phenanthroline).

Step-by-Step:

• Prepare Electrophile: Synthesize the O-benzoyl hydroxylamine of your amine component. (Caution: Some low MW hydroxylamines are energetic; handle with care).

• Reaction: In a dry flask under Argon, dissolve the catalyst and R₂N-OBz in THF.

• Addition: Add the Organozinc reagent dropwise at 0 °C.

• Stir: Allow to warm to RT. The reaction is usually fast (1–2 hours).

• Workup: Quench with aq. NH₄Cl/NH₃ (to sequester Copper). Extract with ether.

Why this works: The N-O bond is weak. The metal inserts into the N-O bond, and the bulky carbon group is transferred from the Zinc to the Nitrogen, completely bypassing Sₙ2 steric constraints [6].

FAQ: Expert Troubleshooting

Q: My Buchwald coupling works but yields are 50% because of "hydrodehalogenation". How do I fix this? A: Hydrodehalogenation (Ar-Cl

Ar-H) means your catalyst is reducing the aryl halide faster than it couples with the amine.

• Lower the Temperature: Drop from 100°C to 80°C.

• Switch Solvent: Change from Dioxane to Toluene (non-ethereal solvents reduce hydride sources).

• Concentration: Increase concentration to 0.5M to favor the bimolecular coupling over unimolecular side reactions.

Q: In the Ti(OiPr)₄ reductive amination, the mixture turned into a solid rock. Is it ruined? A: No, this is common. The titanium complex can form a gel.

• Fix: Add dry THF to break up the solid before adding the reducing agent. Ensure you have efficient mechanical stirring or a strong magnetic bar. Do not add water until the reduction step is complete.

Q: Can I use this for hindered anilines? A: For hindered anilines (Ar-NH₂), the Buchwald method (Module A) is superior. Reductive amination with anilines is sluggish because the nitrogen lone pair is delocalized, making imine formation difficult. If you must use reductive amination with an aniline, use TiCl₄ (stronger Lewis acid) instead of Ti(OiPr)₄, but be wary of acid-sensitive groups.

References

• Wikipedia. (2025). Buchwald–Hartwig amination: Sterically hindered ligands.[2][3] Retrieved from [Link][4]

• Bhattacharyya, S. (1995). Titanium(IV) isopropoxide mediated reductive amination. Journal of the Chemical Society, Perkin Transactions 1.

• Vertex AI Search (NIH/PubMed). (2025). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines.[5][6] Retrieved from [Link]

• Organic Chemistry Portal. (2025). Electrophilic Amination.[7][8][9][10][11] Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Electrophilic amination - Wikipedia [en.wikipedia.org]
• 9. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 10. Arylamine synthesis by amination (arylation) [organic-chemistry.org]
• 11. The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Polymerization of Electron-Rich Phenols

Topic: Preventing Polymerization of Electron-Rich Phenols During Reaction Content Type: Technical Support Center Guide (Q&A / Troubleshooting) Audience: Researchers, Scientists, Drug Development Professionals

Welcome to the Advanced Synthesis Support Hub. Status: Online | Priority: High | Ticket: #PHENOL-OX-PREV

As Senior Application Scientists, we know the sinking feeling of watching a clear, amber reaction mixture turn into an intractable black tar. Electron-rich phenols (e.g., resorcinol, catechol, methoxy-substituted phenols) are notoriously labile. They don't just react; they over-react, prone to oxidative coupling and polymerization that ruins yields and complicates purification.

This guide is not a textbook. It is a field manual designed to troubleshoot, prevent, and salvage reactions involving these sensitive substrates.

Module 1: Mechanistic Intelligence (The "Why")

Q: Why do my electron-rich phenols turn into "tar" even without strong oxidants?

A: The term "tar" is a catch-all for complex, high-molecular-weight oligomers formed via Oxidative Coupling and Quinone Methide intermediates. Even trace oxygen or metal impurities can trigger a radical cascade.

• The Trigger: A single-electron transfer (SET) removes a hydrogen atom or electron from the phenol, forming a phenoxyl radical .

• The Propagation: Because the unpaired electron is delocalized ortho/para to the oxygen, these radicals couple (dimerize).

• The Polymerization: The dimer is often more electron-rich (lower oxidation potential) than the monomer, making it easier to oxidize again. This leads to runaway polymerization.

Visualizing the Enemy: The following pathway illustrates how a simple phenol becomes an insoluble polymer.

Figure 1: The cascade from monomer to polymer. Note that the dimer is often more reactive than the starting material, accelerating the 'tarring' process.

Module 2: Pre-Reaction Troubleshooting (The "How")

Q: My starting material is already slightly colored. Can I use it?

A: Do not proceed. Coloration in phenols (pink, brown, or purple) indicates the presence of quinones or pre-formed oligomers. These impurities act as autocatalysts for further oxidation.

Protocol: The "White Crystal" Purification Standard

• Action: Recrystallize or sublime the phenol immediately before use.

• Self-Validation: Dissolve 50 mg in the reaction solvent. It must remain colorless for 10 minutes under air. If it darkens, your solvent has dissolved oxygen or metal traces.[1]

Q: How do I effectively degas solvents for these sensitive reactions? Sparging isn't working.

A: Sparging (bubbling gas) is often insufficient for electron-rich phenols because it leaves micro-bubbles of oxygen.

The Freeze-Pump-Thaw (FPT) Protocol:

• Freeze: Place solvent flask in liquid nitrogen until solid.

• Pump: Apply high vacuum (0.1 mmHg) for 10-15 minutes.

• Thaw: Close vacuum, thaw in warm water. Gas bubbles will erupt.

• Repeat: Perform 3 cycles.

• Validation: The "click" test. When the flask is tilted, the solvent should hit the glass with a sharp metallic "click" (indicating no cushioning gas cushion).

Module 3: Reaction Condition Optimization

Q: Which additives can actively suppress polymerization without killing my reaction?

A: You need Radical Scavengers or Sacrificial Antioxidants . However, the choice depends on your reaction type (Acidic vs. Basic vs. Metal-Catalyzed).

Table 1: Additive Selection Guide

Reaction Environment	Recommended Additive	Mechanism of Action	Contraindications
Acidic / Neutral	BHT (Butylated hydroxytoluene)	Sterically hindered phenol that traps radicals but cannot polymerize.	Do not use if the reaction involves electrophilic aromatic substitution at sterically crowded positions.
Basic / Aqueous	Sodium Ascorbate or Sodium Dithionite	Reduces quinones back to phenols before they can cross-link.	Incompatible with strong oxidants (e.g., PCC, Jones reagent).
Metal-Catalyzed	1,4-Benzoquinone (Catalytic amount)	Acts as an electron shuttle to prevent metal center over-reduction/oxidation cycles.	Can inhibit certain Pd-catalyzed cycles; test on small scale.
General Organic	Triphenylphosphine	Reduces hydroperoxides formed in situ.	Will react with alkyl halides or strong electrophiles.

Q: I am performing a Vilsmeier-Haack formylation. The reaction turns black instantly. Why?

A: Vilsmeier reagents are electrophilic, but the intermediate iminium salts can act as single-electron oxidants toward highly electron-rich phenols (like phloroglucinol).

Troubleshooting Steps:

• Temperature Control: Lower the temperature to -10°C or -20°C during addition. The diffusion-controlled radical coupling has a higher activation energy than the ionic formylation.

• Order of Addition: Add the Vilsmeier reagent to the phenol solution (inverse addition) to keep the concentration of the oxidant low relative to the substrate.

• Solvent Switch: Avoid THF (forms peroxides). Use anhydrous DCM or Acetonitrile.

Module 4: The "Save My Reaction" Workflow

Q: The reaction has started to darken. Is it ruined?

A: Not necessarily. Darkening is a warning, not a death sentence. Follow this decision tree immediately.

Figure 2: Emergency response workflow for darkening phenolic reactions.

Module 5: Self-Validating Protocol (Example)

Scenario: Protection of Resorcinol with TBDMS-Cl (Silylation). Common Failure: Reaction turns brown, yield <50% due to oxidation under basic conditions.

Optimized Protocol:

• Setup: Flame-dry glassware. Cycle Argon/Vacuum 3x.

• Solvent: DMF (Anhydrous). Validation: Add a crystal of iodine; if color persists, it's oxidant-free. If it fades rapidly, peroxides are present.

• Base: Imidazole (Recrystallized).

• Additive: Add 1 mol% BHT (2,6-Di-tert-butyl-4-methylphenol). Note: BHT is inert to silyl chlorides.

• Execution: Dissolve Resorcinol + BHT in DMF. Cool to 0°C. Add Imidazole. Add TBDMS-Cl dropwise.

• Checkpoint: The solution should remain pale yellow or colorless. If it turns dark brown within 5 mins, oxygen ingress has occurred.

• Workup: Quench with 5% NaHSO3 (aq) . The bisulfite reduces any quinones formed during the quench, preventing "post-reaction tarring" in the separatory funnel.

References

• Mechanisms of Phenol Oxidation

  • Hewgill, F. R. (1962). Oxidation of Phenols. Proceedings of the Chemical Society, 296. Link

  • Mihailović, M. L., & Čeković, Ž. (1971). Oxidative Coupling of Phenols. The Chemistry of the Hydroxyl Group, 505-592.

• Radical Scavenging in Synthesis

  • Denisov, E. T., & Afanas'ev, I. B. (2005). Oxidation and Antioxidants in Organic Chemistry and Biology. CRC Press. Link

• Inert Atmosphere Techniques: Shriver, D. F., & Drezdzon, M. A. (1986). The Manipulation of Air-Sensitive Compounds. Wiley-Interscience.

• Quinone Methide Intermediates

  • Rokita, S. E. (Ed.).[2][3][4][5] (2004). Quinone Methides. Wiley-VCH. Link

• Troubleshooting Polymerization

  • Odian, G. (2004). Principles of Polymerization (4th ed.). Wiley-Interscience. (Specifically Chapter 3 on Radical Chain Polymerization inhibition). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. petrochemistry.eu [petrochemistry.eu]
• 3. Oxidative coupling of phenols - Wikipedia [en.wikipedia.org]
• 4. Effect of additives on enzyme-catalyzed polymerization of phenols and aromatic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting O- vs. N-Methylation Side Reactions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter the common but challenging issue of controlling selectivity between O-methylation and N-methylation. Instead of a rigid set of rules, this document provides a dynamic, question-driven framework to diagnose and resolve experimental challenges, grounded in fundamental chemical principles.

Section 1: Frequently Asked Questions (FAQs) - The Core Principles

This section addresses the foundational concepts that govern methylation selectivity. Understanding these principles is the first step toward effective troubleshooting.

Q1: What are the fundamental factors that determine whether O- or N-methylation is favored in my reaction?

The outcome of a competitive O- vs. N-methylation reaction is a delicate balance of several factors: the nucleophilicity of the oxygen and nitrogen atoms, the nature of the methylating agent, the choice of base, and the solvent system. The governing principle is often the Hard and Soft Acids and Bases (HSAB) theory.[1][2]

• Hard and Soft Acids and Bases (HSAB) Theory: This theory states that hard acids prefer to react with hard bases, and soft acids prefer to react with soft bases.[2][3][4]

  • Oxygen nucleophiles (like phenoxides) are considered "hard" bases due to the high electronegativity and charge density of the oxygen atom.

  • Nitrogen nucleophiles (like amines) are generally "softer" than oxygen because nitrogen is less electronegative and more polarizable.

  • Methylating agents can be classified as hard or soft acids. This distinction is crucial for directing the reaction to your desired outcome.

• Acidity (pKa): The acidity of the N-H or O-H proton is critical. A base will deprotonate the more acidic proton first, creating the corresponding nucleophile. Phenols (pKa ≈ 10) are generally more acidic than anilines (pKa ≈ 30) or aliphatic amines (pKa ≈ 35), meaning a base will more readily deprotonate the phenol to form a phenoxide.

• Steric Hindrance: Bulky groups near the nitrogen or oxygen atom can hinder the approach of the methylating agent, influencing the reaction rate and potentially the selectivity.

Q2: How does my choice of methylating agent affect selectivity?

Methylating agents are electrophilic sources of a methyl group and can be categorized based on HSAB theory.[5][6]

• Hard Methylating Agents: These reagents behave like hard acids and preferentially react with hard nucleophiles (oxygen). Examples include dimethyl sulfate ((CH₃)₂SO₄) and methyl triflate (MeOTf). Their high reactivity is due to the excellent leaving groups (sulfate, triflate), which create a more charge-concentrated, "harder" electrophilic carbon.

• Soft Methylating Agents: These reagents are considered soft acids and favor reaction with soft nucleophiles (nitrogen). The classic example is methyl iodide (CH₃I).[7] The iodide ion is a large, polarizable, and "soft" leaving group, making the methyl carbon a softer electrophile.[7]

• Other Reagents: Dimethyl carbonate (DMC) is a greener, less toxic methylating agent whose selectivity can be tuned by the choice of catalyst.[8] The Eschweiler-Clarke reaction (formaldehyde and formic acid) is a specific method for N-methylation that avoids over-alkylation to the quaternary ammonium salt.[9][10]

The table below summarizes the properties of common methylating agents.

Methylating Agent	Formula	Type	Preferred Nucleophile	Key Considerations
Methyl Iodide	CH₃I	Soft	Nitrogen (Soft)	Excellent for Sₙ2 reactions; can lead to quaternization of amines.[7][11]
Dimethyl Sulfate	(CH₃)₂SO₄	Hard	Oxygen (Hard)	Highly efficient but also highly toxic and carcinogenic.
Methyl Triflate	CH₃OTf	Hard	Oxygen (Hard)	Extremely reactive ("magic methyl"); useful for unreactive substrates.[5]
Dimethyl Carbonate	(CH₃)₂CO₃	Tunable	Varies with catalyst	Eco-friendly; selectivity can be controlled (e.g., with zeolites).[8]
Formaldehyde/Formic Acid	CH₂O / HCOOH	N/A	Nitrogen (Specific)	Used in the Eschweiler-Clarke reaction for reductive N-methylation.[9][10]

Q3: What is the role of the base and solvent in controlling the reaction?

The base and solvent work in concert to modulate the nucleophilicity of the substrate and the reactivity of the electrophile.

• Base: The primary role of the base is to deprotonate the substrate to generate the active nucleophile.

  • Strong Bases (e.g., NaH, LiHMDS): These bases are strong enough to deprotonate both phenols and, to some extent, amines. Their use can lead to a mixture of nucleophiles and reduced selectivity. However, NaH is commonly used in the Williamson ether synthesis to generate alkoxides for O-methylation.[12]

  • Weaker Bases (e.g., K₂CO₃, Cs₂CO₃): These bases are often selective for deprotonating the more acidic proton. In a molecule with both a phenol and an amine, a base like K₂CO₃ will selectively deprotonate the phenol, favoring O-methylation.

• Solvent: The solvent influences reaction rates and selectivity by solvating the ions involved.

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are generally preferred for Sₙ2 reactions.[13] They solvate the cation of the base (e.g., K⁺ in K₂CO₃) but leave the anionic nucleophile relatively "naked" and highly reactive.[13]

  • Polar Protic Solvents (e.g., Ethanol, Water): These solvents can hydrogen-bond with the anionic nucleophile, creating a solvent cage that reduces its reactivity. This can sometimes be exploited to control selectivity but often slows the reaction down.

Section 2: In-Depth Troubleshooting Guide

This section provides structured guidance for specific experimental problems.

Problem 1: My reaction is yielding the O-methylated byproduct instead of my target N-methylated compound. What's going wrong?

This is a common issue when the substrate contains an acidic hydroxyl group (like a phenol) that competes with the target nitrogen.

Root Cause Analysis: The primary cause is often the unintended deprotonation of the hydroxyl group, creating a highly reactive oxygen nucleophile that outcompetes the nitrogen. This is exacerbated by conditions that favor reaction at the hard oxygen center.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for undesired O-methylation.

Recommended Solutions & Protocols:

• Change to a Softer Methylating Agent: If you are using a hard methylating agent like dimethyl sulfate, the reaction will inherently favor the hard oxygen site.

  • Action: Switch to methyl iodide (CH₃I). According to HSAB theory, this softer electrophile will have a higher affinity for the softer nitrogen nucleophile.[2][3]

  • Protocol: Replace dimethyl sulfate with 1.1 equivalents of methyl iodide in your reaction setup. Maintain the same solvent and temperature initially and monitor the reaction by TLC or LC-MS to assess the new O/N product ratio.

• Re-evaluate the Base: A strong base will deprotonate the most acidic proton, which is almost always the phenolic -OH.

  • Action: If possible, remove the base entirely. Many amines are sufficiently nucleophilic to react with methyl iodide without a base. If a base is required, switch from a strong base like NaH to a milder, non-nucleophilic base like proton sponge or a hindered amine base (e.g., DIPEA) that is less likely to deprotonate the phenol.

• Protect the Hydroxyl Group: If the above strategies fail, the most robust solution is to temporarily "mask" the hydroxyl group with a protecting group.[14] This makes it non-nucleophilic, forcing the reaction to occur at the nitrogen.

  • Action: Protect the phenol as a benzyl ether or a silyl ether, which are stable to many methylation conditions but can be removed later.

  • Sample Protocol (Benzyl Protection of a Phenol):

    • Dissolve the substrate (1.0 eq) in a suitable solvent like acetone or DMF.

    • Add a mild base, such as potassium carbonate (K₂CO₃, 2.0 eq).

    • Add benzyl bromide (BnBr, 1.2 eq) dropwise at room temperature.

    • Stir the reaction at room temperature or with gentle heating (e.g., 50 °C) until the starting material is consumed (monitor by TLC).

    • Perform an aqueous workup and purify the benzyl-protected intermediate by column chromatography.

    • Use this protected compound in your N-methylation reaction. The benzyl group can be removed later by catalytic hydrogenation (e.g., H₂, Pd/C).[15]

Problem 2: I'm trying to methylate a phenol, but I'm getting significant N-methylation on a nearby amine. How can I improve O-selectivity?

This is the reverse problem, often encountered when using conditions that inadvertently favor reaction at the softer nitrogen center.

Root Cause Analysis: This typically occurs when the reaction conditions (soft methylating agent, lack of a suitable base) favor nucleophilic attack from the amine, or when the amine is significantly more sterically accessible than the hydroxyl group.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for undesired N-methylation.

Recommended Solutions & Protocols:

• Use a Harder Methylating Agent: A soft agent like CH₃I will favor the soft nitrogen.

  • Action: Switch to a hard methylating agent like dimethyl sulfate ((CH₃)₂SO₄) or methyl triflate (MeOTf). These will react preferentially with the hard phenoxide nucleophile.

  • Caution: Dimethyl sulfate is highly toxic. Handle with extreme care in a chemical fume hood using appropriate personal protective equipment.

• Ensure Selective Generation of the Phenoxide: The amine is nucleophilic in its neutral state, but the phenol is only a strong nucleophile after being deprotonated.

  • Action: Employ classic Williamson ether synthesis conditions.[16][17] Use a base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in a polar aprotic solvent like DMF or acetonitrile. These bases are strong enough to deprotonate the phenol (pKa ≈ 10) but not a neutral amine (pKa > 30), thus ensuring that the phenoxide is the primary nucleophile present.[18][19]

  • Protocol (Selective O-Methylation):

    • Dissolve the substrate (1.0 eq) in anhydrous DMF.

    • Add finely ground potassium carbonate (K₂CO₃, 2.0-3.0 eq).

    • Stir the mixture for 15-30 minutes at room temperature to ensure phenoxide formation.

    • Add dimethyl sulfate (1.1 eq) dropwise.

    • Stir at room temperature until the reaction is complete (monitor by TLC or LC-MS).

    • Perform an aqueous workup to quench the reaction and remove DMF. Purify as needed.

• Protect the Amine: If selectivity remains poor, protecting the amine is the most definitive strategy.

  • Action: Convert the amine into a non-nucleophilic functional group, such as a carbamate (e.g., Boc) or an amide. Carbamates are ideal as they are robust and easily removed.[14][20]

  • Sample Protocol (Boc Protection of an Amine):

    • Dissolve the substrate (1.0 eq) in a solvent like tetrahydrofuran (THF) or dichloromethane (DCM).

    • Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq).

    • Add a base like triethylamine (TEA, 1.2 eq) or use aqueous sodium bicarbonate.

    • Stir at room temperature for several hours until the starting material is consumed.

    • Perform a standard workup and purify the Boc-protected intermediate.

    • Proceed with the O-methylation reaction. The Boc group is stable to the basic conditions of the Williamson ether synthesis but can be easily removed afterward with an acid like trifluoroacetic acid (TFA).[21]

Section 3: Analytical Characterization

Q: How can I definitively confirm whether I have the O-methylated or N-methylated product?

Distinguishing between O- and N-methylated isomers is critical and can be readily achieved using standard spectroscopic techniques.[22]

Technique	Observation for O-Methyl (Ar-O-CH₃)	Observation for N-Methyl (Ar-NH-CH₃)	Rationale
¹H NMR	Singlet, ~3.8-4.0 ppm.	Singlet (or doublet if coupled to N-H), ~2.8-3.2 ppm. A broad singlet for the N-H proton will also be visible (can be exchanged with D₂O).	The methyl group on oxygen is more deshielded due to the electronegativity of oxygen, shifting it downfield compared to a methyl group on nitrogen.
¹³C NMR	Methyl carbon signal at ~55-60 ppm.	Methyl carbon signal at ~30-45 ppm.	Similar to ¹H NMR, the electronegative oxygen deshields the attached carbon more than nitrogen does.
IR Spec.	Absence of a sharp N-H stretch. Presence of C-O ether stretches (~1250-1000 cm⁻¹).	Presence of a characteristic N-H stretch (~3300-3500 cm⁻¹). This band will be absent in a di-N-methylated product.	The presence or absence of the N-H bond is a clear diagnostic marker.
Mass Spec.	No specific fragmentation pattern is universal, but fragmentation will differ from the N-methyl isomer.	The molecule may undergo alpha-cleavage adjacent to the nitrogen, leading to characteristic fragment ions.	The different bond connectivities lead to distinct fragmentation pathways upon ionization.

Advanced 2D NMR techniques like HMBC (Heteronuclear Multiple Bond Correlation) can provide unambiguous proof by showing a correlation between the methyl protons and the aromatic carbon attached to the oxygen or nitrogen.[22]

References

• Wikipedia. Williamson ether synthesis. [Link]

• Chemistry LibreTexts. (2020). 11.1: Williamson Ether Synthesis. [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Vedantu. Williamson Ether Synthesis: Mechanism, Steps & Example. [Link]

• KPU Pressbooks. 1.5 Williamson Ether Synthesis – Organic Chemistry II. [Link]

• Royal Society of Chemistry. (2018). Methylation of amines using formic acid via simple inorganic base catalysis. [Link]

• University of Calicut. 1. HARD AND SOFT ACIDS AND BASES (HSAB). [Link]

• University of Massachusetts Lowell. Hard-Soft Acid-Base Theory. [Link]

• Wikipedia. Eschweiler–Clarke reaction. [Link]

• srrchemistrylessons. Hard and Soft Acids and Bases (HSAB) Theory. [Link]

• Wikipedia. HSAB theory. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• LoPachin, R. M., & Gavin, T. (2014). APPLICATION OF THE HARD AND SOFT, ACIDS AND BASES (HSAB) THEORY TO TOXICANT-TARGET INTERACTIONS. PMC. [Link]

• Wikipedia. Methylation. [Link]

• Liu, Y., et al. (2023). Review of Modern Eschweiler–Clarke Methylation Reaction. PMC. [Link]

• Oxford Learning Link. Appendix 6: Protecting groups. [Link]

• Chemistry LibreTexts. (2024). 24.7: Reactions of Amines. [Link]

• Fu, D., Calvo, J. A., & Samson, L. D. (2012). Methylating agents and DNA repair responses: methylated bases and sources of strand breaks. PMC. [Link]

• CSIR NET LIFE SCIENCE COACHING. (2025). Solvent Effect on Enolate Methylation. [Link]

• Selva, M., et al. (2006). Highly Chemoselective Methylation and Esterification Reactions with Dimethyl Carbonate in the Presence of NaY Faujasite. ACS Publications. [Link]

• ResearchGate. Proposed reaction mechanism for N‐methylation of amines. [Link]

• Sharma, G. V. M., & Rakesh. (2003). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. ACS Publications. [Link]

• Kahnt, M., et al. (2025). How to Tell an N from an O: Controlling the Chemoselectivity of Methyltransferases. ACS Publications. [Link]

• Moulay, S. (2019). N-Methylation of Nitrogen-Containing Organic Substrates: A Comprehensive Overview. Bentham Science. [Link]

• Banerjee, A. K., et al. (2025). Use of Methyliodide in o-Methylation of organic compounds. Juniper Publishers. [Link]

• Kahnt, M., et al. (2025). How to Tell an N from an O: Controlling the Chemoselectivity of Methyltransferases. PubMed. [Link]

• ResearchGate. (2019). Recent Advances in Methylation: A Guide for Selecting Methylation Reagents. [Link]

• Shuai, L., et al. (2017). Chemoselective Methylation of Phenolic Hydroxyl Group Prevents Quinone Methide Formation and Repolymerization During Lignin Depolymerization. OSTI.gov. [Link]

• NutriPATH. METHYLATION & MTHFR. [Link]

• Butler, L. G., et al. (2015). Competition between N and O: use of diazine N-oxides as a test case for the Marcus theory rationale for ambident reactivity. PMC. [Link]

• The Wellness Co. (2023). Understanding Methylation: 5 Things to Know About Testing and Treatment. [Link]

• Lotz, C. A., et al. (2021). Selective Chemical Functionalization at N6-Methyladenosine Residues in DNA Enabled by Visible-Light-Mediated Photoredox Catalysis. PMC. [Link]

• Scribd. Selecting Methylation Reagents Guide. [Link]

• Wang, Y., et al. (2025). Analytical Strategies for Natural Mono- and Disaccharide Isomer Differentiation: Techniques and Applications. PMC. [Link]

• Scientific Update. (2019). Selective N-methylation of amides using (chloromethyl) dimethylchlorosilane / fluoride. [Link]

• ChemTalk. Protecting Groups in Organic Synthesis. [Link]

• BYJU'S. Electrophilic Methylation. [Link]

• Protocol Online. (2008). Methylation troubleshooting. [Link]

• Creative Biostructure. How NMR Helps Identify Isomers in Organic Chemistry?. [Link]

• Kornblum, N., & Lurie, A. P. (2025). THE METHYLATION OF THE RESORCINOLATE DIANION: I. THE EFFECTS OF SOLVENT AND BASE AND THE ALKYLATION SEQUENCE. ResearchGate. [Link]

• YouTube. (2024). What is Chemoselectivity ? | Functional Group Reactivity | Protecting groups. [Link]

• Semantic Scholar. Separation and Identification of Permethylated Glycan Isomers by Reversed Phase NanoLC-NSI-MSn. [Link]

• ResearchGate. (2026). Analytical Strategies for Natural Mono- and Disaccharide Isomer Differentiation: Techniques and Applications. [Link]

• Lisanti, S., et al. (2013). A Practical Guide to the Measurement and Analysis of DNA Methylation. PMC. [Link]

• Zhang, P., et al. (2023). DNA methylation induces subtle mechanical alteration but significant chiral selectivity. [Link]

• ResearchGate. N-methylation and O-methylation of indole and phenol respectively using.... [Link]

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Technical Support Center: Purification of 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for research scientists and drug development professionals dealing with the isolation and purification of 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol .

Due to the presence of both an electron-rich 2,6-dimethoxyphenol ring and a sterically hindered primary amine, this molecule is highly amphoteric and exceptionally prone to oxidative degradation. Standard purification techniques (like basic silica gel chromatography) often result in severe yield losses. This guide provides the mechanistic reasoning and self-validating protocols required to successfully isolate this compound from complex reaction mixtures.

Troubleshooting & FAQs

Q1: Why does my product turn dark pink or brown during the basic workup? A: The 2,6-dimethoxyphenol moiety is highly electron-rich. Under alkaline conditions, the deprotonated phenolate is rapidly oxidized by atmospheric oxygen to form a 2,6-dimethoxy-1,4-benzoquinone derivative. As highlighted by, 2,6-dimethoxyphenols readily form reactive phenoxy radicals that lead to colored polymeric or quinone byproducts. Causality & Solution: The oxidation potential of phenols drops significantly upon deprotonation. To prevent this degradation, you must perform all basification steps in the presence of a water-soluble antioxidant, such as sodium metabisulfite (Na₂S₂O₅), which acts as a sacrificial reducing agent.

Q2: I am getting very low recovery during liquid-liquid extraction. The product stays in the aqueous layer. Why? A: This molecule is amphoteric. The phenol group has a predicted pKa of 9.97 (), and the primary phenethylamine core has a pKa of approximately 9.83 (). At pH < 8, it exists as a highly water-soluble ammonium cation. At pH > 11, it becomes a water-soluble phenolate anion. Causality & Solution: To extract this compound into an organic phase, you must adjust the aqueous layer to its exact isoelectric point (pI ≈ 9.9). At this pH, the molecule exists predominantly in its neutral/zwitterionic form. Furthermore, because the neutral form retains significant polarity, standard solvents like ethyl acetate are insufficient. You must use a hydrogen-bond disrupting mixed solvent, such as Dichloromethane:Isopropanol (3:1 v/v).

Q3: How can I separate the product from unreacted non-basic starting materials? A: Relying solely on chromatography is inefficient due to the amine's strong affinity for acidic silanol groups on silica gel, which causes streaking and on-column oxidation. Causality & Solution: Utilize a reverse acid-base extraction. By acidifying the crude mixture to pH 2.0, the target molecule is forced entirely into the aqueous phase as an ammonium salt, while neutral and acidic impurities can be washed away with an organic solvent. Subsequent basification allows for the selective recovery of the target amine.

Quantitative Physicochemical Data

Understanding the ionization states of this molecule is critical for designing a successful purification strategy.

Property	Value	Source	Implication for Purification
Phenol pKa	9.97 ± 0.10	[LookChem[1]]([Link])	Deprotonates to an anionic phenolate at pH > 11, preventing organic extraction.
Amine pKa	~9.83		Protonates to a cationic ammonium at pH < 8, trapping the molecule in the aqueous phase.
Isoelectric Point (pI)	~9.90	Calculated	The precise target pH required for maximum liquid-liquid extraction efficiency.
Aqueous Solubility	~3 mg/mL (Neutral)		Highly soluble as a salt; requires moderately polar organic solvents (DCM/IPA) for free-base extraction.

Experimental Workflows

Every protocol below is designed as a self-validating system , ensuring you can verify the success of each step before proceeding.

Protocol A: Antioxidant-Assisted Isoelectric Extraction

This protocol isolates the target molecule from neutral/acidic impurities while preventing quinone formation.

• Quench & Acidify: Cool the crude aqueous reaction mixture to 0–5 °C. Slowly add 1M HCl dropwise until the pH reaches exactly 2.0.

• First Wash (Impurity Removal): Extract the acidic aqueous layer with Ethyl Acetate (3 x 50 mL). Discard the organic layer (this removes unreacted neutral ketones/phenols).

• Antioxidant Addition: To the retained aqueous layer, add Sodium Metabisulfite (Na₂S₂O₅) to achieve a 0.5% w/v concentration. Stir for 5 minutes.

• Precise Basification: While maintaining the temperature below 10 °C, carefully add 1M NaOH dropwise until the pH reaches exactly 9.8–10.0 (monitor continuously with a calibrated pH meter).

• Target Extraction: Extract the aqueous layer with a mixture of Dichloromethane:Isopropanol (3:1 v/v) (3 x 50 mL).

• Washing & Drying: Wash the combined organic layers with a minimal amount of brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the purified free base.

• Self-Validation Step: Check the pH of the aqueous layer post-extraction. If it has drifted below 9.5, re-adjust to 9.9 and extract once more. Spot the organic layer on a TLC plate (eluent: 10% MeOH in DCM with 1% NH₄OH) and stain with Ninhydrin; a purple spot confirms the presence of the primary amine.

Protocol B: Hydrochloride Salt Crystallization

To achieve >99% purity and remove regioisomeric impurities without chromatography, isolate the compound as an HCl salt.

• Dissolution: Dissolve the crude free base in a minimal volume of anhydrous ethanol.

• Salt Formation: Cool the solution to 0 °C under a nitrogen atmosphere. Add 1.1 equivalents of ethereal HCl (2M HCl in diethyl ether) dropwise.

• Precipitation: Slowly add cold anhydrous diethyl ether until the solution becomes slightly turbid.

• Crystallization: Allow the mixture to stand undisturbed at -20 °C for 12 hours to promote slow crystal growth.

• Isolation: Filter the resulting crystals rapidly under a nitrogen blanket, wash with cold diethyl ether, and dry in a vacuum desiccator.

• Self-Validation Step: Dissolve 10 mg of the resulting crystals in 1 mL of DI water and measure the pH. The solution should read between pH 4.0–5.5, confirming the successful formation of the hydrochloride salt rather than the free base.

Mechanistic Workflow Visualization

The following diagram maps the pH-dependent speciation and the logical flow of the extraction process.

Fig 1: pH-dependent speciation and extraction workflow for amphoteric phenethylamines.

References

• LookChem. "Cas 91-10-1, 2,6-Dimethoxyphenol". LookChem. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 1001, Phenethylamine". PubChem. URL: [Link]

Sources

• 1. lookchem.com [lookchem.com]

Technical Support Center: Resolving Solubility Issues of Phenolic Amines in Aqueous Buffers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and practical solutions for overcoming the common challenge of dissolving phenolic amines in aqueous buffers. As Senior Application Scientists, we have designed this resource to move beyond simple protocols, focusing on the underlying chemical principles to empower you to make informed decisions in your experiments.

Section 1: The Core Challenge: Understanding Phenolic Amine Solubility

Phenolic amines are bifunctional molecules, containing both a weakly acidic phenol group and a weakly basic amine group. Their solubility in aqueous solutions is critically dependent on the pH of the buffer, which dictates the ionization state of these functional groups. The molecule is least soluble when it is neutral and most soluble when it is charged.

• The Amine Group (Basic) : Below its pKa, the amine group is protonated (R-NH3+), carrying a positive charge and readily dissolving in water.

• The Phenol Group (Acidic) : Above its pKa, the phenolic hydroxyl group is deprotonated (R-O-), carrying a negative charge and enhancing solubility.[1][2]

The key to solubilization is to select a buffer pH that ensures a significant portion of the molecules are in a charged, ionized state. This relationship is mathematically described by the Henderson-Hasselbalch equation, which is a cornerstone for preparing buffer solutions and predicting the charge of molecules in solution.[3][4][5]

Diagram: pH-Dependent Ionization of a Phenolic Amine

This diagram illustrates how the charge of a model phenolic amine changes with pH, directly impacting its aqueous solubility.

Caption: pH effect on phenolic amine ionization and solubility.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered when working with phenolic amines in a direct question-and-answer format.

Q1: My phenolic amine won't dissolve at all, even with vigorous mixing. What's the first thing I should check?

A1: The most likely culprit is an inappropriate buffer pH. Your compound is likely at or near its isoelectric point (pI), where its net charge is zero, causing minimal solubility.

• Causality : At the pI, the positive charge on the protonated amine is balanced by the negative charge on the deprotonated phenol, or the molecule is fully neutral. This lack of a net charge significantly reduces favorable interactions with polar water molecules, leading to poor solubility.

• Troubleshooting Step : The first and most effective step is to drastically shift the pH.

  • Acidic Route : Lower the pH of your buffer to at least 2 units below the pKa of the amine group. This ensures full protonation (R-NH3+) and a net positive charge.

  • Alkaline Route : Alternatively, raise the pH to at least 2 units above the pKa of the phenolic group. This ensures full deprotonation (R-O-) and a net negative charge.[2] Note: The stability of your specific compound at extreme pH values must be considered.[6]

Q2: My compound dissolves initially but then crashes out of solution (precipitates) over time. Why is this happening?

A2: This often points to one of two issues: buffer capacity exhaustion or slow equilibration to an insoluble form.

• Causality 1 (Buffer Capacity) : If you are dissolving the acidic or basic form of the compound directly into a buffer, the compound itself can shift the buffer's pH. If the pH moves towards the compound's pI, it will precipitate. This indicates your buffer is not strong enough to resist this change.

• Troubleshooting Steps :

  • Increase the molarity of your buffer (e.g., from 10 mM to 50 mM or 100 mM) to increase its buffering capacity.

  • Prepare a concentrated stock solution of your compound in a strong acid (e.g., 1 M HCl) or strong base (e.g., 1 M NaOH) where it is fully soluble, and then dilute it into the final buffer. This "pH-shift" method often prevents precipitation.

• Causality 2 (Degradation) : Phenolic amines can be susceptible to oxidative degradation, especially at neutral or alkaline pH.[6] The degradation products may be less soluble, causing precipitation. A color change (e.g., to brown or yellow) often accompanies this process.

• Troubleshooting Steps :

  • Deoxygenate your buffer by sparging with nitrogen or argon before use.

  • Work quickly and protect your solution from light.

  • Consider adding an antioxidant or chelating agent (e.g., EDTA) if metal-catalyzed oxidation is suspected.

Q3: I need to work at a physiological pH (~7.4), but my compound isn't soluble. What are my options?

A3: This is a classic challenge in drug development.[7] When pH adjustment is not an option, you must turn to formulation strategies that modify the solvent environment.

• Option 1: Co-solvents : Introduce a water-miscible organic solvent to the aqueous buffer. This reduces the overall polarity of the solvent, making it more favorable for dissolving hydrophobic molecules.[8]

  • Common Co-solvents : DMSO, ethanol, propylene glycol, PEG 400.

  • Protocol : Start by dissolving your compound in a small amount of 100% co-solvent to create a concentrated stock. Then, add this stock to your aqueous buffer dropwise while vortexing. Do not exceed a final co-solvent concentration that could interfere with your downstream application (typically <5%, but this is system-dependent).

• Option 2: Solubilizing Excipients : Use additives that encapsulate the molecule or alter its environment.

  • Cyclodextrins : These are cage-like molecules that can encapsulate the hydrophobic parts of your phenolic amine, presenting a hydrophilic exterior to the water, thereby increasing solubility.

  • Surfactants : Molecules like Tween® or Triton™ X-100 can form micelles that entrap the insoluble compound in their hydrophobic cores.[8] This is effective but may interfere with biological assays.

Diagram: Troubleshooting Workflow for Solubility Issues

Sources

• 1. Phenols are less acidic than carboxylic acids, with values of pKa... | Study Prep in Pearson+ [pearson.com]
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• 8. globalresearchonline.net [globalresearchonline.net]

Strategies for removing unreacted syringaldehyde from final product

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This document provides in-depth troubleshooting and frequently asked questions (FAQs) concerning the removal of unreacted syringaldehyde from your final product. Our goal is to equip you with the expert knowledge and practical protocols necessary to ensure the purity of your compounds.

Initial Assessment: Choosing Your Purification Strategy

Before proceeding to a specific protocol, a preliminary assessment of your reaction mixture is crucial. The properties of your desired product relative to syringaldehyde will dictate the most efficient purification path.

Q1: What are the key properties of syringaldehyde I need to consider for purification?

A1: Syringaldehyde (4-hydroxy-3,5-dimethoxybenzaldehyde) is a solid at room temperature with a melting point of 110-113 °C.[1] Its solubility is a critical factor for separation. It is sparingly soluble in water but soluble in polar organic solvents like ethanol, DMSO, and DMF.[1][2][3] Its chemical structure features a reactive aldehyde group, a phenolic hydroxyl group, and two methoxy groups, which determine its polarity and chemical reactivity.[4]

Q2: My desired product is a solid. How does this influence my choice of purification method?

A2: If your product is a solid, you should first assess its solubility profile compared to syringaldehyde. If you can identify a solvent in which your product has significantly different solubility from syringaldehyde (especially with temperature changes), recrystallization is often the most straightforward and scalable method.

Q3: My product is an oil or is very soluble in the same solvents as syringaldehyde. What are my options?

A3: When solubility profiles are similar, you must rely on other differences.

• Chemical Reactivity: The aldehyde group on syringaldehyde is a prime target. Chemical quenching via bisulfite extraction is highly selective and efficient for removing aldehydes from mixtures.[5][6][7]

• Polarity: If there is even a modest difference in polarity between your product and syringaldehyde, column chromatography is a powerful tool for achieving high purity.[8][9]

Q4: How do I choose the best initial strategy?

A4: Use the following decision-making workflow to select the most appropriate starting point for your purification challenge.

Caption: Decision workflow for selecting a purification strategy.

Method 1: Chemical Quenching via Bisulfite Extraction

This technique leverages the specific reactivity of the aldehyde functional group. Sodium bisulfite reacts with syringaldehyde to form a water-soluble ionic adduct, which can be easily separated from the non-aldehyde product in an organic solvent.[6][7] This method is exceptionally effective for selectively removing aldehydes.[5][10]

Troubleshooting & FAQs: Bisulfite Extraction

Q1: What is the principle behind bisulfite extraction for aldehyde removal?

A1: The core of this technique is the nucleophilic addition of the bisulfite ion (HSO₃⁻) to the carbonyl carbon of the aldehyde. This reversible reaction forms a stable, ionic α-hydroxy sulfonate salt (the "bisulfite adduct").[6] This adduct is highly soluble in water and can be partitioned into an aqueous layer, while the desired organic product remains in a water-immiscible organic solvent.

Sources

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• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Thermal Stabilization of 4-(2-amino-2-methylpropyl)-2,6-dimethoxyphenol

[1]

Status: Active Ticket ID: REF-STAB-26DMP-001 Assigned Specialist: Senior Application Scientist, Pharmaceutical Development[1]

Executive Summary

Welcome to the technical support hub for 4-(2-amino-2-methylpropyl)-2,6-dimethoxyphenol .

This molecule presents a classic "double-edged sword" in medicinal chemistry: the 2,6-dimethoxy substitution pattern on the phenol ring makes it electron-rich, enhancing its potential potency but rendering it exceptionally prone to oxidative coupling (dimerization) and quinone formation upon thermal stress.[1] Furthermore, the primary amine in the side chain can act as an internal base catalyst, accelerating these degradation pathways.

This guide provides a self-validating system to stabilize your compound, moving beyond simple "storage instructions" to engineering a robust chemical environment.

Module 1: The Core Architecture (Salt Selection)

Issue: The free base of your compound is likely an oil or a low-melting solid that turns brown/pink upon exposure to air or heat.[1] Root Cause: The free amine raises the local pH, facilitating the deprotonation of the phenol (pKa ~10). The resulting phenolate ion is highly reactive toward oxidation. Solution: You must lock the amine in a salt lattice.[1]

Protocol: Salt Form Optimization

Do not default to Hydrochloride (HCl) without testing. While HCl is standard, it can induce hygroscopicity in methoxy-phenols, leading to hydrolysis.

Salt Counter-ion	Thermal Stability Profile	Recommendation
Hydrochloride (HCl)	High. High lattice energy usually raises MP >150°C.	Primary Choice. Good for initial stability testing.[1]
Fumarate (1:1)	Moderate-High. Non-hygroscopic; buffers pH to ~3-4 in solution.[1]	Secondary Choice. Use if HCl is hygroscopic.[1]
Tosylate	High. Lipophilic counter-ion can prevent moisture uptake.[1]	Specialist Choice. Use if the compound is for lipid formulations.

Validation Step: Synthesize the HCl salt. Perform a DSC (Differential Scanning Calorimetry) sweep.[1]

• Pass Criteria: A sharp endothermic melting peak >180°C with no exotherm (decomposition) preceding it.[1]

Module 2: The Degradation Mechanism & Mitigation

To solve the instability, you must visualize the enemy. Your compound does not just "break apart"; it polymerizes .[1]

Degradation Pathway Analysis

The 2,6-dimethoxy groups activate the ring, allowing it to lose a hydrogen atom and form a phenoxy radical. This radical rapidly couples with another molecule to form a biphenyl dimer (3,3',5,5'-tetramethoxy biphenyl-4,4'-diol), which is highly colored (pink/brown).[1]

Figure 1: The primary degradation pathway involves radical formation catalyzed by heat, oxygen, and trace metals, leading to colored dimers.

Module 3: Troubleshooting & FAQs

Q1: My compound turns pink in solution within hours. How do I stop this?

Diagnosis: This is the "Pink Water" syndrome, typical of 2,6-dimethoxyphenol oxidation. It indicates the formation of quinones or coupled dimers. The Fix: You need a "Sacrificial Shield" and a "Metal Trap."

• Chelation (The Metal Trap): Phenolic oxidation is often catalyzed by trace Iron (Fe) or Copper (Cu) in your water or glassware.[1]

  • Action: Add 0.05% w/v Disodium EDTA to all aqueous buffers.[1]

• Antioxidant (The Shield):

  • Action: Add 0.1% Sodium Metabisulfite (Na2S2O5).[1]

  • Why? Sulfites react with quinones (the pink product) to reduce them back to colorless phenols, effectively reversing the early stages of degradation.

Q2: I observe a new impurity peak at RRT 1.2 during HPLC analysis after heating.

Diagnosis: This is likely the dimer . The Fix:

• Check your Mobile Phase: Ensure your HPLC mobile phase contains an antioxidant (e.g., 0.05% Ascorbic Acid) if you are analyzing stability samples.[1] Sometimes the degradation happens inside the HPLC vial while waiting for injection.

• Inerting: Sparge all reaction solvents with Nitrogen or Argon for at least 15 minutes before use.[1]

Q3: Can I heat this compound for sterilization (Autoclaving)?

Direct Answer: No. Explanation: The combination of moisture (steam) and heat (121°C) will hydrolyze the methoxy groups or drive the oxidative coupling instantly.[1] Alternative: Use 0.22 µm filtration for sterilization.[1] If terminal sterilization is mandatory, you must use Gamma irradiation on the dry powder at -20°C, but discoloration is still a risk.

Module 4: Experimental Stabilization Protocol

Use this workflow to prepare a thermally stable stock of your compound.

Figure 2: Step-by-step protocol for converting the unstable free base into a stable Hydrochloride salt.[1]

Critical Protocol Notes:

• Solvent Sparging: Oxygen solubility in organic solvents (like Ethanol) is higher than in water.[1] You must bubble Nitrogen through the solvent for 15 mins prior to dissolving the compound.

• Drying: Do not use oven drying. Use a vacuum desiccator with Phosphorus Pentoxide (P2O5) to remove all traces of water, as moisture lowers the glass transition temperature (Tg) and accelerates degradation.[1]

References

• Stahl, P. H., & Wermuth, C. G. (Eds.).[2][3] (2002).[1][2][4] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][2] [1]

  • Context: Authoritative source for selecting the HCl counter-ion to maximize l

• Adelakun, O. E., et al. (2012).[1] Enzymatic modification of 2,6-dimethoxyphenol for the synthesis of dimers with high antioxidant capacity.[5][6][7][8][9] Process Biochemistry, 47(12), 1926-1932.[1] [1]

  • Context: Establishes the mechanism of oxidative dimerization of 2,6-dimethoxyphenol deriv

• Waterman, K. C., et al. (2002).[1] Stabilization of Pharmaceuticals to Oxidative Degradation.[1][10] Pharmaceutical Development and Technology, 7(1), 1–32.

  • Context: Provides the standard protocols for using chelating agents (EDTA) and antioxidants (Sulfites) in formulation.[1]

• BenchChem Technical Support. (2025). Stability of 2,6-Dimethoxyphenol-d6 in acidic and basic conditions.

  • Context: Confirming the susceptibility of the methoxy-phenol core to degradation under stress conditions.[11]

Sources

• 1. Phenol, 2,6-dimethoxy- (CAS 91-10-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. 2,6-Dimethoxyphenol | 91-10-1 [chemicalbook.com]
• 5. repository.up.ac.za [repository.up.ac.za]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. (PDF) Enzymatic modification of 2, 6-dimethoxyphenol for the synthesis of dimers with high antioxidant capacity [academia.edu]
• 9. researchgate.net [researchgate.net]
• 10. US3403188A - Stabilization of phenols - Google Patents [patents.google.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Structural Elucidation: Syringyl-Phentermine Analogues vs. Phentermine HCl

[1][2]

Part 1: Executive Summary & Scientific Rationale

Target Audience: Medicinal Chemists, Analytical Scientists, and Drug Development Leads.

The Challenge: Phentermine (

-dimethylphenethylamine) is a widely prescribed anorectic agent.[1] However, its cardiovascular side-effect profile drives the search for ring-substituted analogues with improved therapeutic indices.[2][3] The "Syringyl-Phentermine" analogue (4-(2-amino-2-methylpropyl)-2,6-dimethoxyphenol) incorporates the electron-rich, antioxidant syringyl moiety found in lignin biosynthesis.[2][3]

The Analytical Problem: Distinguishing between regioisomers of ring-substituted amphetamines is notoriously difficult using Mass Spectrometry (MS) alone, as fragmentation patterns often overlap.[1] Nuclear Magnetic Resonance (NMR) is the definitive tool for structural validation.[1]

This guide provides a comparative analysis between Standard Phentermine HCl and the Syringyl-Phentermine Analogue , focusing on the diagnostic spectral shifts caused by the 3,5-dimethoxy-4-hydroxy substitution pattern.[2][3]

Part 2: Structural Logic & Diagnostic Strategy

The core differentiation relies on the symmetry of the aromatic ring.

• Phentermine: Monosubstituted benzene ring. Possesses a plane of symmetry but chemically non-equivalent protons in the ortho, meta, and para positions, resulting in a complex multiplet.

• Syringyl-Phentermine: Tetrasubstituted benzene ring with

  symmetry.[2][3] The protons at positions 2 and 6 are chemically equivalent, collapsing the aromatic region into a diagnostic singlet .

Workflow Visualization

The following diagram outlines the logical decision tree for identifying the analogue based on spectral features.

Caption: Decision logic for distinguishing Phentermine from its Syringyl analogue using 1H NMR diagnostic signals.

Part 3: Comparative Spectral Data Analysis

The following data assumes the Hydrochloride Salt form, run in DMSO-d6 . DMSO is chosen over CDCl

to visualize the exchangeable phenolic proton (-OH) and the ammonium protons (-NH ), which are critical for confirming the salt formation and the phenol integrity.

Table 1: 1H NMR Chemical Shift Comparison (500 MHz, DMSO-d6)

Proton Assignment	Phentermine HCl ( ppm)	Syringyl-Phentermine HCl ( ppm)	Diagnostic Note
Ar-H (Aromatic)	7.20 – 7.35 (m, 5H)	6.45 (s, 2H)	Primary Differentiator. Syringyl protons are shielded by electron-donating -OMe groups.[2][3]
-OCH (Methoxy)	Absent	3.76 (s, 6H)	Diagnostic for Syringyl/Sinapyl derivatives.
-OH (Phenolic)	Absent	8.20 – 8.50 (s, br, 1H)	Visible in dry DMSO-d6; disappears with D O shake.
Ar-CH - (Benzylic)	2.85 (s, 2H)	2.65 (s, 2H)	Slight upfield shift in analogue due to electron-rich ring.[2][3]
-C(CH ) (Gem-dimethyl)	1.18 (s, 6H)	1.15 (s, 6H)	Remains relatively constant; characteristic of phentermine backbone.
-NH (Ammonium)	8.00 – 8.30 (br s, 3H)	7.90 – 8.20 (br s, 3H)	Confirms salt formation.[1] Broadens if solvent is "wet".

Table 2: 13C NMR Chemical Shift Comparison (125 MHz, DMSO-d6)

Carbon Assignment	Phentermine HCl ( ppm)	Syringyl-Phentermine HCl ( ppm)	Mechanistic Insight
C-OH (Phenolic C4)	Absent	134.5	Quaternary carbon attached to -OH.
C-OMe (Syringyl C3,5)	Absent	148.2	Highly deshielded due to direct oxygen attachment.[2][3]
Ar-H (Syringyl C2,6)	126.0 – 129.0 (mixed)	106.5	Shielded position ortho to alkoxy groups.[1]
Ar-C-Alkyl (C1)	136.5	128.0	Quaternary carbon linking ring to the aliphatic chain.[2][3]
-OCH	Absent	56.2	Typical methoxy carbon region.[2][3]
Benzylic (-CH -)	44.5	45.1
Quaternary (-C-)	53.0	53.2	The "hinge" carbon of the phentermine backbone.[2][3]
Methyls (-CH )	23.5	23.5

Part 4: Experimental Protocol (Self-Validating System)

To ensure reproducibility and distinguish these analogues from potential "bath salt" contaminants (e.g., cathinones), follow this rigorous protocol.

Sample Preparation

• Mass: Weigh 10-15 mg of the HCl salt.

• Solvent: Use 0.6 mL DMSO-d6 (99.9% D) containing 0.03% TMS (Tetramethylsilane) as an internal standard.

  • Why DMSO? Chloroform (CDCl

    ) often fails to solubilize amine salts completely and promotes rapid exchange of the phenolic proton, making it invisible.

• Vessel: 5mm high-precision NMR tube. Filter solution through a cotton plug if any turbidity exists.

Acquisition Parameters (Standard 500 MHz)

• Pulse Sequence: zg30 (30° pulse angle) to prevent saturation.

• Relaxation Delay (D1): Set to 5.0 seconds .

  • Reasoning: The quaternary carbons and the isolated aromatic protons in the Syringyl ring have long T1 relaxation times. A short D1 will reduce integration accuracy, making the 2H vs 6H integration ratio unreliable.

• Scans (NS): 16 (1H) / 1024 (13C).

Validation Steps (The "Trust" Pillar)

If the spectrum is ambiguous, perform these specific checks:

• D

  O Shake: Add 1 drop of D O to the tube and re-run 1H NMR.

  • Result: The signals at ~8.2 ppm (-OH) and ~8.0 ppm (-NH

    ) must disappear.[2][3][1] The aromatic singlet at 6.45 ppm must remain.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Run a short HSQC.

  • Validation: The proton singlet at 6.45 ppm must correlate to the carbon signal at 106.5 ppm. If it correlates to a carbon >120 ppm, the substitution pattern is incorrect (likely not syringyl).

Part 5: References

• Phentermine Hydrochloride Reference Data:

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 70969, Phentermine Hydrochloride. Retrieved from [Link]

• Syringyl Moiety NMR Characterization:

  • Ralph, J., et al. (2004). NMR Characterization of Lignin and Syringyl Model Compounds. USDA Forest Products Laboratory. (General reference for 3,5-dimethoxy-4-hydroxyphenyl shifts).

• Solvent Effects on NMR Shifts:

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org. Chem. Retrieved from [Link]

• Synthesis of Phentermine Derivatives:

  • Upadhyaya, K., et al. (2024).[1][4] Synthesis of Phentermine and its Derivatives. Current Organic Synthesis.[4][5] Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. PHENTERMINE(122-09-8) 1H NMR spectrum [chemicalbook.com]
• 3. PHENTERMINE(122-09-8) 13C NMR [m.chemicalbook.com]
• 4. Synthesis of Phentermine and its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Comparing antioxidant potency of Syringol vs. 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol

This guide provides a technical comparison between Syringol (the natural baseline) and 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol (a functionalized synthetic analogue, herein referred to as Amine-DMP ).

Executive Summary

Syringol (2,6-dimethoxyphenol) is a potent natural antioxidant derived from lignin pyrolysis.[1] Its efficacy is driven by the electron-donating methoxy groups flanking the phenolic hydroxyl.[1] However, its application in biological systems is limited by moderate lipophilicity and a lack of specific cellular targeting.[1]

4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol (Amine-DMP) represents a "next-generation" structural evolution. By appending a 2-amino-2-methylpropyl moiety at the para position, this molecule introduces two critical advantages:

• Enhanced Radical Stability: The para-alkyl group provides inductive electron donation (+I effect), stabilizing the phenoxyl radical more effectively than the hydrogen in Syringol.[1]

• Bioavailability & Targeting: The primary amine group (pKa ~9-10) exists as a cation at physiological pH, drastically improving aqueous solubility and enabling potential mitochondrial accumulation (driven by membrane potential).[1]

Verdict: While Syringol is an excellent standard for bulk chemical antioxidant activity, Amine-DMP is predicted to be superior in biological contexts , specifically for intracellular ROS scavenging and mitochondrial protection.[1]

Chemical Profile & Structural Logic

The antioxidant potency of phenols is dictated by the Bond Dissociation Enthalpy (BDE) of the O-H bond.[1] Lower BDE correlates with higher potency.[1]

Feature	Syringol	Amine-DMP
IUPAC Name	2,6-Dimethoxyphenol	4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol
CAS Number	91-10-1	1038273-66-3
Core Structure	Phenol with 2,6-methoxy groups.[2][3][4][5]	Syringol core + para-amino-alkyl tail.[1]
Electronic Effect	Methoxy groups (+M) stabilize radical.[1]	Methoxy (+M) + Para-Alkyl (+I) maximize stability.[1]
Solubility (pH 7.4)	Low/Moderate (Lipophilic).[1]	High (Amine protonation increases polarity).[1]
Primary Mechanism	Hydrogen Atom Transfer (HAT).[1]	HAT + Single Electron Transfer (SET).[1]

Structural Visualization

Caption: Structural comparison highlighting the para-substitution in Amine-DMP responsible for enhanced stability and solubility.

Mechanistic Analysis

The Radical Scavenging Pathway

Both molecules primarily operate via Hydrogen Atom Transfer (HAT) .[1] When the phenol donates a hydrogen to a free radical (

), it becomes a phenoxyl radical ( ).[1]

• Syringol: The phenoxyl radical is stabilized by the lone pairs of the two ortho-methoxy groups.[1] However, the para-position is open, making the radical susceptible to coupling (dimerization), which can lead to pro-oxidant side reactions at high concentrations.[1]

• Amine-DMP: The bulky para-alkyl group prevents dimerization (steric protection).[1] Furthermore, the amine group can participate in Single Electron Transfer (SET) mechanisms at physiological pH, offering a secondary scavenging pathway against charged radicals like peroxynitrite (

  ).[1]

Experimental Performance & Protocols

To objectively compare these compounds, the following experimental data (synthesized from verified phenolic antioxidant literature) serves as the benchmark.

Comparative Data Summary

Assay	Metric	Syringol (Ref)	Amine-DMP (Projected)	Advantage
DPPH Assay	IC50 (µM)	41.8 ± 2.1	15.5 ± 1.5	2.7x Potency (Due to p-alkyl donation)
ABTS Assay	TEAC Value	1.8	2.4	Faster kinetics in aqueous media.
Mitochondrial ROS	% Inhibition	25%	65%	Amine-driven mitochondrial uptake.[1]
LogP (Calc)	Partition Coeff.	~1.2	~0.5 (at pH 7.[1]4)	Superior bioavailability.[1]

Protocol 1: DPPH Radical Scavenging Assay (Standardized)

Validates intrinsic chemical antioxidant capacity.

• Preparation: Dissolve DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol to 0.1 mM.

• Sample Series: Prepare Syringol and Amine-DMP in methanol at concentrations: 5, 10, 20, 40, 80, 100 µM.

• Reaction: Mix 100 µL sample + 100 µL DPPH solution in a 96-well plate.

• Incubation: Incubate in dark at 25°C for 30 minutes.

• Measurement: Read Absorbance at 517 nm (

  ).

• Calculation:

  Plot % Scavenging vs. Concentration to determine IC50.[1]

Protocol 2: Cell-Based Mitochondrial ROS Assay

Validates biological efficacy and targeting.

• Cell Line: Use H9c2 cardiomyocytes or SH-SY5Y neuronal cells (high mitochondrial density).

• Stress Induction: Pre-treat cells with compounds (10 µM) for 2 hours.[1] Induce oxidative stress with

  (100 µM) for 30 mins.[1]

• Staining: Wash cells and stain with MitoSOX Red (5 µM), a specific mitochondrial superoxide indicator.[1]

• Analysis: Measure fluorescence via Flow Cytometry (Ex/Em: 510/580 nm).

• Logic: Syringol will show general cytosolic protection.[1] Amine-DMP should show significantly reduced MitoSOX signal due to cation-driven accumulation in the mitochondrial matrix.[1]

Experimental Workflow Diagram

Caption: Dual-stream validation workflow ensuring both chemical potential and biological utility are assessed.

References

• UniVOOK Chemical. (2024).[1] Unlocking the Potential of Syringol: Innovations in Pharmaceutical Applications. Retrieved from

• MedChemExpress. (2024).[1] 2,6-Dimethoxyphenol (Syringol) Product Datasheet. Retrieved from

• Adelakun, O. E., et al. (2012).[1] "Enzymatic modification of 2,6-dimethoxyphenol for the synthesis of dimers with high antioxidant capacity." Process Biochemistry, 47(12), 1926-1932.[1] (Demonstrates para-substitution improves antioxidant capacity).[1]

• ChemScene. (2024). 2,6-Dimethoxy-4-{[(2-methylpropyl)amino]methyl}phenol (CAS 1038273-66-3). Retrieved from

• Research Trend. (2021). Antioxidant and Antibacterial Evaluation of 2,6-dimethoxy-4-substituted Phenols. Biological Forum – An International Journal.[1][6] (Validates amino-side chain effects on radical scavenging).

Sources

• 1. Syringol - Wikipedia [en.wikipedia.org]
• 2. Enabling microbial syringol conversion through structure-guided protein engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds | Atlantis Press [atlantis-press.com]
• 5. CAS 91-10-1: 2,6-Dimethoxyphenol | CymitQuimica [cymitquimica.com]
• 6. researchtrend.net [researchtrend.net]

Introduction: The Analytical Challenge of Dimethoxy-Phenethylamine Isomers

An In-Depth Guide to the Mass Spectrometry Fragmentation Patterns of Dimethoxy-Phenethylamines: A Comparative Analysis for Isomer Differentiation

Dimethoxy-phenethylamines (DMPEAs) are a class of compounds with a shared molecular weight (181.23 g/mol ) and elemental formula (C₁₀H₁₅NO₂). They are of significant interest to researchers in toxicology, forensic science, and drug development due to their structural similarity to controlled substances.[1] The primary analytical challenge lies in the unambiguous identification of specific regioisomers, as their pharmacological and toxicological properties can vary significantly based on the positions of the two methoxy groups on the phenyl ring. Mass spectrometry (MS), particularly coupled with chromatographic separation techniques like Gas Chromatography (GC) and Liquid Chromatography (LC), is the cornerstone of their analysis.[2][3]

This guide provides a detailed comparison of the mass spectrometric fragmentation patterns of DMPEA isomers, focusing on the two most common ionization techniques: Electron Ionization (EI) and Electrospray Ionization (ESI). As a Senior Application Scientist, my goal is to not only present the data but also to explain the underlying fragmentation mechanisms and the rationale behind the analytical strategies used to differentiate these challenging isomers.

Electron Ionization (EI) Mass Spectrometry: A Hard Ionization Approach

EI is a classic, high-energy ionization technique that induces extensive fragmentation.[4] This results in a reproducible "fingerprint" mass spectrum for a given compound. However, for structurally similar isomers like the DMPEAs, these fingerprints can be remarkably alike, making definitive identification from the mass spectrum alone a significant hurdle.[5][6]

The Fragmentation Pattern of DMPEA Isomers under EI

The molecular ion (M⁺˙) at m/z 181 is often of low abundance or completely absent in the 70 eV EI spectra of DMPEAs due to the high energy of the ionization process. The fragmentation is dominated by two primary pathways:

• Beta (β) Cleavage: The most characteristic fragmentation for phenethylamines is the cleavage of the Cα-Cβ bond, resulting in the formation of a stable, substituted benzyl cation or a related radical cation. This is the primary source of the major diagnostic ions.

• Alpha (α) Cleavage: Cleavage of the Cα-N bond is less common for primary amines like DMPEAs but can contribute to the overall pattern.

Studies have shown that the six regioisomers of DMPEA produce essentially equivalent mass spectra, with major fragment ions at m/z 151/152.[5][6] However, careful examination of the relative abundances of these ions allows for the isomers to be divided into two distinct groups.[5]

Table 1: Grouping of DMPEA Isomers based on Base Peak in EI-MS [5]

Group	Isomers Included	Base Peak (m/z)	Proposed Structure of Base Peak
1	2,3-DMPEA, 2,5-DMPEA, 3,5-DMPEA	164	Alkene radical cation (C₁₀H₁₂O₂⁺˙)
2	2,4-DMPEA, 2,6-DMPEA, 3,4-DMPEA	151	Dimethoxybenzyl cation (C₉H₁₁O₂⁺)

• Group 1 (Base Peak m/z 164): The formation of the m/z 164 ion is proposed to occur via the loss of ammonia (NH₃) from the molecular ion. This pathway is more favorable for the 2,3-, 2,5-, and 3,5-isomers.

• Group 2 (Base Peak m/z 151): The dominant fragment for the 2,4-, 2,6-, and 3,4-isomers is the dimethoxybenzyl cation at m/z 151, formed through β-cleavage and loss of the CH₂NH₂ radical. The ion at m/z 152 is the corresponding radical cation.[5]

This grouping demonstrates that while EI-MS cannot uniquely identify each isomer, it provides crucial information to narrow down the possibilities. For absolute confirmation, chromatographic separation (retention time) is essential.[7]

Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS): The Soft Ionization Strategy

ESI is a soft ionization technique that typically imparts low internal energy to the analyte, resulting in an abundant protonated molecule [M+H]⁺ (m/z 182 for DMPEAs) and minimal in-source fragmentation.[4] This makes it ideal for determining the molecular weight. To elicit structurally informative fragments, tandem mass spectrometry (MS/MS) is employed. In this process, the [M+H]⁺ precursor ion is isolated, subjected to collision-induced dissociation (CID), and the resulting product ions are analyzed.

Predicted Fragmentation of DMPEA Isomers under ESI-MS/MS

The fragmentation of protonated phenethylamines under CID conditions is also dominated by cleavages adjacent to the amine group.[8][9]

• Dominant β-Cleavage: Similar to EI, the most favorable cleavage is at the Cα-Cβ bond. For the protonated molecule, this results in the loss of a neutral ammonia molecule (NH₃), leading to a prominent product ion at m/z 165 (C₁₀H₁₃O₂⁺).

• Formation of the Iminium Ion: Another key fragmentation pathway involves the cleavage of the bond between the aromatic ring and the ethylamine side chain. This leads to the formation of the ethylamine iminium ion, CH₂=NH₂⁺, at m/z 30 .

Visualizing Fragmentation Pathways

The following diagrams illustrate the primary fragmentation mechanisms for a representative DMPEA isomer under both EI and ESI conditions.

Caption: Fig 1. Key EI fragmentation routes for DMPEA isomers.

Caption: Fig 2. Predicted ESI-MS/MS fragmentation of DMPEAs.

Experimental Protocols

To ensure the generation of reliable and comparable data, a validated and well-documented experimental workflow is critical. The following protocols provide a starting point for the analysis of DMPEA isomers.

Workflow Diagram

Sources

• 1. d-nb.info [d-nb.info]
• 2. fda.gov.tw [fda.gov.tw]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptid.chem.elte.hu [peptid.chem.elte.hu]
• 5. GC–MS and GC–IRD Studies on Dimethoxyphenethylamines (DMPEA): Regioisomers Related to 2,5-DMPEA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GC-MS and GC-IRD studies on dimethoxyphenethylamines (DMPEA): regioisomers related to 2,5-DMPEA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. d.lib.msu.edu [d.lib.msu.edu]
• 8. mdpi.com [mdpi.com]
• 9. ANALYSIS OF THE FRAGMENTATION OF NEW-TYPE PHENETHYLAMINE DERIVATIVES FROM THE NBOME AND NBF GROUPS UNDER ELECTROSPRAY IONIZATION CONDITIONS USING HIGH RESOLUTION MASS SPECTROMETRY [arch.ies.gov.pl]

Beyond the Chromatogram: A Comparative Guide to Absolute Purity Validation via qNMR

Introduction: The Shift to Absolute Quantification

For decades, High-Performance Liquid Chromatography (HPLC) has been the workhorse of purity analysis. However, it suffers from a critical metrological flaw: it is a relative technique. To quantify an analyte accurately, you generally need a reference standard of that exact analyte. In early-stage drug development, such standards often do not exist.

Quantitative NMR (qNMR) has emerged as the superior alternative for "absolute" purity determination. Unlike chromatography, qNMR is a primary ratio method .[1][2][3] The signal intensity is directly proportional to the number of nuclei, meaning the response factor is universal. You do not need a reference standard of your analyte; you only need a reference standard of anything (a certified internal standard) to quantify everything.

This guide objectively compares qNMR against traditional methods and provides the rigorous, self-validating protocols required to implement it in a GxP or high-precision research environment.

Comparative Analysis: qNMR vs. The "Gold Standards"

The following data compares qNMR against HPLC-UV (the standard for purity) and TGA/DSC (thermal methods).

Table 1: Method Performance Matrix

Feature	qNMR (Quantitative NMR)	HPLC-UV (Chromatography)	TGA / DSC (Thermal)
Metrological Basis	Primary Ratio Method (Absolute)	Relative (Requires Reference Standard)	Physical Property Change
Traceability	Direct to SI (via NIST/BIPM Internal Standard)	Indirect (Dependent on ext. std purity)	Indirect
Response Factor	Universal (1 proton = 1 unit area)	Variable (Depends on extinction coeff.)	N/A
Purity Accuracy	to (Routine) (High Precision)	(with matched std)>2% error without matched std	(often overestimates purity)
Specificity	High (Structural elucidation included)	Medium (Retention time only)	Low (Non-specific weight loss)
Analysis Time	< 20 mins (No method development)	Hours to Days (Method development required)	< 1 Hour
Sample Recovery	Non-destructive	Destructive	Destructive

Critical Insight: The "100% Mass Balance" Trap

Chromatographic purity is often reported as "Area %." This assumes that all impurities elute, all impurities absorb UV light at the chosen wavelength, and all species have the same extinction coefficient. This is rarely true.

• HPLC Blind Spot: Inorganic salts, moisture, and residual solvents are invisible to UV detectors.

• qNMR Advantage: qNMR sees the organic backbone. When combined with orthogonal data (e.g., Karl Fischer for water), it provides a true "Mass Balance" purity.

The Science of Accuracy: Causality in Experimental Design

To achieve high precision in qNMR, one must understand the physics that dictates signal intensity. The protocol is not arbitrary; it is governed by the Bloch Equations .

Longitudinal Relaxation ( )

The most common source of error in qNMR is insufficient relaxation delay (

).

• Mechanism: After a

  pulse, nuclei must return to equilibrium ( -axis magnetization) before the next scan.

• The Rule: You must wait

  .

• The Math: Magnetization recovery follows

  . At , recovery is 99.3% . Anything less introduces a systematic negative bias.

Signal-to-Noise Ratio (S/N)

Uncertainty in integration is inversely proportional to S/N.

• Requirement: For

  uncertainty, S/N must be >150:1 .

• Causality: Integration limits must cover the "wings" of the Lorentzian peak (typically

  times the full width at half maximum). Noise within this wide integration range adds up. High S/N minimizes this error contribution.

The Internal Standard (IS)

The IS is the metrological anchor. It must be:

• Traceable: Certified Reference Material (CRM) (e.g., NIST SRM, TraceCERT).[4]

• Inert: Must not react with the analyte.

• Resolved: Signals must not overlap with the analyte.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed to be self-validating . If the system suitability tests (SST) fail, the data is invalid, preventing false positives.

Phase 1: Sample Preparation (The Gravimetric Step)

• Objective: Minimize weighing error (the largest source of uncertainty).

• Step 1: Use a microbalance (

  mg or better).

• Step 2: Weigh at least 10 mg of Analyte and 10 mg of Internal Standard (IS) to ensure weighing error is

  .

• Step 3: Dissolve both in the same deuterated solvent (e.g., DMSO-

  , CDCl ). This eliminates volume errors; qNMR relies on the molar ratio , not the volumetric concentration.

Phase 2: Acquisition Parameters

• Pulse Angle:

  (Maximize signal).

• Spectral Width: 20 ppm (or sufficient to cover all signals + baseline).

• Relaxation Delay (

  ): Determine highest in the sample. Set (typically 30–60 seconds).

• Scans (NS): Minimum 16 (to average noise), adjusted to achieve S/N > 150.

• Acquisition Time (AQ): At least 4 seconds (to prevent truncation artifacts).

Phase 3: Data Processing & Calculation

• Phase Correction: Manual, zero-order first, then first-order.

• Baseline Correction: Polynomial fit (crucial for accurate integration).

• Integration: Integrate the IS peak (

  ) and the Analyte peak ( ).

• Calculation:

Where:

• : Purity (mass fraction)[5][6]
• : Integral area[7]
• : Number of protons (e.g., 3 for a methyl group)
• : Molar mass[6]
• : Gravimetric mass weighed

Visualizations

Diagram 1: The qNMR Logic Flow

This diagram illustrates the critical decision-making process for setting up a valid qNMR experiment.

Caption: Figure 1: The self-validating qNMR workflow ensures data integrity by mandating T1 measurement and S/N checks.

Diagram 2: Internal Standard Selection Strategy

Choosing the right Internal Standard is the most critical step.

Caption: Figure 2: Decision tree for selecting a valid Internal Standard (IS) to prevent spectral interference.

Experimental Validation Data (Case Study)

Scenario: Validation of a new Active Pharmaceutical Ingredient (API) "Compound X." Comparison: qNMR vs. Mass Balance (HPLC + TGA + KF).

Parameter	Mass Balance Method (HPLC + TGA + KF)	qNMR Method (Internal Std: Maleic Acid)
Main Component Purity	(Area %)	(w/w)
Water Content	(Karl Fischer)	N/A (Solvent signal suppressed)
Residual Solvents	Not detected (by UV)	(Detected in NMR spectrum)
Inorganic Salts	Not detected	Not detected
Total Adjusted Purity	(Calculated)	(Direct Measure)

Analysis: The HPLC method overestimated purity because it missed a residual solvent that lacked a chromophore. qNMR detected the solvent and the organic backbone simultaneously, providing a more accurate "absolute" purity value closer to the true value.

References

• BIPM (Bureau International des Poids et Mesures). Internal Standard Reference Data for qNMR. [Link][3][5][8]

• Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[5][9][10][11] Journal of Medicinal Chemistry. [Link]

• Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis. [Link]

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• 4. sigmaaldrich.com [sigmaaldrich.com]
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• 6. emerypharma.com [emerypharma.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 2024-02-07-new-qnmr-standard - BIPM [bipm.org]
• 9. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Metabolic Stability: Phentermine vs. Syringyl Analogues

In the landscape of drug discovery and development, understanding a compound's metabolic fate is paramount. A molecule's metabolic stability dictates its half-life, dosing regimen, potential for drug-drug interactions, and overall clinical viability. This guide provides an in-depth comparison of the metabolic stability profiles of phentermine, a classic sympathomimetic amine, and syringyl analogues, a class of compounds representing a strategic approach to modulate drug metabolism. We will explore the underlying biochemical pathways, present objective experimental frameworks for their evaluation, and explain the causal reasoning behind the observed metabolic profiles.

The Metabolic Profile of Phentermine: A Case of Intrinsic Stability

Phentermine (α,α-Dimethylphenethylamine) has been a cornerstone in obesity management for decades, functioning primarily as a norepinephrine-releasing agent to suppress appetite.[1][2] Its chemical structure is key to its metabolic profile.

Metabolic Pathways and Enzymology

Phentermine is characterized by its remarkable metabolic stability. A significant portion of an administered dose, approximately 62-85%, is excreted unchanged in the urine.[3][4] This high degree of stability is largely attributable to its chemical structure: the quaternary α-carbon atom sterically hinders metabolism at what would otherwise be a primary site for oxidation in many phenethylamines.

The small fraction of phentermine that does undergo metabolism is processed primarily by the liver through Phase I reactions.[5] The main enzymatic pathways include:

• p-Hydroxylation: Aromatic hydroxylation at the para-position of the phenyl ring.

• N-Oxidation and N-Hydroxylation: Oxidation at the terminal amine group.[3]

The key enzymes responsible for these minor metabolic transformations are isoforms of the cytochrome P450 (CYP) superfamily, specifically CYP3A4, and to a lesser extent, flavin-containing monooxygenase (FMO).[4][5][6] Because metabolism represents a minor clearance pathway, the parent compound is responsible for the vast majority of its pharmacological activity.[3] This results in a long terminal half-life of approximately 20-25 hours, which is dependent on urinary pH.[3][4]

Caption: Metabolic pathways of phentermine.

Syringyl Analogues: Designing for Metabolic Modulation

In medicinal chemistry, the phenyl group is a frequent target for bioisosteric replacement to overcome metabolic liabilities, alter selectivity, or improve physicochemical properties.[7][8] Aromatic rings can be susceptible to CYP-mediated oxidation, sometimes leading to reactive intermediates.[7] The syringyl moiety (a 2,6-dimethoxyphenol group) represents one such bioisostere, introducing specific structural features that predictably influence metabolism.

Predicted Metabolic Pathways of Syringyl Moieties

The defining feature of the syringyl group is the pair of methoxy groups flanking the hydroxyl group on the aromatic ring.[9] These methoxy groups are well-known "metabolic soft spots." The primary route of metabolism for such structures is O-demethylation , a reaction robustly catalyzed by several CYP isoforms, most notably CYP2D6 and CYP2C9.

This enzymatic reaction removes one or both methyl groups to yield catechol or pyrogallol-like metabolites. These newly exposed hydroxyl groups are then highly susceptible to Phase II conjugation reactions, such as glucuronidation or sulfation, which significantly increase water solubility and facilitate rapid excretion.[10] Therefore, replacing a simple phenyl ring with a syringyl ring is a deliberate strategy to shift a compound's clearance mechanism from slow renal excretion of the parent drug to more rapid hepatic metabolic clearance.

Caption: Predicted metabolic pathway for a syringyl analogue.

Head-to-Head Comparison: Stability and Clearance

The comparison between phentermine and a hypothetical syringyl analogue reveals a fundamental trade-off in drug design: intrinsic stability versus controlled metabolic clearance. While direct experimental data comparing a syringyl-phentermine analogue is not publicly available, we can confidently predict their relative metabolic fates based on established biochemical principles.

Feature	Phentermine	Syringyl Analogue (Predicted)	Rationale
Primary Metabolic Hotspot	Phenyl ring (para-position) & Amine	Methoxy groups on the syringyl ring	The electron-rich methoxy groups are highly susceptible to enzymatic O-demethylation.
Key Metabolic Enzymes	CYP3A4, FMO[4][5]	CYP2D6, CYP2C9, UGTs, SULTs	O-demethylation is characteristic of specific CYP isoforms, followed by Phase II enzymes.
Primary Metabolites	p-Hydroxy-phentermine, N-oxides[3]	O-demethylated catechols and their glucuronide/sulfate conjugates.	Introduction of the syringyl moiety creates a clear and predictable metabolic pathway.
Primary Route of Elimination	Renal (largely unchanged drug)[3]	Hepatic (metabolism followed by renal/biliary excretion of metabolites)	The design shifts clearance from being kidney-dependent to liver-dependent.
Predicted In Vitro Half-life	Long	Short to Moderate	The presence of easily metabolizable groups on the syringyl ring would lead to faster turnover in liver-based assay systems.

Experimental Protocol: The In Vitro Metabolic Stability Assay

To empirically determine and compare the metabolic stability of compounds like phentermine and its analogues, the standard industry approach is an in vitro assay using human liver microsomes (HLM) or cryopreserved hepatocytes. Hepatocytes offer the advantage of containing both Phase I and Phase II enzymes, providing a more complete picture of metabolic clearance.[11][12]

Objective

To determine the in vitro half-life (t½) and intrinsic clearance (Clint) of a test compound upon incubation with human liver microsomes and an NADPH regenerating system.

Step-by-Step Methodology

• Preparation of Reagents:

  • Test Compound Stock: Prepare a 1 mM stock solution of the test compound (e.g., phentermine, syringyl analogue) in DMSO.

  • Human Liver Microsomes (HLM): Thaw a vial of pooled HLM on ice. Dilute to a working concentration of 1 mg/mL in a 100 mM potassium phosphate buffer (pH 7.4).

  • NADPH Regenerating System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in buffer. This system ensures a constant supply of the essential CYP cofactor, NADPH.[13]

• Incubation Setup (96-well plate format):

  • Negative Control (T=0): In designated wells, add buffer and HLM. The reaction will be immediately stopped upon addition of the test compound. This establishes the 100% starting concentration.

  • Test Wells: Add buffer and HLM to wells for each time point (e.g., 5, 15, 30, 60 minutes).

  • Pre-incubation: Place the plate in a 37°C shaking water bath for 5 minutes to allow the microsomes to reach thermal equilibrium.

• Reaction Initiation:

  • Initiate the reaction by adding the NADPH regenerating system to all wells except the negative control where no metabolism is desired.

  • Immediately add the test compound to all wells to a final concentration of 1 µM. The final DMSO concentration should be ≤ 0.1% to avoid enzyme inhibition.[11]

• Time Course and Reaction Termination:

  • Incubate the plate at 37°C with shaking.

  • At each designated time point (0, 5, 15, 30, 60 min), terminate the reaction in the corresponding wells by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard (for analytical normalization).[13][14]

• Sample Processing and Analysis:

  • Seal the plate, vortex, and centrifuge at high speed to pellet the precipitated microsomal protein.

  • Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • Develop an LC-MS/MS method to quantify the disappearance of the parent compound over time relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm of the percent remaining of the parent compound versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression line (Slope = -k).

  • Calculate the in vitro half-life: t½ = 0.693 / k .

  • Calculate intrinsic clearance: Clint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / mg of Microsomal Protein) .[11]

Caption: Workflow for an in vitro metabolic stability assay.

Conclusion and Strategic Implications

The comparison of phentermine and syringyl analogues illuminates a core principle of modern drug design: metabolic stability is not an absolute good, but a property to be engineered for a desired therapeutic outcome.

• Phentermine exemplifies a metabolically stable compound whose long half-life and renal clearance are direct consequences of its chemical structure. This profile is suitable for once-daily dosing but relies on healthy renal function for elimination.

• Syringyl Analogues represent a strategy to introduce predictable metabolic liabilities. By incorporating the syringyl moiety, a medicinal chemist can intentionally create a molecule that is more rapidly cleared by hepatic metabolism. This can be advantageous for reducing drug accumulation, minimizing off-target effects associated with the parent compound, or developing drugs for specific populations where renal clearance may be impaired.

The choice between these two structural paradigms is therefore not a simple matter of which is "more stable," but rather which metabolic profile is best suited for the intended clinical application. The experimental protocols outlined herein provide the robust, quantitative framework necessary for researchers to make these critical decisions during the lead optimization process.

References

• Hill Construction. (2025, January 26). The Truth About Phentermine's Half-Life.

• Wikipedia. (n.d.). Phentermine. Retrieved from [Link]

• Patel, J., & Levin, M. (2023, March 27). Topiramate and Phentermine. In: StatPearls [Internet].
• Oreate AI. (2026, January 15). Phentermine vs. Amphetamine: Understanding the Differences and Similarities.

• Naturally Fit. (n.d.). Is Phentermine an Amphetamine? Chemical & Clinical Data. Retrieved from [Link]

• JoVE. (n.d.). In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes. Retrieved from [Link]

• thepafp.org. (n.d.). Understanding weight loss pills Phentermine: how they affect appetite and metabolism.
• AlabamaAgeline.gov. (2026, January 24). How does phentermine weight loss pill affect metabolism?.
• GoodRx. (2025, March 20). Phentermine vs. Adderall: 5 Differences to Know.
• Brain and Body Foundation. (n.d.). How Phentermine and Amphetamine Influence Weight Management.
• Centro Global de Ciudades. (2026, January 3). How Phentermine diet pills influence appetite and metabolism.
• ResearchGate. (n.d.). Chemical structure of amphetamine vs. phentermine.

• Cambridge MedChem Consulting. (2023, January 28). Aromatic Bioisosteres. Retrieved from [Link]

• Chemspace. (n.d.). Bioisosteric Replacements. Retrieved from [Link]

• Nature. (2022, October 13). [3]-Ladderanes as isosteres for meta-substituted aromatic rings and rigidified cyclohexanes. Retrieved from [Link]

• Beckman Coulter. (n.d.). Miniaturized and High-Throughput Metabolic Stability Assay Enabled by the Echo Liquid Handler. Retrieved from [Link]

• Nassar, A. F., et al. (2007).
• Pelkonen, O., et al. (2006). Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. Pharmacological Reports.

• PRISM BioLab. (2023, April 12). Bioisosteres are Still Developing: Examples of Fascinating Phenyl Bioisosteres. Retrieved from [Link]

• OSTI.gov. (n.d.). Metabolism of Syringyl Lignin-Derived Compounds in Pseudomonas putida Enables Convergent Production of 2-Pyrone-4,6-Dicarboxylic.
• Kamoda, S., et al. (2022).
• Zanger, U. M., & Schwab, M. (2013).
• Tree Physiology. (2017, October 10). Assessing the between-background stability of metabolic effects arising from lignin-related transgenic modifications, in two Populus hybrids using non-targeted metabolomics. Oxford Academic.
• accessd
• MDPI. (2023, May 15). Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs.

• Metabolon. (n.d.). The Role of CYP450 Enzymes in Drug Metabolism. Retrieved from [Link]

• ResearchGate. (n.d.).

• UniVOOK. (2024, April 22). Unlocking the Potential of Syringol: Innovations in Pharmaceutical Applications. Retrieved from [Link]

• Montelongo, C., et al. (2021).
• Gadde, K. M., et al. (2011). Two-year sustained weight loss and metabolic benefits with controlled-release phentermine/topiramate in obese and overweight adults (SEQUEL). PMC.
• Halpin, C., et al. (2003). Syringyl Lignin is Unaltered by Severe Sinapyl Alcohol Dehydrogenase Suppression in Tobacco. PMC.
• PNAS. (n.d.). Syringyl lignin biosynthesis is directly regulated by a secondary cell wall master switch.
• Frontiers. (n.d.). Syringin: a naturally occurring compound with medicinal properties.
• Chiba, T., et al. (2016). Design, Synthesis and Biological Evaluation of a Structurally Simplified Syringolin A Analogues. PubMed.
• Obesity Medicine Association. (2026, January 29).
• PNAS. (n.d.). Coniferyl aldehyde 5-hydroxylation and methylation direct syringyl lignin biosynthesis in angiosperms.
• Digital Commons @ Wayne State. (2025, April 11). Off-label long-term use of phentermine for weight management.

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UV-Vis absorption characteristics of 2,6-dimethoxyphenol derivatives

An In-Depth Guide to the UV-Vis Absorption Characteristics of 2,6-Dimethoxyphenol and Its Derivatives

Introduction to 2,6-Dimethoxyphenol

2,6-Dimethoxyphenol, also known as syringol, is a naturally occurring phenolic compound that is a derivative of pyrogallol, featuring a benzene ring substituted with a hydroxyl group at position 1 and two methoxy groups at positions 2 and 6.[1] This structure imparts significant antioxidant properties, making it a subject of interest in pharmaceutical and food science research.[2] It serves as a versatile building block in the synthesis of more complex molecules and is widely used as a chromogenic substrate for measuring the activity of laccase enzymes.[2]

Ultraviolet-Visible (UV-Vis) spectroscopy is a fundamental analytical technique for characterizing these compounds.[3] It is employed for both qualitative and quantitative analysis, enabling the determination of total phenolic content, monitoring the progress of reactions, and elucidating structural information based on absorption spectra.[4][5]

The Physicochemical Basis of UV-Vis Absorption in Phenols

The UV-Vis absorption of phenolic compounds originates from electronic transitions within the aromatic ring. The benzene ring exhibits characteristic absorption bands due to π → π* transitions. The presence of substituents on the ring significantly modifies the absorption profile.

• Auxochromic Effects: The hydroxyl (-OH) and methoxy (-OCH₃) groups on the 2,6-dimethoxyphenol ring act as powerful auxochromes. These electron-donating groups, through resonance, extend the π-conjugated system and lower the energy gap between the π and π* orbitals. This results in a bathochromic shift (or red shift), moving the primary absorption maximum (λmax) to a longer wavelength compared to unsubstituted benzene. It also typically leads to a hyperchromic effect , an increase in the molar absorptivity (ε), signifying a higher probability of the electronic transition.

• Solvent Effects (Solvatochromism): The choice of solvent can profoundly influence the UV-Vis spectrum of a phenol.[6]

  • Polar Solvents (e.g., ethanol, water): These solvents can form hydrogen bonds with the phenolic hydroxyl group.[7] This interaction stabilizes both the ground and excited states, but often stabilizes the more polar excited state to a greater extent, leading to a further red shift. However, these interactions can sometimes obscure the fine vibrational structure of the absorption band, resulting in broader peaks.[7]

  • Non-polar Solvents (e.g., cyclohexane, iso-octane): In these solvents, solute-solvent interactions are minimal. This often results in a spectrum that is closer to the gaseous state, with a more defined and resolved fine structure.[7] A blue shift (hypsochromic shift) may be observed compared to polar solvents if the ground state is less polar than the excited state.[6]

Comparative UV-Vis Absorption Data

The electronic absorption characteristics of 2,6-dimethoxyphenol are altered significantly upon chemical modification, such as oxidation, dimerization, or formation of derivatives like Schiff bases. These changes, summarized in the table below, provide valuable insights into the structural transformations.

Compound	Structure	Solvent	λmax (nm)	Observations & Causality
Phenol (Reference)	C₆H₅OH	Cyclohexane/Ethanol	~270-280	The fundamental π → π* transition of the phenolic chromophore.[8]
2,6-Dimethoxyphenol (Syringol)	(CH₃O)₂C₆H₃OH	Varies	~270-285	The two electron-donating methoxy groups act as auxochromes, causing a slight bathochromic shift relative to phenol. The exact λmax is solvent-dependent.[9]
2,6-Dimethoxy-1,4-benzoquinone	C₈H₈O₄	Neutral Aqueous	289, 392	Oxidation of the phenol to a quinone introduces a new, highly conjugated chromophore. The band at 392 nm is responsible for its yellow color and is characteristic of the quinoid structure.[10]
3,3',5,5'-Tetramethoxy-biphenyl-4,4'-diol	C₁₆H₁₈O₆	Varies	>300 (expected)	This dimer is formed via enzymatic oxidation.[11] The C-C linkage between the two aromatic rings creates a larger, extended conjugated system, resulting in a significant bathochromic (red) shift compared to the monomer. This extended conjugation is key to its enhanced antioxidant capacity.[11][12]
Syringaldehyde Schiff Base Derivatives	(CH₃O)₂C₆H₂(OH)CH=N-Ar	Varies	>300 (expected)	The formation of an imine (-CH=N-) bond with an aromatic amine (Ar) extends the π-conjugation from the phenol ring to the second aromatic system. This causes a significant red shift. Electron-withdrawing groups (like -NO₂) on the second ring can further modulate the λmax.[13]

Standardized Protocol for UV-Vis Spectroscopic Analysis

To ensure data integrity and reproducibility, a standardized protocol is essential. This workflow outlines the critical steps for obtaining high-quality UV-Vis absorption spectra for 2,6-dimethoxyphenol and its derivatives.

Experimental Workflow

Caption: Standard workflow for UV-Vis analysis of phenolic compounds.

Step-by-Step Methodology

• Instrument Setup:

  • Power on the UV-Vis spectrophotometer and its light sources (deuterium and tungsten lamps). Allow for a warm-up period of at least 30 minutes for stabilization.

  • Perform instrument self-calibration and diagnostics as prompted by the manufacturer's software.[4][5]

• Solvent Selection & Preparation:

  • Choose a solvent that dissolves the analyte and is transparent in the desired wavelength range (typically >220 nm). Spectroscopic grade ethanol, methanol, or cyclohexane are common choices.[7]

  • Prepare a blank solution using only the chosen solvent.

• Sample Preparation:

  • Accurately weigh a small amount of the 2,6-dimethoxyphenol derivative and dissolve it in a known volume of the solvent to create a stock solution of known concentration.

  • Perform serial dilutions to obtain a working solution with an absorbance maximum ideally between 0.2 and 0.8 AU (Absorbance Units) to ensure linearity within the Beer-Lambert law.[5]

• Measurement Protocol:

  • Fill a clean quartz cuvette with the blank solvent. Place it in the spectrophotometer and perform a baseline correction or "auto-zero" to subtract the absorbance of the solvent and cuvette.[9]

  • Rinse the cuvette with the sample solution before filling it.

  • Place the sample cuvette in the spectrophotometer and acquire the absorption spectrum over the desired range (e.g., 200-400 nm).

• Data Analysis and Validation:

  • Identify the wavelength of maximum absorbance (λmax) from the resulting spectrum.

  • For quantitative analysis, measure the absorbance of several standards of known concentrations at the λmax.

  • Construct a calibration curve by plotting absorbance versus concentration. The linearity of this curve (R² > 0.99) validates the method for quantification.[3]

  • Always run samples in triplicate to ensure precision and accuracy.[4][5]

Structure-Absorbance Relationships

The chemical structure of a derivative directly dictates its UV-Vis absorption profile. This relationship can be visualized as a logical progression from the parent compound.

Sources

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Benchmarking cytotoxicity of novel phenolic amines against known standards

Executive Summary

In the development of novel phenolic amines—often explored for their dual antioxidant and pro-apoptotic properties—establishing a robust cytotoxicity profile is the critical " go/no-go " gate. This guide outlines a comparative benchmarking strategy, moving beyond basic screening to rigorous validation against industry gold standards.

The Challenge: Phenolic amines possess redox-active moieties that can interfere with standard tetrazolium-based assays (MTT/MTS), leading to false-negative toxicity data. The Solution: This guide prioritizes protein-based quantification (SRB) and multi-parametric flow cytometry to ensure data integrity, benchmarking performance against Doxorubicin (efficacy control) and ISO 10993-5 (safety thresholds).

The Comparative Landscape: Defining Standards

To objectively assess a novel phenolic amine (Candidate PA-X), it must be triangulated against established benchmarks.

Benchmark Category	Standard Agent	Role in Assay	Rationale
High-Toxicity Control	Doxorubicin (DOX)	Positive Control	Established DNA intercalator/topoisomerase II inhibitor. Defines the "ceiling" of cytotoxicity in cancer lines.
Structural Analog	Resveratrol / Dopamine	Reference Standard	Structurally similar phenolic compounds. Helps determine if cytotoxicity is class-specific or unique to the novel candidate.
Safety Threshold	ISO 10993-5 Limit	Regulatory Cutoff	Defines non-cytotoxic as >70% viability . Essential for determining the therapeutic window.

Strategic Experimental Design (The "Senior Scientist" Insight)

The Redox Trap: Why MTT is Dangerous for Phenolics

As a senior scientist, I must flag a critical error often seen in early-stage screening. Phenolic amines can non-enzymatically reduce tetrazolium salts (MTT, MTS, XTT) to formazan in the absence of live cells.

The Consequence: Your readout will show high absorbance (purple color), falsely indicating high cell viability, while your compound is actually killing the cells.

The Fix:

• Primary Assay: Switch to Sulforhodamine B (SRB) . It binds to cellular protein biomass, independent of mitochondrial redox status.

• Alternative: If you must use MTT, include a "Cell-Free Compound Control" (Media + Compound + MTT) to subtract background reduction.

Methodological Framework: Self-Validating Protocols

Protocol A: The SRB Biomass Assay (Redox-Independent)

Recommended for Phenolic Amine Screening

Reagents:

• Fixative: 10% Trichloroacetic acid (TCA)

• Stain: 0.4% (w/v) Sulforhodamine B in 1% acetic acid

• Solubilization: 10 mM Tris base (pH 10.5)

Workflow:

• Seeding: Seed cells (e.g., HeLa or HEK293) at 5,000 cells/well in 96-well plates. Incubate 24h.

• Treatment: Treat with Candidate PA-X (0.1 – 100 µM) alongside Doxorubicin control.

• Fixation (Critical Step): Without removing media, gently add cold 50% TCA (final concentration 10%). Incubate 1h at 4°C. This locks the cell monolayer in place.

• Washing: Wash 4x with tap water to remove media and serum proteins. Air dry.

• Staining: Add 100 µL SRB solution for 15 min.

• Destaining: Wash 4x with 1% acetic acid to remove unbound dye.

• Quantification: Solubilize bound dye with 10 mM Tris. Read Absorbance at 510 nm .

Protocol B: Mechanistic Validation via Flow Cytometry

To distinguish Apoptosis (clean death) vs. Necrosis (inflammatory death).

Workflow:

• Harvest treated cells (include floating cells).

• Wash with cold PBS.

• Resuspend in 1X Annexin-binding buffer.

• Add Annexin V-FITC (binds exposed Phosphatidylserine) and Propidium Iodide (PI) (stains permeable/dead cells).

• Analyze within 1 hour.

Comparative Data Analysis

The following table simulates a benchmarking dataset. Note the Selectivity Index (SI) , which is the most valuable metric for drug development.

Table 1: Cytotoxicity Profile (IC50 in µM)

Compound	HeLa (Cervical Cancer)	HEK293 (Normal Kidney)	Selectivity Index (SI)*	Interpretation
Doxorubicin	0.5 µM	1.2 µM	2.4	Potent but toxic to normal cells.
Resveratrol	25.0 µM	>100 µM	>4.0	Safe, but low potency.
Candidate PA-X	2.1 µM	45.0 µM	21.4	High Priority. Effective killing of cancer cells with a wide safety margin for normal cells.

*SI = IC50 (Normal Cells) / IC50 (Cancer Cells). An SI > 10 is generally considered a promising therapeutic lead.

Mechanistic Insight: The Pathway of Action

Phenolic amines often act as "Pro-oxidants" within the unique environment of cancer cells (high copper, high metabolic rate). The diagram below illustrates the proposed mechanism of action (MOA) where Candidate PA-X induces Reactive Oxygen Species (ROS) specifically in the mitochondria, leading to intrinsic apoptosis.

Caption: Figure 1.[1][2][3] The cascade initiates with ROS generation, triggering mitochondrial depolarization and the intrinsic caspase cascade, resulting in clean apoptotic death rather than inflammatory necrosis.

References

• ISO 10993-5:2009. Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity.[4] International Organization for Standardization.[5][6][7] [Link]

• Vichai, V., & Kirtikara, K. (2006). Sulforhodamine B colorimetric assay for cytotoxicity screening. Nature Protocols. [Link]

• Tacar, O., Sriamornsak, P., & Dass, C. R. (2013). Doxorubicin: an update on anticancer molecular action, toxicity and novel drug delivery systems. Journal of Pharmacy and Pharmacology. [Link]

• Stockert, J. C., et al. (2018). MTT assay for cell viability: Intracellular localization of the formazan product is in lipid droplets. Acta Histochemica. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol

Hazard Assessment and Precautionary Principles

Given the absence of a specific SDS, a conservative approach to handling and disposal is essential. The structural components of 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol suggest potential hazards that must be respected. Substituted phenols can be toxic and corrosive, while amino groups can also exhibit irritant properties.[1][2][3] Therefore, it is prudent to treat this compound as hazardous waste.

Key Precautionary Steps:

• Assume Hazard: In the absence of definitive data, treat 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol as a hazardous substance.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves, when handling this compound.[4][5]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[6][7]

• Avoid Contamination: Prevent the compound from coming into contact with skin, eyes, or clothing.[5][7]

Segregation and Containerization of Waste

Proper segregation of chemical waste at the point of generation is a critical step in ensuring safe disposal.[4] Mixing incompatible waste streams can lead to dangerous chemical reactions.

Step-by-Step Waste Collection:

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for all solid and liquid waste containing 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol. The original chemical container is often the best choice for waste storage.[8]

• Container Compatibility: Ensure the waste container is made of a material compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable.

• Labeling: The waste container must be clearly labeled with the following information:[4][9]

  • "Hazardous Waste"

  • The full chemical name: "4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol"

  • The approximate concentration and quantity of the waste.

  • The date the waste was first added to the container.

  • The primary hazards associated with the waste (e.g., "Toxic," "Irritant").

• Segregation: Do not mix this waste with other chemical waste streams unless their compatibility is known. Specifically, keep it separate from strong oxidizing agents, acids, and bases.[9][10]

• Container Management: Keep the waste container securely closed when not in use.[8] Do not overfill the container; leave at least 10% headspace to allow for expansion.[11]

On-Site Storage and Handling of Waste

The temporary storage of hazardous waste within the laboratory requires adherence to strict safety protocols to prevent accidents and exposure.

Best Practices for Waste Storage:

• Designated Storage Area: Store the waste container in a designated, well-ventilated, and secure area away from general laboratory traffic.[11]

• Secondary Containment: Place the waste container in a secondary containment bin to catch any potential leaks or spills.

• Temperature Control: Store the waste away from direct sunlight and heat sources.[4]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol.

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A Researcher's Guide to the Safe Handling of 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol

As researchers and drug development professionals, our pursuit of innovation must be anchored in an unwavering commitment to safety. The novel compound 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol, while promising in its potential applications, requires meticulous handling and a comprehensive understanding of its potential hazards. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep, causal understanding of the necessary precautions. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, this document synthesizes data from structurally similar compounds, namely 4-aminophenol and 2,6-dimethoxyphenol, to provide a conservative and robust safety protocol.

Hazard Identification and Risk Assessment: A Proactive Stance

Due to its chemical structure, a composite of an aminophenol and a dimethoxyphenol, we must anticipate a hazard profile that includes risks from both functional groups.

Anticipated Hazards:

• Acute Toxicity: Harmful if swallowed or inhaled.[1][2]

• Skin and Eye Irritation: Expected to cause skin and serious eye irritation.[2][3][4][5]

• Respiratory Irritation: May cause respiratory tract irritation.[2][3][4]

• Genetic Defects: Some aminophenols are suspected of causing genetic defects.[1][6]

• Allergic Skin Reaction: May cause an allergic skin reaction.[3]

A thorough risk assessment should be conducted before any handling of this compound. This involves evaluating the specific procedures to be performed, the quantities being used, and the potential for exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount to ensuring personal safety. The following table outlines the recommended PPE for handling 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol, with justifications based on the anticipated hazards.

PPE Component	Specification	Justification
Eye and Face Protection	Chemical splash goggles meeting EN166 or ANSI Z87.1 standards. A face shield should be worn over goggles when there is a significant splash hazard.[7][8]	Protects against splashes of the compound, which is expected to cause serious eye irritation.[2][3][4]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene, or butyl rubber). Consult the glove manufacturer's chemical resistance guide for specific breakthrough times.[6][7][9]	Prevents skin contact, as the compound is expected to be a skin irritant.[2][3][4][5] Disposable gloves should be changed immediately upon contamination.[9]
Body Protection	A flame-resistant lab coat, fully buttoned, with long sleeves.[8][9] Wear long pants and closed-toe shoes.[8][9]	Provides a barrier against accidental spills and splashes.
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator may be required if engineering controls cannot maintain exposure below permissible limits, or if irritation is experienced.[1][6][7]	Protects against inhalation of dust or aerosols, which can be harmful and cause respiratory irritation.[1][2][3][4]

Operational and Disposal Plans: A Step-by-Step Guide

A. Engineering Controls: The Foundation of Safety

All work with 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][7][9] An eyewash station and safety shower must be readily accessible in the immediate work area.[2][7]

B. Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure all necessary PPE is donned correctly. Prepare your workspace within the chemical fume hood, ensuring all required equipment is present and functional.

• Weighing and Transfer: When weighing the solid compound, do so in the fume hood to contain any dust. Use appropriate tools (e.g., spatulas) to transfer the material, minimizing the generation of airborne particles.

• In Solution: When working with the compound in solution, be mindful of potential splashes. Use appropriate glassware and handle with care.

• Post-Handling: After handling is complete, decontaminate the work area. Remove PPE carefully to avoid contaminating your skin. Wash your hands thoroughly with soap and water.[2][7]

C. PPE Donning and Doffing Workflow

Caption: PPE Donning and Doffing Sequence.

D. Disposal Plan: Environmental Responsibility

All waste containing 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol, including contaminated PPE and empty containers, must be disposed of as hazardous waste.[2][4][7] Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the drain or in regular trash.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Type	Immediate Action
Skin Contact	Immediately wash the affected area with plenty of soap and water.[2] Remove contaminated clothing.[7] Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[2] Seek immediate medical attention.
Inhalation	Move the individual to fresh air.[2] If breathing is difficult, provide oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[2][4] Seek immediate medical attention.
Spill	Evacuate the area. Wearing appropriate PPE, sweep up the solid material, avoiding dust generation, and place it in a sealed container for hazardous waste disposal.[7] Ventilate the area.

Conclusion: A Culture of Safety

The responsible handling of novel compounds like 4-(2-Amino-2-methylpropyl)-2,6-dimethoxyphenol is a cornerstone of scientific integrity and professional responsibility. By understanding the potential hazards and diligently adhering to the protocols outlined in this guide, we can advance our research while ensuring the safety of ourselves and our colleagues. Always prioritize a culture of safety in your laboratory.

References

• 4-Aminophenol Safety Data Sheet. (2020, February 14).
• Material Safety Data Sheet - 4-Aminophenol, 97.5%. (2005, August 23). Cole-Parmer.
• Safety Data Sheet: 4-Aminophenol. (2024, September 18). Carl ROTH.
• Appendix P - Phenol First Aid Guide and PPE. Environment, Health and Safety, University of California, Berkeley.
• SAFETY DATA SHEET - 2,6-Dimethoxyphenol. (2025, December 18). Fisher Scientific.
• Safety Data Sheet - Syringol. (2025, October 30). Cayman Chemical.
• SAFETY DATA SHEET - Aldrich 100242. (2025, November 6). MilliporeSigma.
• Safety Data Sheet - N-alpha-Fmoc-Ng,Ng-dimethyl-L-arginine. (n.d.).
• Safety Data Sheet - 2,6-Dimethoxyphenol natural. (2026, January 28). Advanced Biotech.
• SAFETY DATA SHEET - 2-Amino-4,6-dimethoxypyrimidine. (2024, November 29). TCI Chemicals.
• Chemical Safety: Personal Protective Equipment. (n.d.). University of California, San Francisco.
• Safety Data Sheet - 4-(2-aminoethyl)-2,6-dimethoxyphenol hydrochloride. (n.d.). Enamine.

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